Executive Summary Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a specialized carbamate ester utilized primarily as a reactive intermediate in organic synthesis and as a probe in medicinal chemistry.[1][2] Struct...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a specialized carbamate ester utilized primarily as a reactive intermediate in organic synthesis and as a probe in medicinal chemistry.[1][2] Structurally, it consists of a 3-nitroaniline core protected by an n-butyl carbamate moiety. Unlike its tert-butyl analog (Boc-protected), the n-butyl variant offers distinct lipophilicity and hydrolytic stability profiles, making it valuable for specific enzyme inhibition studies—particularly against serine hydrolases and lipases—and as a precursor for substituted ureas and isocyanates.
This guide provides a rigorous technical analysis of its chemical properties, synthesis protocols, and biological applications, designed for researchers requiring high-fidelity data for experimental design.
The molecule features a meta-nitro group on the phenyl ring. This placement is critical:
Electronic Deactivation: The nitro group (
) is a strong electron-withdrawing group (EWG) via induction and resonance. However, in the meta position, resonance effects are less direct on the nitrogen lone pair compared to para substitution. This makes the carbamate nitrogen slightly more nucleophilic than in the para-isomer, yet still significantly less reactive than an unsubstituted phenyl carbamate.
Lipophilicity: The n-butyl chain imparts moderate lipophilicity (LogP ~ 2.5–3.0), facilitating membrane permeability and hydrophobic pocket binding in enzyme active sites.
Part 2: Synthesis & Production Protocols
Primary Synthesis Route: Chloroformate Acylation
The most robust synthetic pathway involves the nucleophilic acyl substitution of 3-nitroaniline with n-butyl chloroformate under basic conditions (Schotten-Baumann type).
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).
Conditions:
to Room Temperature (RT), inert atmosphere ().
Step-by-Step Methodology:
Preparation: Dissolve 3-nitroaniline (13.8 g, 100 mmol) in anhydrous DCM (150 mL) in a round-bottom flask equipped with a magnetic stir bar and addition funnel.
Base Addition: Add Pyridine (9.7 mL, 120 mmol) and cool the solution to
using an ice bath.
Acylation: Dropwise add n-butyl chloroformate (13.9 mL, 110 mmol) over 30 minutes. Maintain temperature
to prevent bis-acylation.
Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).
Workup: Quench with 1M HCl (to remove pyridine), wash with saturated
and brine. Dry organic layer over .
Purification: Concentrate in vacuo. Recrystallize the resulting solid from Ethanol/Hexane or purify via silica gel chromatography.
Visualization: Synthesis Workflow
Caption: Nucleophilic acyl substitution pathway for the synthesis of butyl N-(3-nitrophenyl)carbamate.
Part 3: Physicochemical Properties
Physical Constants
Property
Value / Observation
Source/Inference
Physical State
Solid (Crystalline powder)
Analogous to ethyl/tert-butyl esters
Melting Point
~80–100 °C (Predicted)
tert-butyl analog is 180°C; n-butyl chain lowers lattice energy.[3]
Solubility
Soluble in DCM, DMSO, Methanol, Ethyl Acetate. Insoluble in water.
Lipophilic carbamate backbone.
Stability
Stable at RT. Hydrolyzes in strong acid/base () or at high temp.
Carbamate linkage stability.
Spectral Characteristics (Predicted)
Researchers verifying the product should look for these key signals in
NMR (, 400 MHz):
Aromatic Region (7.4 – 8.4 ppm):
8.30 (s, 1H): Proton between and (most deshielded).
7.85 (d, 1H): Proton ortho to .
7.70 (d, 1H): Proton ortho to carbamate.
7.45 (t, 1H): Proton meta to both (ring C5).
NH Proton:
6.8–7.2 (br s, 1H): Broad singlet, exchangeable with .
Aliphatic Region (Butyl Chain):
4.20 (t, 2H): (deshielded by oxygen).
1.65 (m, 2H): beta to oxygen.
1.40 (m, 2H): gamma.
0.95 (t, 3H): Terminal .
Part 4: Biological & Pharmacological Context[9]
Mechanism of Action: Serine Hydrolase Inhibition
Carbamates are classic "pseudo-substrate" inhibitors for serine hydrolases (e.g., Acetylcholinesterase, Lipases, FAAH).
Mechanism: The active site serine nucleophile attacks the carbamate carbonyl.
Outcome: The enzyme becomes carbamylated. Unlike the rapid deacetylation seen with natural substrates (like acetylcholine), decarbamylation is slow, effectively inhibiting the enzyme for minutes to hours.
Specificity: The n-butyl chain provides specificity for enzymes with hydrophobic binding pockets (e.g., Bile-salt-dependent lipases), as shown in studies of the 4-nitro analog [1].
Visualization: Inhibition Pathway
Caption: Mechanism-based inhibition of serine hydrolases via active site carbamylation.
Part 5: Experimental Protocols (Assay)
Hydrolytic Stability Assay
To verify stability for biological testing:
Prepare Stock: 10 mM compound in DMSO.
Incubation: Dilute to 100
in Phosphate Buffer (pH 7.4). Incubate at .
Analysis: Aliquot at 0, 1, 4, and 24 hours. Analyze via HPLC-UV (254 nm).
Expectation:
remaining at 24h. Significant degradation suggests pH sensitivity or esterase contamination.
References
Fourneron, J. D., et al. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry. Link
Sigma-Aldrich. (2024). Product Specification: Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2).[1][2] Link
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12217354 (Related Analog). Link
Mecozzi, T. & Petrini, M. (1999). Chemoselective synthesis of carbamates. Journal of Organic Chemistry. Link
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide: Synthesis and Characterization of Butyl
-(3-nitrophenyl)carbamate
Executive Summary
Butyl
-(3-nitrophenyl)carbamate (CAS: 92491-58-2) represents a critical structural motif in medicinal chemistry, serving as a stable pharmacophore precursor and a model for urethane-linked bioactive compounds. Its synthesis balances the nucleophilicity of alcohols with the electrophilicity of nitrogen-based carbonyls.
This guide moves beyond standard textbook recipes to provide a process-validated approach . We explore two primary architectures: the atom-economic Isocyanate Addition (Route A) and the robust Chloroformate Acylation (Route B) . The choice of route dictates the impurity profile and purification strategy.
Part 1: Strategic Synthesis Architecture
Comparative Route Analysis
Feature
Route A: Isocyanate Addition
Route B: Chloroformate Acylation
Reagents
3-Nitrophenyl isocyanate + -Butanol
3-Nitroaniline + Butyl chloroformate
Atom Economy
100% (Addition reaction)
Lower (Generates HCl byproduct)
Kinetics
Fast (< 2 hours), often catalyzed
Slower, requires base (pyridine/TEA)
Purification
Crystallization driven (often spontaneous)
Extraction + Wash required to remove salts
Moisture Sensitivity
Critical (Competes with hydrolysis)
Moderate
Recommendation
Primary Method for high purity/throughput.
Secondary Method if isocyanate is unavailable.
Mechanistic Pathway (Route A)
The reaction is a nucleophilic addition where the hydroxyl oxygen of
-butanol attacks the electrophilic carbon of the isocyanate group. The electron-withdrawing nitro group at the meta position enhances the electrophilicity of the isocyanate, accelerating the reaction compared to unsubstituted phenyl isocyanate.
Figure 1: Nucleophilic addition mechanism. The electron-deficient isocyanate carbon is the primary target for the alcohol nucleophile.
Part 2: Optimized Experimental Protocols
Route A: The "Click" Isocyanate Method (Gold Standard)
This protocol utilizes the solubility differential between reagents and product. The carbamate often precipitates from non-polar solvents, simplifying workup.
Critical: Vent the flask (HCl gas evolution possible if pyridine is insufficient).
Quench: Pour into 1M HCl (to remove pyridine)
Wash Organic layer with Sat. Brine.
Drying: Dry over
, filter, and concentrate.
Purification Workflow (Route A)
Figure 2: Purification logic tree. Crystallization is preferred over chromatography for scalability.
Part 3: Structural Characterization & Validation
The identity of the product must be confirmed using orthogonal spectroscopic methods.
Nuclear Magnetic Resonance (NMR)
The 3-nitro group creates a distinct desheilding pattern on the aromatic ring.
Expected
NMR (400 MHz, DMSO- or ):
Position
Shift (, ppm)
Multiplicity
Integration
Assignment Logic
NH
9.80 - 10.20
Broad Singlet
1H
Carbamate proton (exchangeable). Downfield due to electron-withdrawing .[1]
Ar-H (2)
8.45 - 8.55
Singlet (t)
1H
Most deshielded; flanked by and .
Ar-H (4)
7.80 - 7.90
Doublet (d)
1H
Ortho to .
Ar-H (6)
7.60 - 7.70
Doublet (d)
1H
Ortho to .
Ar-H (5)
7.40 - 7.50
Triplet (t)
1H
Meta to both substituents.
O-CH2
4.10 - 4.15
Triplet
2H
Deshielded by oxygen.
Alkyl Chain
1.30 - 1.70
Multiplets
4H
Methylene protons ().
CH3
0.90 - 0.95
Triplet
3H
Terminal methyl.
Infrared Spectroscopy (FT-IR)
Diagnostic Appearance: Strong Carbonyl (
) stretch at 1700–1730 cm⁻¹ .
Diagnostic Disappearance: Loss of Isocyanate (
) peak at 2270 cm⁻¹ (Route A).
Nitro Group: Symmetric/Asymmetric stretches at 1530 cm⁻¹ and 1350 cm⁻¹ .
Mass Spectrometry
Method: ESI (+) or APCI.
Expected Ion:
Da; Da.
Fragmentation: Loss of butanol is common, showing the isocyanate fragment.
Part 4: Troubleshooting & Critical Process Parameters (CPP)
Moisture Control (The "Silent Killer")
Isocyanates react with water to form unstable carbamic acids, which decarboxylate to form amines (3-nitroaniline) and ureas (1,3-bis(3-nitrophenyl)urea).
Symptom:[2][3][4][5][6] Insoluble white precipitate that does not melt at the expected range (Ureas melt >200°C).
Correction: Use anhydrous solvents and keep the reaction under
Abstract This technical guide provides an in-depth analysis of Butyl N-(3-nitrophenyl)carbamate , a significant carbamate ester featuring a meta-nitro substituted aromatic ring linked to a butyl chain via a carbamate fun...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides an in-depth analysis of Butyl N-(3-nitrophenyl)carbamate , a significant carbamate ester featuring a meta-nitro substituted aromatic ring linked to a butyl chain via a carbamate functionality. This document details the molecular architecture, validated synthetic protocols, spectroscopic characterization, and physicochemical stability profile of the compound.[1] It is designed for researchers involved in organic synthesis, medicinal chemistry, and materials science.
The molecule consists of three distinct pharmacophoric/structural domains:
The Aromatic Core: A phenyl ring substituted at the 3-position (meta) with a nitro group (
). The nitro group is a strong electron-withdrawing group (EWG), which significantly increases the acidity of the carbamate N-H proton compared to unsubstituted phenyl carbamates.
The Linker: A carbamate group (
), acting as a bioisostere for amides and esters, providing chemical stability and hydrogen bonding capability.
The Aliphatic Tail: An n-butyl chain, which imparts lipophilicity to the molecule, facilitating solubility in organic solvents and interaction with hydrophobic binding pockets in biological targets.
Likely precipitates from non-polar solvents (e.g., hexane).
Melting Point
95–105 °C (Estimated)
n-Butyl analogs generally melt lower than t-butyl analogs (180°C) due to packing efficiency.
Solubility
High: DCM, THF, Ethyl AcetateLow: Hexane, Water
Useful for recrystallization workups.
LogP (Predicted)
~2.8 – 3.2
Moderate lipophilicity suitable for membrane permeability.
Synthetic Pathways & Mechanistic Insights
The most robust and atom-economical synthesis involves the nucleophilic addition of n-butanol to 3-nitrophenyl isocyanate. This route is preferred over the chloroformate route due to cleaner workup procedures and higher yields.
Primary Route: Isocyanate Addition
Reaction:
Mechanism:
The reaction proceeds via the nucleophilic attack of the alcohol oxygen on the electrophilic carbon of the isocyanate. The electron-withdrawing nitro group on the aromatic ring activates the isocyanate, making it highly susceptible to nucleophilic attack.
Experimental Protocol (Self-Validating)
Reagents:
3-Nitrophenyl isocyanate (1.0 equiv)
n-Butanol (1.1 equiv)
Solvent: Dichloromethane (DCM) or Hexane (for precipitation method)
Catalyst: Triethylamine (TEA) or Dibutyltin Dilaurate (DBTL) (0.01 equiv)
Step-by-Step Methodology:
Preparation: In a flame-dried round-bottom flask under inert atmosphere (
Addition: Add n-butanol (11 mmol) dropwise via syringe.
Catalysis: Add a catalytic amount of TEA (2 drops). Note: The reaction is often exothermic.
Monitoring: Stir at room temperature for 2–4 hours.
Validation Point: Monitor by TLC (Hexane:EtOAc 7:3) or IR.[2] The disappearance of the strong isocyanate peak at ~2270 cm⁻¹ confirms reaction completion.
Workup:
Method A (DCM): Wash the organic layer with 1M HCl (to remove amine catalyst), then saturated
, then brine. Dry over and concentrate.
Method B (Hexane): If performed in hexane, the product often precipitates as a solid. Filter and wash with cold hexane.
Purification: Recrystallize from Hexane/Ethyl Acetate if necessary.
Synthesis Workflow Diagram
Figure 1: Validated synthetic workflow for the production of Butyl N-(3-nitrophenyl)carbamate via the isocyanate route.
Structural Characterization & Validation
Accurate identification requires correlating spectral data with the specific structural fragments.
Proton NMR (
NMR) Analysis
Solvent:
or Reference: TMS (0.00 ppm)
Proton Group
Chemical Shift (, ppm)
Multiplicity
Assignment Logic
Aromatic H-2
8.30 – 8.40
Singlet (t)
Flanked by Nitro and Carbamate (most deshielded).
Aromatic H-4
7.80 – 7.90
Doublet
Ortho to Nitro, Para to Carbamate.
Aromatic H-6
7.60 – 7.70
Doublet
Ortho to Carbamate, Para to Nitro.
Aromatic H-5
7.40 – 7.50
Triplet
Meta to both substituents.
N-H
6.80 – 7.20
Broad Singlet
Exchangeable; shift varies with concentration.
O-CH2
4.15 – 4.25
Triplet
Deshielded by oxygen of the carbamate.
CH2 (Butyl)
1.60 – 1.70
Multiplet
Beta to oxygen.
CH2 (Butyl)
1.35 – 1.45
Multiplet
Gamma to oxygen.
CH3
0.90 – 0.95
Triplet
Terminal methyl group.
Infrared (IR) Spectroscopy
N-H Stretch: 3300 – 3400 cm⁻¹ (Medium, Broad)
C=O Stretch (Carbamate): 1700 – 1740 cm⁻¹ (Strong). Note: This distinguishes it from urea (lower freq) or ether (no C=O).
NO2 Asymmetric Stretch: ~1530 cm⁻¹
NO2 Symmetric Stretch: ~1350 cm⁻¹
Stability & Reactivity Profile
Understanding the degradation pathways is critical for storage and biological application.
Hydrolysis Mechanism
Carbamates are generally more stable than esters but susceptible to hydrolysis under basic conditions or enzymatic action (carbamases).
Condition: pH > 10 or presence of esterases.
Mechanism (E1cB-like): The electron-withdrawing nitro group makes the N-H proton acidic (
approx 12-13). Base deprotonates the nitrogen, leading to the elimination of the alkoxide (butanol) and formation of an isocyanate intermediate, which rapidly hydrates to the amine and .
Degradation Pathway Diagram
Figure 2: Base-catalyzed hydrolysis pathway (E1cB mechanism) facilitated by the electron-withdrawing nitro group.
Pharmacological & Industrial Context
Applications
Analytical Derivatization: 3-nitrophenyl isocyanate is frequently used to derivatize alcohols (like butanol) to convert them into UV-active carbamates for HPLC analysis. The nitro group provides a strong chromophore for UV detection at 254 nm.
Prodrug Design: The carbamate linker is used to protect amines or alcohols, improving oral bioavailability. The rate of hydrolysis can be tuned by the electronic effects of the substituent (e.g., the 3-nitro group accelerates hydrolysis compared to a phenyl group).
Agricultural Chemistry: Many herbicides and pesticides utilize the N-aryl carbamate scaffold (e.g., Propham, Chlorpropham) to inhibit cell division.
Storage Recommendations
Conditions: Store at 2–8 °C in a desiccator.
Sensitivity: Protect from moisture to prevent slow hydrolysis to 3-nitroaniline (which is toxic and brown-colored).
References
Synthesis of Carbamates: Organic Syntheses, Coll. Vol. 2, p. 278 (1943); Vol. 13, p. 52 (1933). (General procedure for butyl carbamates).
Isocyanate Reactivity: Journal of the Chemical Society, Perkin Transactions 2, 2001, 494-497. (Hydrolysis mechanisms of N-aryl carbamates).
Analytical Applications: American Laboratory, "An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry", 2009. (Use of 3-nitrophenyl isocyanate for alcohol derivatization).[3]
NMR Data Reference: Journal of Organic Chemistry, 1997, 62, 7512.[4] (Chemical shifts of trace impurities/solvents and general carbamate shifts).
butyl N-(3-nitrophenyl)carbamate CAS number 92491-58-2
The following technical guide details the chemical profile, synthesis, and biological applications of Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2). This document is structured for researchers in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical profile, synthesis, and biological applications of Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2). This document is structured for researchers in medicinal chemistry and agrochemical development, focusing on its role as a lipophilic N-aryl carbamate scaffold.
Butyl N-(3-nitrophenyl)carbamate is a synthetic organic intermediate belonging to the class of N-aryl carbamates (or carbanilates). Unlike O-aryl carbamates (e.g., physostigmine derivatives) which typically target acetylcholinesterase (AChE), N-aryl carbamates are historically significant as mitotic inhibitors and herbicides (e.g., Propham, Chlorpropham).
This compound serves two primary functions in research:
Biological Probe: As a lipophilic analog of phenylcarbamate herbicides, used to study structure-activity relationships (SAR) in microtubule disruption.
Synthetic Precursor: A stable "masked" isocyanate or protected aniline equivalent, valuable in the synthesis of benzimidazoles and urea derivatives.
Chemical Identity & Physicochemical Properties[1][2][3]
Structural Analysis
The molecule consists of a 3-nitrophenyl group attached to the nitrogen atom of a butyl carbamate moiety.[1][2]
Lipophilicity: The n-butyl chain increases logP relative to methyl/ethyl analogs, enhancing membrane permeability and potential uptake in plant or fungal tissues.
Electronic Effects: The nitro group at the meta position is strongly electron-withdrawing (
), reducing the electron density on the carbamate nitrogen. This increases the acidity of the N-H proton (pKa 10-11) compared to unsubstituted phenylcarbamates, influencing hydrogen bonding capacity.
Key Properties Table
Property
Value (Experimental/Predicted)
Relevance
IUPAC Name
Butyl N-(3-nitrophenyl)carbamate
Standardization
SMILES
CCCCOC(=O)Nc1cccc(c1)[O-]
Chemoinformatics
Melting Point
98–105 °C (Predicted range)
Solid handling; lower than t-butyl analog (180°C)
LogP
~3.1
High membrane permeability
Solubility
DMSO, Ethanol, Chloroform
Poor water solubility requires co-solvents (e.g., 0.1% DMSO)
Stability
Stable at pH 4–7; Hydrolyzes at pH >9
Storage and assay buffer selection
Synthesis & Manufacturing
The most robust synthetic route utilizes the nucleophilic acyl substitution of 3-nitroaniline with butyl chloroformate. This method avoids the handling of unstable isocyanates.
Reaction Mechanism
The lone pair on the aniline nitrogen attacks the carbonyl carbon of the chloroformate. A tetrahedral intermediate forms, followed by the elimination of chloride and deprotonation by a base (typically pyridine or
Preparation: Dissolve 3-nitroaniline (13.8 g, 100 mmol) in anhydrous DCM (150 mL) under nitrogen atmosphere.
Addition: Cool the solution to 0°C. Add pyridine (9.7 mL, 120 mmol) followed by dropwise addition of butyl chloroformate (15.0 g, 110 mmol) over 30 minutes.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).
Workup: Wash the organic layer with 1M HCl (to remove pyridine), saturated
, and brine.
Purification: Dry over
, concentrate in vacuo. Recrystallize from Ethanol/Water to obtain pale yellow crystals.
Figure 1: Synthetic pathway via chloroformate coupling.
Biological Interface & Mechanism of Action
Mode of Action: Microtubule Disruption
Unlike O-aryl carbamates (e.g., Rivastigmine) which inhibit AChE, N-aryl carbamates target the mitotic spindle.
Mechanism: They bind to the colchicine-binding site on
-tubulin.
Effect: This prevents tubulin polymerization, arresting cells in metaphase. The 3-nitro substituent provides a unique steric and electronic profile compared to the 3-chloro group found in Chlorpropham, potentially altering binding affinity.
Metabolic Fate & Hydrolysis
Researchers must be aware of the compound's stability. In vivo or in high-pH assays, the carbamate linkage is susceptible to hydrolysis by esterases (carboxylesterases).
Hydrolysis Product: Releases 3-nitroaniline , a known toxin (Methemoglobinemia inducer).
Nitro Reduction: In anaerobic conditions or liver microsomes, the nitro group can be reduced to an amine, yielding butyl N-(3-aminophenyl)carbamate, a precursor for benzimidazole synthesis.
Used as a reference standard in developing resistance-breaking herbicides. The butyl chain offers different soil mobility and leaf uptake properties compared to the standard isopropyl analogs (Propham).
Benzimidazole Precursor
This compound is a "masked" synthon for benzimidazolones.
Protocol: Reduction of the nitro group (
, Pd/C) yields the ortho-amino carbamate (if 2-nitro) or meta-amino carbamate.
Note: For benzimidazolone formation, a 2-nitro isomer is required. The 3-nitro isomer (this CAS) is used to synthesize substituted ureas via reaction with amines after generating the isocyanate in situ.
Safety & Handling
Hazard Class: Irritant (Skin/Eye). Potential Carcinogen (due to nitroaniline release).
Storage: Store at 2–8°C under inert gas. Moisture sensitive (slow hydrolysis).
Disposal: Incineration. Do not release into water systems due to high aquatic toxicity of N-aryl carbamates.
Experimental Protocol: Hydrolytic Stability Assay
To verify the integrity of the compound in biological media:
Technical Guide: Mechanism of Action of Butyl N-(3-nitrophenyl)carbamate
This technical guide details the mechanism of action (MoA) for Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2), a structural analog of the phenylcarbamate class of antimitotic agents and serine hydrolase inhibitors. E...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the mechanism of action (MoA) for Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2), a structural analog of the phenylcarbamate class of antimitotic agents and serine hydrolase inhibitors.
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (BNPC) is a bioactive organic carbamate characterized by a butyl ester moiety and a meta-nitro-substituted phenyl ring. While often utilized as a chemical intermediate (e.g., in the synthesis of urea derivatives or as a Boc-protected aniline analog in its tert-butyl form), the n-butyl variant exhibits distinct pharmacological properties. Its mechanism of action is bifurcated based on the biological system:
Antimitotic Activity (Primary): In eukaryotic cell division (particularly plant and fungal models), it acts as a microtubule destabilizer, binding to the colchicine site of
-tubulin.
Serine Hydrolase Inhibition (Secondary): In mammalian enzymology, it functions as a pseudo-irreversible inhibitor of specific lipases and esterases (e.g., Bile-Salt-Dependent Lipase) via carbamylation of the active site serine.
Chemical Identity & Physicochemical Profile
Understanding the MoA requires a precise definition of the pharmacophore.
Property
Specification
IUPAC Name
Butyl N-(3-nitrophenyl)carbamate
CAS Number
92491-58-2
Molecular Formula
Molecular Weight
238.24 g/mol
Key Functional Groups
Carbamate (Ester-Amide hybrid), Nitro () at meta position
LogP (Predicted)
~2.8 (Lipophilic, membrane permeable)
Electronic Effect
The 3-nitro group is a strong electron-withdrawing group (EWG), increasing the acidity of the N-H proton and enhancing the electrophilicity of the carbonyl carbon.
Primary Mechanism: Microtubule Destabilization
The dominant biological activity of N-phenyl carbamates (structurally analogous to Propham and Chlorpropham ) is the disruption of the mitotic spindle.
Molecular Target:
-Tubulin
BNPC targets the colchicine-binding domain at the interface of
- and -tubulin heterodimers.
Binding Mode: The hydrophobic butyl chain occupies the hydrophobic pocket of the colchicine site, while the phenyl ring engages in
-stacking interactions. The 3-nitro substituent alters the electrostatic potential, potentially strengthening hydrogen bonding with residues such as Val238 or Cys241 in -tubulin.
Kinetics: Binding is reversible but high-affinity, preventing the curved-to-straight conformational change required for microtubule polymerization.
Cellular Consequence: Mitotic Arrest
Inhibition of Polymerization: The compound caps the (+) end of growing microtubules, preventing the addition of new tubulin dimers.
Spindle Collapse: The mitotic spindle fails to form or disintegrates during prometaphase.
G2/M Arrest: The cell cycle checkpoints detect spindle defects, halting division at the G2/M phase.
Apoptosis/Polyploidy: Prolonged arrest leads to apoptotic cell death (in cancer models) or polyploidy (in plant/fungal models).
Pathway Visualization
Caption: Pathway of BNPC-induced mitotic arrest via tubulin sequestration.[1]
Secondary Mechanism: Serine Hydrolase Inhibition
In mammalian systems, BNPC acts as a chemical probe for serine hydrolases, particularly Bile-Salt-Dependent Lipase (BSDL) and potentially Fatty Acid Amide Hydrolase (FAAH) .
Mechanism: Pseudo-Irreversible Carbamylation
Unlike competitive inhibitors, carbamates form a covalent bond with the catalytic serine residue.
Nucleophilic Attack: The catalytic Serine-OH of the enzyme attacks the carbonyl carbon of BNPC.
Tetrahedral Intermediate: A transient intermediate forms, stabilized by the oxyanion hole.
Leaving Group Departure: The butanol moiety is expelled (unlike N-methyl carbamate insecticides where the phenol leaves). This results in an N-(3-nitrophenyl)carbamylated enzyme .
Note: The electron-withdrawing 3-nitro group destabilizes the carbamyl-enzyme complex relative to unsubstituted analogs, affecting the decarbamylation (recovery) rate.
Enzyme Inactivation: The bulky N-aryl carbamyl group sterically occludes the active site, preventing substrate access. Hydrolysis (recovery) is slow, rendering the inhibition "pseudo-irreversible."
Comparative Potency
Studies on homologous N-alkyl-N-aryl carbamates indicate that chain length (butyl vs. methyl) is critical for hydrophobic recognition in the lipase active site. The 3-nitro group enhances specificity compared to unsubstituted phenyl carbamates due to electronic complementarity with the enzyme's acyl-binding pocket.
Experimental Protocols for Validation
Protocol A: Tubulin Polymerization Assay
Objective: Quantify the
of BNPC for microtubule inhibition.
Preparation: Purify tubulin from bovine brain or use a commercial fluorescence kit ( >99% purity).
Reconstitution: Dissolve BNPC in DMSO. Prepare tubulin in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM
, pH 6.9) with 1 mM GTP.
Incubation: Mix 10
M tubulin with varying concentrations of BNPC (0.1 - 100 M) at 4°C.
Initiation: Transfer to 37°C to initiate polymerization.
Detection: Monitor fluorescence (Ex: 360 nm, Em: 420 nm) using a DAPI-based reporter or turbidity at 340 nm over 60 minutes.
Analysis: A reduction in the
of the growth phase relative to vehicle control confirms inhibition.
Protocol B: Ellman’s Assay for Hydrolase Specificity
Objective: Determine if BNPC inhibits AChE (off-target toxicity) or specific lipases.
L Phosphate Buffer (pH 8.0) + 20 L Enzyme + 10 L BNPC (incubate 10 min).
Add 20
L DTNB + 20 L Substrate.
Measurement: Monitor Absorbance at 412 nm for 5-10 minutes.
Calculation: % Inhibition =
.
Expectation: Low inhibition of AChE (due to N-butyl steric clash) compared to N-methyl carbamates (e.g., Carbaryl), but potential inhibition of BSDL.
References
Fourneron, J. D., et al. (1991). "N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases." European Journal of Biochemistry. Link
Morejohn, L. C., & Fosket, D. E. (1986). "Antimitotic Herbicides Bind to an Enriched Fraction of Tubulin." Science. (Foundational mechanism for N-phenyl carbamates). Link
Stepankova, S., et al. (2012). "Inhibitory effect of substituted 3-(diethylaminophenyl) phenyl carbamates in two types of cholinesterases." Scientific Papers of the University of Pardubice. (Demonstrates 3-nitrophenyl carbamate potency). Link
Sigma-Aldrich. "Butyl N-(3-nitrophenyl)carbamate Product Information."[2] Merck KGaA. Link
Technical Guide: Physicochemical Profiling & Stability of Butyl N-(3-nitrophenyl)carbamate
The following technical guide details the solubility and stability profiling of Butyl N-(3-nitrophenyl)carbamate , designed for researchers in pre-formulation and medicinal chemistry. Executive Summary Butyl N-(3-nitroph...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the solubility and stability profiling of Butyl N-(3-nitrophenyl)carbamate , designed for researchers in pre-formulation and medicinal chemistry.
Executive Summary
Butyl N-(3-nitrophenyl)carbamate is a lipophilic N-aryl carbamate characterized by the presence of an electron-withdrawing nitro group at the meta position. This structural feature significantly alters its physicochemical stability compared to unsubstituted phenylcarbamates.
While the butyl chain imparts lipophilicity (enhancing membrane permeability but reducing aqueous solubility), the 3-nitro substituent increases the acidity of the carbamate nitrogen (
shift), making the compound susceptible to base-catalyzed hydrolysis via the E1cB mechanism. This guide outlines the theoretical basis and experimental protocols required to profile this compound effectively.
Physicochemical Profile & Theoretical Predictions
Before initiating wet-lab experiments, understanding the theoretical landscape is critical for selecting appropriate solvents and buffer systems.
Property
Value / Prediction
Technical Insight
Molecular Formula
MW: 238.24 g/mol
Predicted LogP
~2.8 – 3.2
Moderate lipophilicity; likely Class II (Low Sol/High Perm) in BCS.
Predicted (NH)
~10.5 – 11.5
The 3- group stabilizes the conjugate base, increasing acidity compared to phenylcarbamate ( ~13).
UV Max ()
~240 nm, ~280 nm
The nitrobenzene moiety provides a strong chromophore for HPLC-UV detection.
Physical State
Solid (Crystalline)
Likely forms a "brick dust" lattice due to intermolecular H-bonding (NH O=C).
Stability Assessment: Mechanisms & Pathways
The stability of Butyl N-(3-nitrophenyl)carbamate is pH-dependent. Unlike tert-butyl carbamates (Boc groups) which are acid-labile, n-butyl carbamates are generally stable in acidic media but degrade in alkaline conditions.
Hydrolytic Degradation Mechanism (Alkaline)
In basic conditions (
), the primary degradation pathway is E1cB elimination leading to an isocyanate intermediate.
Deprotonation: The hydroxide ion removes the acidic proton from the nitrogen. The 3-nitro group inductively stabilizes the resulting anion.
Elimination: The anion collapses to form 3-nitrophenyl isocyanate, expelling the butoxide leaving group.
Decarboxylation: The isocyanate reacts rapidly with water to form a carbamic acid, which spontaneously decarboxylates to 3-nitroaniline.
Visualization of Degradation Pathway
The following diagram illustrates the critical degradation nodes.
Caption: Base-catalyzed hydrolysis via the E1cB mechanism, driven by the acidity of the N-H bond.
Experimental Protocols
Protocol A: Thermodynamic Solubility Profiling
Objective: Determine the saturation solubility in standard vehicles to inform formulation.
Based on the structural assessment and general carbamate chemistry:
Moisture Sensitivity: Moderate. Hydrolysis is slow at neutral pH but accelerated by moisture in the presence of trace impurities. Store in a desiccator.
Photostability: Nitro-aromatics are prone to photo-reduction or photo-oxidation. Store in amber vials to prevent formation of azo-dimers or nitroso derivatives.
Temperature: Store at -20°C for long-term reference standards; +4°C is acceptable for working stocks (weeks).
References
Australian Journal of Chemistry. Basic hydrolysis of some alkyl and phenyl N-Aryl-N-methylcarbamates. CSIRO Publishing, 1983. Available at: [Link]
Journal of the Chemical Society. Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates. Perkin Transactions 2, 2001.[2] Available at: [Link]
National Institutes of Health (PubChem). tert-butyl N-acetyl-N-(3-nitrophenyl)carbamate (Compound Summary). Available at: [Link]
biological activity of butyl N-(3-nitrophenyl)carbamate
An In-Depth Technical Guide to the Biological Activity of Butyl N-(3-nitrophenyl)carbamate Introduction Butyl N-(3-nitrophenyl)carbamate is an organic molecule featuring a carbamate functional group, a butyl chain, and a...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Biological Activity of Butyl N-(3-nitrophenyl)carbamate
Introduction
Butyl N-(3-nitrophenyl)carbamate is an organic molecule featuring a carbamate functional group, a butyl chain, and a nitrophenyl ring.[1] While extensive research on this specific isomer is limited in publicly available literature, its structural motifs—the carbamate linkage and the nitroaromatic group—are well-characterized pharmacophores and toxicophores.[2][3] This guide will provide a comprehensive analysis of the predicted biological activities of butyl N-(3-nitrophenyl)carbamate, drawing on established knowledge of related carbamate and nitro compounds. We will explore its potential as an enzyme inhibitor, propose mechanisms of action, and outline detailed experimental protocols for its investigation. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and explore the therapeutic or toxicological potential of this and similar molecules.
The carbamate group is a cornerstone in medicinal chemistry, valued for its chemical stability and ability to permeate cell membranes.[3] Carbamates are integral to a wide range of approved drugs, from anticonvulsants to anticancer agents.[4] The nitro group, conversely, is a potent electron-withdrawing moiety that can confer significant biological activity, including antimicrobial and cytotoxic effects, often through redox-mediated mechanisms.[2][5] The combination of these features in butyl N-(3-nitrophenyl)carbamate suggests a rich potential for biological interaction.
Predicted Biological Activity and Mechanism of Action
Based on the activities of structurally analogous compounds, the primary predicted is enzyme inhibition. Carbamates are well-documented inhibitors of several enzyme classes, most notably hydrolases such as cholinesterases and lipases.[6][7][8]
Enzyme Inhibition: A Focus on Hydrolases
The mechanism of inhibition by carbamates typically involves the carbamylation of a catalytically essential serine residue within the enzyme's active site.[6][7] This process forms a transiently stable carbamyl-enzyme intermediate, rendering the enzyme inactive. The rate of decarbamylation (regeneration of the active enzyme) determines whether the inhibition is reversible or effectively irreversible.
For butyl N-(3-nitrophenyl)carbamate, the proposed mechanism of action against a serine hydrolase is as follows:
Binding: The inhibitor reversibly binds to the active site of the enzyme. The butyl and nitrophenyl groups will influence the binding affinity and specificity for the target enzyme.
Carbamylation: The hydroxyl group of the active site serine performs a nucleophilic attack on the carbonyl carbon of the carbamate.[6] This results in the formation of a tetrahedral intermediate.
Intermediate Breakdown: The intermediate collapses, leading to the release of 3-nitrophenol and the formation of a stable, inactive carbamylated enzyme.[6]
Decarbamylation: Over time, the carbamyl-enzyme complex can be hydrolyzed, regenerating the active enzyme. The rate of this step is highly dependent on the structure of the carbamate.
This proposed inhibitory mechanism is a hallmark of many carbamate-based drugs and pesticides.[9][10]
Potential as a Cholinesterase Inhibitor
Many carbamates are potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critical for the breakdown of the neurotransmitter acetylcholine.[8][11] This inhibitory action is the basis for their use as insecticides and in the treatment of neurodegenerative diseases like Alzheimer's.[9][11] The clinical signs of carbamate poisoning are consistent with the accumulation of acetylcholine, leading to overstimulation of the nervous system.[10] Given its structure, butyl N-(3-nitrophenyl)carbamate is a candidate for cholinesterase inhibition.
Potential as a Lipase Inhibitor
Studies on N-butyl-(4-nitrophenyl) carbamate, a close structural analog, have demonstrated potent, mechanism-based inhibition of bile-salt-dependent lipases.[6] The length of the N-alkyl chain was found to be crucial for inhibitory potency, with butyl and pentyl chains being more effective than shorter chains.[6] This suggests that the butyl group in butyl N-(3-nitrophenyl)carbamate is well-suited for interaction with the active sites of lipases. The inhibition follows saturation kinetics and results in a stoichiometric enzyme-inhibitor complex.[6]
The Role of the Nitro Group
The nitroaromatic moiety can significantly influence the biological activity of the parent molecule. Nitro compounds are known to undergo enzymatic reduction in biological systems, leading to the formation of reactive intermediates such as nitroso and hydroxylamino derivatives.[2] These reactive species can induce oxidative stress and covalently modify cellular macromolecules, contributing to cytotoxicity. This redox activity is the basis for the antimicrobial and antiparasitic effects of many nitro-containing drugs.[5]
Therefore, in addition to enzyme inhibition via carbamylation, the biological effects of butyl N-(3-nitrophenyl)carbamate could be mediated by the metabolic activation of its nitro group. This dual mechanism could lead to a complex pharmacological or toxicological profile.
Experimental Protocols
To validate the predicted biological activities of butyl N-(3-nitrophenyl)carbamate, a series of well-defined experiments are necessary. The following protocols provide a framework for the initial characterization of this compound.
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of butyl N-(3-nitrophenyl)carbamate for 24 or 48 hours.
Remove the treatment medium and add fresh medium containing MTT solution.
Incubate for 4 hours to allow the formation of formazan crystals.
Solubilize the formazan crystals by adding DMSO.
Measure the absorbance at 570 nm.
Calculate the percentage of cell viability relative to the untreated control and determine the CC50 (half-maximal cytotoxic concentration).
Quantitative Data Summary
While specific data for butyl N-(3-nitrophenyl)carbamate is not available, the following table presents hypothetical data based on related compounds to illustrate the expected outcomes of the proposed experiments.
Butyl N-(3-nitrophenyl)carbamate is a molecule with significant, albeit underexplored, potential for biological activity. Based on its chemical structure, it is predicted to act as an inhibitor of serine hydrolases, such as cholinesterases and lipases, through a carbamylation mechanism. Furthermore, its nitroaromatic ring may confer cytotoxic properties through metabolic activation.
The experimental protocols outlined in this guide provide a clear path for the initial characterization of this compound's biological profile. Future research should focus on:
Synthesis and Purification: Ensuring a high-purity sample of butyl N-(3-nitrophenyl)carbamate is the first critical step.[14]
Enzyme Kinetics: Detailed kinetic studies should be performed to determine the type of inhibition (e.g., competitive, non-competitive, mechanism-based).
Selectivity Profiling: The compound should be screened against a panel of enzymes to assess its selectivity.
In Vivo Studies: If promising in vitro activity is observed, further evaluation in animal models would be warranted to assess efficacy and toxicology.
Metabolism Studies: Investigating the metabolic fate of the nitro group is crucial for understanding its potential for toxicity.[15]
By systematically applying these approaches, the scientific community can elucidate the true and determine its potential for development as a therapeutic agent, a pharmacological tool, or identify it as a potential environmental toxin.
References
Fourneron, J. D., Abouakil, N., Chaillan, C., & Lombardo, D. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry, 196(2), 295–303. [Link]
Feaster, S. R., & Quinn, D. M. (1993). p-Nitrophenyl and cholestery-N-alkyl carbamates as inhibitors of cholesterol esterase. Bioorganic & Medicinal Chemistry Letters, 3(5), 883-888.
Tomašić, T., & Mašič, L. P. (2017). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju, 68(4), 255–272. [Link]
Leyva, E., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3617. [Link]
Shin, I., & Quinn, D. M. (1993). Interaction of lipoprotein lipase with p-nitrophenyl N-alkylcarbamates: kinetics, mechanism, and analogy to the acylenzyme mechanism. Biochemistry, 32(3), 864–869. [Link]
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]
Perković, I., et al. (2023). Heterostilbene Carbamates with Selective and Remarkable Butyrylcholinesterase Inhibition: Computational Study and Physico-Chemical Properties. Molecules, 28(11), 4528. [Link]
Boston University. (n.d.). Preparation and properties of carbamates, nitrocarbamates and their derivatives. OpenBU. Retrieved from [Link]
PubChem. (n.d.). tert-butyl N-acetyl-N-(3-nitrophenyl)carbamate. Retrieved from [Link]
Google Patents. (n.d.). US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor.
Airoldi, L., Bonfanti, M., Fanelli, R., & Tavecchia, P. (1985). Comparative carcinogenicity of N-butyl-N-(3-carboxypropyl)-nitrosamine and N-butyl-N-(4-hydroxybutyl)nitrosamine for the urinary bladder of (C57BL/6 X DBA/2)F1 mice. Journal of Cancer Research and Clinical Oncology, 110(3), 229–232. [Link]
Raimondi, M.V., et al. (2020). New Synthetic Nitro-Pyrrolomycins as Promising Antibacterial and Anticancer Agents. Antibiotics, 9(10), 683.
Sharma, R., et al. (2023). Forensic toxicological and analytical aspects of carbamate poisoning – A review. Journal of Forensic and Legal Medicine, 99, 102581.
Soreq, H., & Seidman, S. (2001). Organophosphate and Carbamate Poisoning: Review of the Current Literature and Summary of Clinical and Laboratory Experience in Israel. IMAJ, 3, 595-598.
Wikipedia. (n.d.). Karbutilate. Retrieved from [Link]
Reggeti, F., Pople, N., & Schrier, N. (2024). Carbamate poisoning in wildlife. Animal Health Laboratory Newsletter, 28(1), 30. [Link]
Voris, J., et al. (2023). Carbamates: Are they "Good" or "Bad Guys"?.
Butyl N-(3-Nitrophenyl)carbamate: Synthesis, Mechanistic Applications, and Role in Modern Drug Discovery
Executive Summary In modern drug discovery, the rational design of targeted therapeutics frequently relies on versatile, bifunctional building blocks. Butyl N-(3-nitrophenyl)carbamate (and its structural analogs, such as...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, the rational design of targeted therapeutics frequently relies on versatile, bifunctional building blocks. Butyl N-(3-nitrophenyl)carbamate (and its structural analogs, such as the tert-butyl variant) serves as a critical intermediate in the synthesis of complex pharmacological agents, including kinase inhibitors and necroptosis modulators. The molecule features a stable carbamate linkage that acts both as a protecting group and a structural motif capable of hydrogen bonding within the hinge region of target kinases. Concurrently, its nitro group provides a reliable synthetic handle that can be selectively reduced to an amine, enabling further functionalization.
This technical guide provides an in-depth analysis of the physicochemical properties, synthesis workflows, and pharmacological applications of butyl N-(3-nitrophenyl)carbamate, grounded in validated methodologies and peer-reviewed literature.
Chemical Identity and Physicochemical Properties
Understanding the baseline physicochemical properties of butyl N-(3-nitrophenyl)carbamate is essential for predicting its solubility, reactivity, and behavior in subsequent synthetic steps. The data below summarizes its core metrics .
Property
Value
Significance in Synthesis
Chemical Name
Butyl N-(3-nitrophenyl)carbamate
Standard IUPAC nomenclature.
CAS Number
92491-58-2
Unique identifier for the n-butyl ester.
Molecular Formula
C₁₁H₁₄N₂O₄
Dictates exact mass for LC-MS validation.
Molecular Weight
238.24 g/mol
Used for stoichiometric calculations.
Hydrogen Bond Donors
1 (N-H)
Critical for kinase hinge-region binding.
Hydrogen Bond Acceptors
4 (C=O, -O-, -NO₂)
Influences solubility in polar aprotic solvents.
Rotatable Bonds
5
Provides conformational flexibility in target binding.
Mechanistic Pathways & Synthesis Workflows
The synthesis of butyl N-(3-nitrophenyl)carbamate is typically achieved via the nucleophilic acyl substitution of 3-nitroaniline with butyl chloroformate. This reaction must be carefully controlled to prevent over-acylation and to manage the exothermic release of hydrogen chloride (HCl).
Workflow for the synthesis and reduction of butyl N-(3-nitrophenyl)carbamate.
Experimental Protocols: A Self-Validating System
To ensure scientific integrity, the following protocols are designed as self-validating systems . This means each step includes specific checkpoints that allow the researcher to confirm the success of the reaction before proceeding, minimizing wasted reagents and time.
Protocol 1: Synthesis of Butyl N-(3-nitrophenyl)carbamate
Objective: Form the carbamate linkage while suppressing side reactions.
Preparation: Dissolve 3-nitroaniline (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.
Causality: Anhydrous DCM is chosen because the presence of water would lead to the rapid hydrolysis of the highly reactive butyl chloroformate into butanol and CO₂, severely depressing the yield.
Base Addition: Add triethylamine (TEA) (1.5 eq) to the solution.
Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl generated during the reaction, preventing the protonation of the unreacted 3-nitroaniline (which would render it non-nucleophilic and halt the reaction).
Acylation: Cool the reaction mixture to 0°C using an ice bath. Add butyl chloroformate (1.1 eq) dropwise over 30 minutes.
Causality: The nucleophilic attack on the chloroformate is highly exothermic. Cooling the system to 0°C suppresses the kinetic energy of the molecules, preventing the formation of di-acylated side products (e.g., N,N-bis(butoxycarbonyl)-3-nitroaniline).
Workup: Stir at room temperature for 3 hours. Quench with saturated aqueous NaHCO₃, extract the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.
Self-Validation Checkpoint:
TLC: Run a Thin-Layer Chromatography (TLC) plate using Hexane:Ethyl Acetate (3:1). The disappearance of the bright yellow 3-nitroaniline spot and the emergence of a higher
UV-active spot confirms conversion.
LC-MS: Confirm the presence of the desired product mass
.
Protocol 2: Catalytic Hydrogenation to the Amine Precursor
Objective: Selectively reduce the nitro group to an amine for downstream kinase inhibitor synthesis .
Preparation: Dissolve the purified butyl N-(3-nitrophenyl)carbamate in degassed methanol.
Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (0.1 eq by weight).
Causality: Pd/C is selected because it efficiently catalyzes the reduction of nitro groups to amines under mild conditions without cleaving the alkyl carbamate linkage (unlike benzyl carbamates, which would undergo hydrogenolysis).
Reduction: Evacuate the flask and backfill with Hydrogen (
) gas via a balloon. Stir vigorously at room temperature for 12 hours.
Filtration: Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst, and concentrate the filtrate under reduced pressure.
Self-Validation Checkpoint:
Colorimetric Shift: The solution will transition from yellow (nitro compound) to colorless or pale brown (amine).
LC-MS: A mass shift from
to definitively validates the reduction.
Pharmacological Relevance & Signaling Pathways
The reduced derivative, butyl N-(3-aminophenyl)carbamate, is a highly sought-after synthon in medicinal chemistry. Its primary utility lies in the development of targeted covalent and reversible inhibitors for critical signaling kinases.
Bruton's Tyrosine Kinase (BTK) Inhibition
BTK is a crucial enzyme in the B-cell receptor (BCR) signaling pathway, which regulates B-cell proliferation and survival. Overactive BTK signaling is a hallmark of B-cell malignancies (e.g., Mantle Cell Lymphoma) and autoimmune diseases. Carbamate-derived compounds synthesized from 3-nitroaniline precursors have been extensively patented as potent BTK inhibitors . The carbamate moiety often participates in critical hydrogen bonding with the kinase hinge region (e.g., Met477), anchoring the inhibitor in the ATP-binding pocket.
BTK signaling pathway illustrating the intervention point of carbamate-derived inhibitors.
RIPK1 Necroptosis Modulators
Beyond BTK, 3-aminophenylcarbamates are utilized in the synthesis of Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitors. RIPK1 is a key driver of necroptosis and inflammation. Recent literature demonstrates that functionalizing the amine position of these carbamates yields highly selective RIPK1 inhibitors, showing promise in therapies for inflammatory bowel diseases like ulcerative colitis .
Conclusion
Butyl N-(3-nitrophenyl)carbamate is far more than a simple organic intermediate; it is a strategically designed chemical linchpin. By understanding the causality behind its synthesis—specifically the necessity of acid scavengers and temperature control—researchers can reliably produce high-purity yields. Furthermore, by utilizing self-validating analytical checkpoints, drug development professionals can seamlessly integrate this compound into the complex synthesis pipelines of next-generation kinase inhibitors.
References
Title: PURINONE COMPOUNDS AS KINASE INHIBITORS (EP 3147285 A2)
Title : Ligand-based substituent-anchoring design of selective receptor-interacting protein kinase 1 necroptosis inhibitors for ulcerative colitis therapy | Source : PMC (National Institutes of Health) | URL :[Link]
Foundational
An In-depth Technical Guide to Butyl N-(3-nitrophenyl)carbamate: Synthesis, Characterization, and Scientific Context
This guide provides a comprehensive technical overview of butyl N-(3-nitrophenyl)carbamate, a molecule of interest within the broader class of carbamates. While a singular, seminal "discovery" paper for this specific com...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of butyl N-(3-nitrophenyl)carbamate, a molecule of interest within the broader class of carbamates. While a singular, seminal "discovery" paper for this specific compound is not prominent in the historical literature, its synthesis and properties can be understood through established principles of organic chemistry. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the synthesis, characterization, and potential applications of nitrophenyl carbamates.
Introduction: The Significance of the Carbamate Functional Group
Carbamates are a class of organic compounds derived from carbamic acid (NH₂COOH). The carbamate functional group, -NHC(=O)O-, is a common motif in pharmaceuticals, agrochemicals, and materials science. Its unique electronic and structural properties, arising from the resonance between the nitrogen lone pair and the carbonyl group, impart a range of biological activities and chemical reactivities. The presence of a nitro group on the phenyl ring, as in butyl N-(3-nitrophenyl)carbamate, significantly influences the molecule's reactivity and potential applications, often making it a useful intermediate in organic synthesis or a tool for studying biological systems.
Plausible Synthesis Pathway: The Reaction of 3-Nitrophenyl Isocyanate and Butan-1-ol
The most direct and widely accepted method for the synthesis of N-aryl carbamates is the reaction of an isocyanate with an alcohol. In the case of butyl N-(3-nitrophenyl)carbamate, this involves the nucleophilic addition of butan-1-ol to the electrophilic carbonyl carbon of 3-nitrophenyl isocyanate.
The reaction mechanism is initiated by the attack of the hydroxyl oxygen of butan-1-ol on the isocyanate's central carbon atom. This is followed by a proton transfer, which can be facilitated by the solvent or a catalyst, to yield the final carbamate product. The presence of the electron-withdrawing nitro group on the phenyl ring increases the electrophilicity of the isocyanate, making the reaction proceed readily.
Experimental Workflow Diagram
Caption: A typical workflow for the synthesis and characterization of butyl N-(3-nitrophenyl)carbamate.
Detailed Experimental Protocol
Materials:
3-Nitrophenyl isocyanate
Butan-1-ol (anhydrous)
Anhydrous solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM))
Magnesium sulfate (anhydrous)
Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:
To a stirred solution of 3-nitrophenyl isocyanate (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add butan-1-ol (1.05 eq) dropwise at room temperature.
Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, remove the solvent under reduced pressure using a rotary evaporator.
If necessary, purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization to afford pure butyl N-(3-nitrophenyl)carbamate.
Dry the purified product under vacuum to remove any residual solvent.
Characterize the final product using NMR spectroscopy, mass spectrometry, and IR spectroscopy.
Physicochemical Properties and Characterization
The physical and chemical properties of butyl N-(3-nitrophenyl)carbamate are essential for its handling, storage, and application.
¹H NMR: Protons on the butyl chain would appear as characteristic multiplets in the upfield region (δ 0.9-4.2 ppm). The aromatic protons would appear as distinct signals in the downfield region (δ 7.4-8.3 ppm), with splitting patterns indicative of the 1,3-disubstitution on the phenyl ring. The N-H proton would likely appear as a broad singlet.
¹³C NMR: The spectrum would show four distinct signals for the butyl group carbons and six signals for the aromatic carbons, with the carbon bearing the nitro group being significantly deshielded. The carbonyl carbon of the carbamate would appear at approximately δ 152-155 ppm.
IR Spectroscopy: Key vibrational bands would include a strong C=O stretch for the carbamate carbonyl group (around 1700-1730 cm⁻¹), N-H stretching (around 3300 cm⁻¹), and characteristic stretches for the nitro group (around 1530 and 1350 cm⁻¹).
Mass Spectrometry: The mass spectrum would show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ corresponding to the molecular weight of the compound.
Scientific Context and Potential Applications
While specific applications for butyl N-(3-nitrophenyl)carbamate are not extensively documented, the broader class of nitrophenyl carbamates has found utility in several areas of chemical and biological research.
Enzyme Inhibition: Nitrophenyl carbamates have been investigated as inhibitors of various enzymes, particularly serine hydrolases. For instance, related compounds like N-butyl-N-methyl-4-nitrophenyl carbamate have been shown to be specific active-site titrators for bile-salt-dependent lipases.[3] The mechanism often involves the carbamoylation of a critical amino acid residue (e.g., serine) in the enzyme's active site, leading to inactivation. The nitrophenyl group can act as a good leaving group, facilitating this process.
Synthetic Intermediates: The carbamate group can serve as a protecting group for amines in multi-step organic syntheses. The nitro group can also be a versatile functional handle, allowing for further chemical transformations, such as reduction to an amine, which can then be used to construct more complex molecules.
Derivatization Reagents: Isocyanates, including 3-nitrophenyl isocyanate, are used as derivatizing agents for alcohols and amines to facilitate their analysis, for example, by mass spectrometry.[4] The resulting carbamates often have improved ionization efficiency and chromatographic behavior.
Conclusion
Butyl N-(3-nitrophenyl)carbamate, while not a compound with a widely celebrated history of discovery, serves as an excellent case study in the synthesis and properties of N-aryl carbamates. Its preparation from readily available starting materials via a robust and predictable reaction makes it an accessible molecule for research purposes. The presence of both the carbamate and nitrophenyl moieties provides a platform for potential applications in medicinal chemistry, chemical biology, and synthetic organic chemistry. This guide provides the foundational knowledge for scientists to synthesize, characterize, and explore the potential of this and related compounds in their research endeavors.
References
Fourneron, J. D., Abouakil, N., Chaillan, C., & Lombardo, D. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry, 196(2), 295-303. [Link]
Laramée, J. A., Durst, H. D., Nilles, J. M., & Connell, T. R. (2009). An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry. American Laboratory, 41(4), 14-17. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Theoretical Studies of Butyl N-(3-nitrophenyl)carbamate
Content Type: In-Depth Technical Guide
Audience: Researchers, Computational Chemists, and Drug Discovery Scientists
Abstract
This technical guide establishes a rigorous theoretical and computational framework for butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2). While often utilized as a synthetic intermediate or a probe for cholinesterase inhibition, the molecule’s electronic behavior requires precise modeling to predict its hydrolytic stability and binding affinity. This document synthesizes methodologies from Density Functional Theory (DFT), Molecular Electrostatic Potential (MEP) mapping, and molecular docking to provide a definitive protocol for characterizing this compound. We define the standard of care for in silico analysis, bridging quantum mechanical descriptors with observable physicochemical properties.
Part 1: Molecular Geometry & Conformational Analysis
Computational Methodology Standards
To achieve results comparable to high-quality experimental data (X-ray crystallography), researchers must move beyond standard basis sets. The presence of the nitro group (
) and the carbamate linkage requires diffuse functions to correctly model electron delocalization.
Recommended Protocol:
Software: Gaussian 16 / ORCA 5.0
Functional: B3LYP (Hybrid) or
B97X-D (for dispersion corrections).
Basis Set: 6-311++G(d,p).[1][2] The "++" is critical for the lone pairs on the carbamate oxygen and nitro group.
Solvent Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using Water (
) for biological relevance or DMSO for spectroscopic alignment.
Conformational Search & PES Scan
The butyl chain introduces flexibility. A simple optimization is insufficient. You must perform a Potential Energy Surface (PES) scan around the
and dihedrals.
Global Minimum: The trans conformation relative to the amide bond is typically favored due to steric avoidance between the carbonyl oxygen and the phenyl ring protons.
Nitro Group Orientation: The 3-nitro group will lie coplanar with the phenyl ring to maximize resonance (
-conjugation), lowering the total energy by approximately 2–4 kcal/mol compared to the perpendicular conformer.
Part 2: Electronic Structure & Reactivity Descriptors
Frontier Molecular Orbitals (FMO)
The reactivity of butyl N-(3-nitrophenyl)carbamate is governed by its FMOs. The energy gap (
) serves as a proxy for kinetic stability (chemical hardness).
Electrophilic center; site of nucleophilic attack (e.g., by Serine-203 in AChE).
Gap
eV (B3LYP)
Indicates moderate stability; typical for reversible inhibitors.
Global Reactivity Descriptors
Using Koopmans' theorem, we derive the following descriptors to predict biological interactions:
Chemical Hardness (
):
Electrophilicity Index (
):
Interpretation: A high
value suggests the molecule is a strong electrophile, increasing its potency as a "suicide substrate" for hydrolase enzymes.
Molecular Electrostatic Potential (MEP)
The MEP map reveals the charge distribution critical for docking simulations.
Red Regions (Negative): Nitro oxygens and Carbonyl oxygen. These act as hydrogen bond acceptors.
Blue Regions (Positive): Amide proton (
) and Butyl protons. The Amide proton is the primary H-bond donor for stabilizing the ligand in the protein pocket.
Part 3: Spectroscopic Validation (In Silico vs. Experimental)
Theoretical frequencies are harmonic and typically overestimate experimental (anharmonic) values. You must apply a scaling factor (typically 0.961 for B3LYP/6-311++G(d,p)) to align with FT-IR data.
Carbonyl: Predicted at . This band shifts significantly if the carbonyl participates in H-bonding.
Asymmetric:.
Symmetric:.
NMR Scaling (GIAO Method):
Calculate Isotropic Shielding Tensors using the GIAO method in DMSO solvent.
Correlation:
.
The Carbonyl Carbon (
) should appear downfield at ppm.
Part 4: Biological Potential & Molecular Docking[2][4][5]
The primary biological interest in N-phenylcarbamates lies in their ability to inhibit Acetylcholinesterase (AChE), acting as pesticides or Alzheimer's therapeutics.
Docking Protocol (AutoDock Vina)
Target Preparation: Use PDB ID 1EVE (Torpedo californica AChE) or 4EY7 (Human AChE). Remove water; add polar hydrogens.
Grid Box: Center on the catalytic triad (Ser200, His440, Glu327).
Binding Mode:
The Carbonyl Oxygen forms an H-bond with the oxyanion hole (Gly118, Gly119).
The Phenyl Ring engages in
- stacking with Trp84 (anionic subsite).
The Nitro Group provides additional electrostatic anchoring.
Mechanism of Action (The Carbamylylation Pathway)
Unlike simple competitive inhibition, carbamates often react covalently.
Formation: Enzyme-Ser-OH attacks the Carbamate C=O.
Transition: Tetrahedral intermediate forms.
Release: Butanol is the leaving group.
Result: The enzyme becomes carbamylated (inactive) until slow hydrolysis restores function.
Part 5: Visualization of Workflows
Diagram 1: Theoretical Study Workflow
This diagram outlines the logical progression from structure generation to biological validation.
Caption: Integrated workflow for the theoretical characterization of phenylcarbamates, linking QM optimization to biological simulation.
Diagram 2: Reactivity & Hydrolysis Logic
This diagram illustrates the electronic factors influencing the stability and reactivity of the molecule.
Caption: Mechanistic influence of the nitro substituent on the electrophilicity and hydrolysis kinetics of the carbamate moiety.
Part 6: Experimental Protocols (Validation)
To validate the theoretical model, the following synthesis and characterization protocol is recommended.
Synthesis of Butyl N-(3-nitrophenyl)carbamate
Reaction: Nucleophilic addition of 3-nitroaniline to butyl chloroformate.
Dropwise addition of butyl chloroformate over 30 mins.
Stir at room temperature for 4 hours (Monitor via TLC).
Workup: Wash with
(remove pyridine), then Sat. , then Brine. Dry over .
Purification: Recrystallization from Ethanol/Hexane.
Characterization Checklist
Melting Point: Compare with literature (
for similar ethyl analogs, butyl may be lower).
IR Spectrum: Confirm absence of Isocyanate peak (
) and presence of Carbamate C=O ().
References
Alipour, M., & Mohajeri, A. (2022). QSTR Modeling to Find Relevant DFT Descriptors Related to the Toxicity of Carbamates. International Journal of Molecular Sciences. Link
Kaya, Y., et al. (2021). Synthesis, molecular docking and molecular dynamics studies of novel tacrine-carbamate derivatives as potent cholinesterase inhibitors. Bioorganic Chemistry. Link
Saeed, A., et al. (2013). Crystal Structures and Density Functional Theory Calculations of o- and p-Nitroaniline Derivatives. Crystal Growth & Design. Link
Sigma-Aldrich. Product Specification: Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2).[4][5] Link
Ho, J., et al. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators. Link
This application note details the synthesis of butyl N-(3-nitrophenyl)carbamate, a carbamate ester frequently utilized as a reference standard in pharmaceutical impurity profiling and as a stable intermediate in the synthesis of urea-based herbicides.
While multiple routes exist for carbamate formation, this guide prioritizes Method A (Isocyanate Addition) for applications requiring high purity (>98%) and atom economy. Method B (Chloroformate Acylation) is provided as a robust alternative when handling isocyanates is restricted or specific starting materials are unavailable.
Key Technical Insight:
The electron-withdrawing nitro group at the meta position of the phenyl ring significantly increases the electrophilicity of the isocyanate carbon in Method A, accelerating reaction kinetics compared to unsubstituted phenyl isocyanates. Consequently, this protocol emphasizes strict moisture control to prevent the competitive formation of the symmetric urea byproduct, 1,3-bis(3-nitrophenyl)urea.
Part 2: Synthesis Protocols
Method A: Isocyanate Addition (Preferred Route)
Best for: High purity, crystallographic standards, and atom economy.
*Note: The reaction is often spontaneous. TEA is added only if kinetics are sluggish.
Step-by-Step Protocol:
System Preparation: Flame-dry a 100 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet. Flush with N₂ for 15 minutes.
Solvent Charge: Charge the flask with 3-nitrophenyl isocyanate (1.64 g, 10 mmol) dissolved in 20 mL of anhydrous DCM.
Nucleophile Addition: Via syringe, add anhydrous n-butanol (1.1 mL, 12 mmol) dropwise over 5 minutes at room temperature.
Process Control: A mild exotherm indicates immediate reaction.
Reaction Phase:
Standard: Stir at room temperature for 4 hours.
Acceleration: If TLC shows residual isocyanate after 2 hours, heat to mild reflux (40°C) for 1 hour.
Monitoring: Monitor by TLC (Hexane:Ethyl Acetate 3:1). Look for the disappearance of the isocyanate spot (high R_f) and appearance of the carbamate (lower R_f).
IR Validation: Monitor the disappearance of the strong isocyanate peak at ~2270 cm⁻¹.
Workup:
Evaporate solvent under reduced pressure (Rotavap) to yield a crude solid.
Purification: Recrystallize the crude solid from a mixture of Hexane/Ethyl Acetate (or Ethanol/Water).
Filter the crystals and dry under high vacuum at 40°C for 6 hours.
Dissolution: Dissolve 3-nitroaniline (1.38 g, 10 mmol) and pyridine (0.97 mL, 12 mmol) in 25 mL of dry THF in a 100 mL RBF. Cool to 0°C in an ice bath.
Caution: Exothermic reaction. Maintain internal temperature <5°C to prevent bis-acylation.
Reaction Phase: Remove ice bath and stir at room temperature for 3–6 hours.
Quench & Workup:
Pour mixture into 50 mL of 1M HCl (to protonate and remove excess pyridine and unreacted aniline).
Extract with Ethyl Acetate (3 x 30 mL).
Wash organic layer with Sat. NaHCO₃ (remove acid traces) and Brine.
Dry over MgSO₄, filter, and concentrate.
Purification: Recrystallize as described in Method A.
Part 3: Visualization of Workflows
Figure 1: Synthesis & Purification Logic Flow
This diagram illustrates the decision matrix for route selection and the critical purification steps required to ensure pharmaceutical-grade purity.
Caption: Figure 1. Comparative workflow for Isocyanate vs. Chloroformate synthesis routes, highlighting the streamlined workup of Method A.
Part 4: Analytical Characterization & Self-Validation
Since CAS 92491-58-2 is often sold "as-is" without comprehensive public spectral data, the researcher must validate the product structure. Use the following expected data points as a self-validating system.
Melting Point Verification
Literature Context: While the tert-butyl analog melts at ~180°C and ethyl analogs at ~142°C, the n-butyl chain adds flexibility, typically lowering the melting point.
Expected Range: 60°C – 90°C (Estimation based on homologous series).
Validation: A sharp melting range (<2°C) confirms purity. Broadening indicates urea contamination.
Infrared Spectroscopy (FT-IR)
Functional Group
Expected Wavenumber (cm⁻¹)
Diagnostic Value
N-H Stretch
3300 – 3350
Sharp, single band (secondary amide).
C=O Stretch
1700 – 1720
Strong carbamate carbonyl. Distinct from urea (~1650).
NO₂ Stretch
1530 (asym) & 1350 (sym)
Confirms integrity of the nitro-aryl ring.
N=C=O
~2270
Must be ABSENT. Presence indicates unreacted isocyanate.
Mechanism of Alcohol Addition: Satchell, D. P. N., & Satchell, R. S. (1975). Acylation by Ketens and Isocyanates. Chemical Society Reviews, 4(2), 231-250. Link
experimental use of butyl N-(3-nitrophenyl)carbamate in organic synthesis
Application Note: Chemoselective Synthesis and Functionalization of Butyl N-(3-nitrophenyl)carbamate Abstract Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a critical structural scaffold in the development of phenyl...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Chemoselective Synthesis and Functionalization of Butyl N-(3-nitrophenyl)carbamate
Abstract
Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a critical structural scaffold in the development of phenyl-carbamate herbicides (analogous to Desmedipham/Phenmedipham) and mitotic inhibitors.[1] Beyond its agrochemical utility, BNPC serves as an excellent model substrate for transition-metal-catalyzed C-H activation due to the directing ability of the carbamate moiety. This application note details a scalable, chemoselective synthesis of BNPC, its controlled reduction to the corresponding aniline, and its utility in Rh(III)-catalyzed ortho-functionalization.
Introduction & Chemical Context
The N-aryl carbamate motif is ubiquitous in medicinal chemistry and agrochemistry. The specific substitution pattern of BNPC—a butyl chain providing lipophilicity (LogP modulation) and a meta-nitro group serving as a latent amine—makes it a versatile intermediate.
Key Applications:
Agrochemical Precursor: The meta-amino derivative is the immediate precursor to bis-carbamate herbicides which inhibit Photosystem II (Hill reaction inhibitors).
C-H Activation Substrate: The carbamate nitrogen acts as a Weakly Coordinating Directing Group (WCDG), enabling site-selective functionalization at the ortho position via metallacycle intermediates.
Experimental Protocols
Module A: Chemoselective Synthesis of BNPC
Objective: To synthesize Butyl N-(3-nitrophenyl)carbamate from 3-nitroaniline avoiding bis-acylation.
Reaction Logic:
We utilize n-butyl chloroformate as the electrophile. The choice of base (Pyridine vs. K2CO3) is critical.[1] Pyridine is preferred here to act as both a proton scavenger and a nucleophilic catalyst (forming an acyl-pyridinium intermediate), ensuring rapid reaction at lower temperatures to prevent side reactions.[1]
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with N2.
Dissolution: Dissolve 3-nitroaniline (5.00 g) in anhydrous DCM (40 mL). Add pyridine (3.43 g) and cool the mixture to 0°C using an ice bath.
Addition: Dilute n-butyl chloroformate in DCM (10 mL) and transfer to the addition funnel. Add dropwise over 30 minutes. Note: Exotherm control is vital to prevent bis-acylation.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 7:3).[1] The amine spot (Rf ~0.[1]3) should disappear, replaced by the carbamate (Rf ~0.6).[1]
Workup: Quench with 1M HCl (50 mL) to remove excess pyridine. Separate layers. Wash organic phase with Sat. NaHCO3 (50 mL) and Brine (50 mL).[1]
Purification: Dry over Na2SO4, filter, and concentrate. Recrystallize from Ethanol/Water or purify via flash chromatography (SiO2, 0-20% EtOAc in Hexanes).[1]
Objective: To demonstrate the use of the carbamate as a Directing Group (DG) for Rh(III) catalysis.[1]
Mechanistic Insight:
The carbamate carbonyl oxygen coordinates to the Rh(III) center, facilitating C-H activation at the ortho position. This creates a stable 5-membered metallacycle intermediate, allowing for electrophilic iodination.
butyl N-(3-nitrophenyl)carbamate as an intermediate in drug discovery
Application Note: Butyl N-(3-nitrophenyl)carbamate as a Strategic Intermediate in Medicinal Chemistry Executive Summary Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a specialized bifunctional building block util...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Butyl N-(3-nitrophenyl)carbamate as a Strategic Intermediate in Medicinal Chemistry
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a specialized bifunctional building block utilized in the hit-to-lead and lead optimization phases of drug discovery. Unlike transient protecting groups (e.g., tert-butyl carbamate or Boc), the n-butyl carbamate moiety is frequently retained in final pharmacophores to modulate lipophilicity (LogP), metabolic stability, and hydrogen bond donor/acceptor profiles.
This guide details the strategic utility of this compound, specifically focusing on its role as a stable precursor to 3-aminophenyl carbamates —a privileged scaffold for generating urea-based kinase inhibitors, soluble epoxide hydrolase (sEH) inhibitors, and anti-fibrotic agents.
Nitro Group (-NO₂): Acts as a "masked" amine. It is electron-withdrawing, stabilizing the molecule during early synthetic steps, and serves as a latent handle for late-stage diversification via reduction.
Carbamate Linker (-NHC(O)O-): Bioisostere of amides and esters. It provides hydrogen bonding capability with increased proteolytic stability compared to esters.
Butyl Chain: A hydrophobic tail that enhances membrane permeability and fits into hydrophobic pockets (e.g., the ATP-binding site of kinases or the catalytic tunnel of hydrolases).
Mechanism of Action in Synthesis
The utility of this intermediate lies in the Chemo-selective Orthogonality of its functional groups. The carbamate remains stable under the reductive conditions required to convert the nitro group to an aniline. This allows researchers to synthesize libraries of meta-substituted anilines that already possess a pre-installed lipophilic tail.
Figure 1: The strategic workflow converting the nitro-precursor into active pharmaceutical ingredients (APIs).
Experimental Protocols
Protocol A: Synthesis of Butyl N-(3-nitrophenyl)carbamate
Objective: High-yield synthesis avoiding isocyanate handling.
Reagents:
3-Nitroaniline (1.0 eq)
n-Butyl Chloroformate (1.1 eq)
Pyridine or Triethylamine (1.2 eq)
Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)
Step-by-Step Methodology:
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.
Dissolution: Dissolve 3-nitroaniline (13.8 g, 100 mmol) in anhydrous DCM (100 mL). Cool the solution to 0°C using an ice bath.
Base Addition: Add Pyridine (9.7 mL, 120 mmol) dropwise. Note: Pyridine acts as an HCl scavenger.
Acylation: Add n-butyl chloroformate (13.9 mL, 110 mmol) dropwise over 20 minutes via a pressure-equalizing addition funnel. Maintain internal temperature < 5°C to prevent bis-acylation.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3). The active amine spot (Rf ~0.3) should disappear, replaced by the carbamate (Rf ~0.6).
Workup: Quench with 1M HCl (50 mL) to remove excess pyridine. Separate the organic layer, wash with saturated NaHCO₃ (50 mL) and Brine (50 mL).
Purification: Dry over Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the resulting solid from Ethanol/Water or purify via flash chromatography if necessary.
Protocol B: Chemo-Selective Reduction to the Amine Scaffold
Objective: Reduce the nitro group to an aniline without cleaving the carbamate ester.
Critical Note: Strong acidic conditions (e.g., Sn/HCl) or high-temperature hydrogenation can hydrolyze the carbamate. The Iron/Ammonium Chloride method is recommended for its mildness and high functional group tolerance.
Reagents:
Butyl N-(3-nitrophenyl)carbamate (1.0 eq)
Iron Powder (325 mesh, 5.0 eq)
Ammonium Chloride (NH₄Cl) (5.0 eq)
Solvent: Ethanol/Water (4:1 v/v)
Step-by-Step Methodology:
Preparation: In a 500 mL flask, suspend the nitro-carbamate (10 mmol) in Ethanol (80 mL) and Water (20 mL).
Activation: Add NH₄Cl (2.6 g, 50 mmol) and Iron powder (2.8 g, 50 mmol).
Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.
Observation: The reaction typically turns from yellow/orange to a dark brown/black slurry (iron oxides).
Monitoring: Check TLC every 30 minutes. Complete conversion usually occurs within 1-2 hours.
Filtration:Crucial Step. Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot ethanol (3 x 20 mL).
Tip: Do not let the filtrate cool before filtering, or the product may precipitate in the Celite.
Isolation: Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate (3 x 50 mL). Dry (Na₂SO₄) and concentrate.[2]
Data Summary Table: Reduction Method Comparison
Method
Reagents
Conditions
Carbamate Stability
Yield
Recommendation
Catalytic Hydrogenation
H₂, Pd/C (10%)
MeOH, RT, 1 atm
Moderate (Risk of hydrogenolysis if benzyl)
90-95%
Good for clean scale-up.
Bechamp Reduction
Fe, HCl (cat)
EtOH/H₂O, Reflux
Low (Acid may hydrolyze carbamate)
60-70%
Avoid.
Fe/NH₄Cl
Fe, NH₄Cl
EtOH/H₂O, Reflux
High (Neutral pH)
85-92%
Preferred Protocol.
Tin Chloride
SnCl₂·2H₂O
EtOH, Reflux
Moderate
75-85%
Difficult workup (tin emulsions).
Application in Drug Discovery: Urea Library Generation
The resulting Butyl N-(3-aminophenyl)carbamate is a versatile nucleophile. A common workflow involves reacting it with diverse isocyanates to create unsymmetrical ureas, a motif found in kinase inhibitors (e.g., Sorafenib analogs).
Workflow:
Dissolve the amino-carbamate in dry THF.
Add 1.0 eq of a commercial Isocyanate (R-NCO).
Stir at RT for 2-12 hours.
Product precipitates or is isolated via evaporation.
Structural Logic:
The Butyl Carbamate end binds to the hydrophobic pocket.
The Urea linkage provides bidentate hydrogen bonding (Donor-Acceptor-Donor).
The Variable R-Group targets specific selectivity pockets.
Figure 2: Mechanism of urea formation from the amine scaffold.
Safety & Handling
Toxicity: Nitroaromatics are potential mutagens. Handle 3-nitroaniline and the carbamate intermediate in a fume hood.
Chloroformates: n-Butyl chloroformate is lachrymatory and corrosive. Avoid inhalation.
Iron Waste: The iron residue from Protocol B is pyrophoric if dried completely. Keep wet and dispose of as hazardous solid waste.
References
Sigma-Aldrich. (2023). Butyl N-(3-nitrophenyl)carbamate Product Specification. Link
BenchChem. (2025).[3] A Comparative Guide to the Kinetics of Isocyanate-Alcohol Reactions. Link
American Laboratory. (2009).[4] An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry. (Discusses 3-nitrophenyl isocyanate reactivity).[2][4] Link
Royal Society of Chemistry. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry. Link
Master Organic Chemistry. (2018). Reduction of Nitro Groups to Amines: Reagents and Mechanisms. Link
using butyl N-(3-nitrophenyl)carbamate as an enzyme inhibitor
This guide details the application of Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2) as a mechanism-based inhibitor for serine hydrolases, specifically targeting Cholesterol Esterase (Bile-Salt-Dependent Lipase) and r...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the application of Butyl N-(3-nitrophenyl)carbamate (CAS 92491-58-2) as a mechanism-based inhibitor for serine hydrolases, specifically targeting Cholesterol Esterase (Bile-Salt-Dependent Lipase) and related lipases.
Part 1: Core Directive - Technical Application Guide
Introduction & Mechanism of Action
Butyl N-(3-nitrophenyl)carbamate acts as a "pseudo-substrate" inhibitor. Unlike simple competitive inhibitors that bind reversibly, this compound covalently modifies the enzyme's active site serine residue. This class of inhibitors is critical for determining the active site concentration of enzymes (active site titration) and for kinetic characterization of lipase specificity.
Mechanism:
Binding: The inhibitor binds to the active site of the serine hydrolase (e.g., Cholesterol Esterase).
Carbamylation: The nucleophilic serine hydroxyl attacks the carbonyl carbon of the carbamate.
Release: The butanol moiety is released as the leaving group (unlike p-nitrophenyl esters where the phenol leaves).
Inhibition: The enzyme remains covalently modified (carbamylated) with an N-(3-nitrophenyl)carbamoyl group. This adduct is hydrolytically stable compared to the natural acyl-enzyme intermediate, effectively locking the enzyme in an inactive state for a significant duration.
Key Distinction:
While often confused with chromogenic titrants (like p-nitrophenyl N-butylcarbamate), this specific isomer releases butanol (colorless). Therefore, inhibition must be monitored using a separate reporter substrate (e.g., p-nitrophenyl butyrate).
Experimental Protocol: Inhibition Kinetics
Objective: Determine the pseudo-first-order inactivation rate constant (
) and the second-order rate constant of inhibition ().
Buffer: 100 mM Sodium Phosphate, pH 7.0 (containing 100 mM NaCl and 5 mM Sodium Taurocholate if using BSDL/Cholesterol Esterase to ensure activation).
Workflow Diagram (DOT):
Step-by-Step Protocol:
Preparation of Stock Solutions:
Dissolve Butyl N-(3-nitrophenyl)carbamate in anhydrous DMSO to a concentration of 100 mM. Store at -20°C.
Prepare pNPB substrate solution (10 mM in acetonitrile).
Incubation (Inactivation Phase):
In a microcentrifuge tube, dilute the enzyme to 2x working concentration in Buffer.
Add Inhibitor to achieve final concentrations ranging from 0.1
M to 100 M.
Incubate at 25°C or 37°C.
Time Points: At defined intervals (e.g., 0, 2, 5, 10, 20, 30 min), remove an aliquot.
Activity Measurement (Residual Activity):
Immediately transfer the aliquot into a cuvette/well containing the Reporter Substrate (pNPB, final conc. 0.5 mM) in Buffer.
Monitor the release of p-nitrophenol at 405 nm for 2 minutes (initial velocity).
Calculate the % Residual Activity relative to a DMSO-only control.
Data Analysis & Interpretation
Table 1: Expected Kinetic Parameters
Parameter
Symbol
Definition
Calculation Method
Observed Rate
Rate of inactivation at a specific [I]
Slope of vs. Time
Max Inactivation Rate
Max rate of carbamylation at saturation
From Kitz-Wilson Plot (y-intercept)
Inhibitor Affinity
Concentration for half-max inactivation
From Kitz-Wilson Plot (x-intercept)
Second-Order Rate
Efficiency of inhibition ()
Slope of vs [I] (if linear)
Kitz-Wilson Analysis:
Plot
vs. Incubation Time for each inhibitor concentration.
The slope of these lines gives
.
Plot
vs. .
y-intercept =
x-intercept =
Interpretation:
A linear Kitz-Wilson plot indicates simple bimolecular binding and inactivation.
If
saturates at high , it confirms the formation of a specific Michaelis complex () prior to covalent modification.
Safety & Handling
Nitro-Aromatics: The 3-nitrophenyl moiety is potentially toxic. Handle with gloves and avoid inhalation of dusts.
Carbamates: While this specific compound is a lipase inhibitor, many carbamates inhibit Acetylcholinesterase (AChE) and are neurotoxic. Treat as a potential neurotoxin until specific selectivity data is generated.
Solubility: The compound is hydrophobic. Ensure DMSO concentration in the final assay does not exceed 5% to prevent enzyme denaturation.
Part 2: References
Feaster, S. R., et al. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry. Link
Context: Establishes the mechanism of N-alkyl-nitrophenyl carbamates as active-site directed inhibitors for cholesterol esterases.
Hosie, L., et al. (1987). p-Nitrophenyl and cholesteryl-N-alkyl carbamates as inhibitors of cholesterol esterase. Journal of Biological Chemistry. Link
Context: Defines the kinetic framework (Kitz-Wilson analysis) for carbamate inhibition of lipases.
Sigma-Aldrich. (2024). Product Specification: Butyl N-(3-nitrophenyl)carbamate. Link
Context: Verification of chemical identity (CAS 92491-58-2) and commercial availability.
Method
butyl N-(3-nitrophenyl)carbamate as a protecting group in peptide synthesis
Application Note: Butyl N-(3-nitrophenyl)carbamate & Nitrophenyl Carbonates in Peptide Synthesis Executive Summary & Chemical Identity This guide addresses the application of Butyl N-(3-nitrophenyl)carbamate and its stru...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Butyl N-(3-nitrophenyl)carbamate & Nitrophenyl Carbonates in Peptide Synthesis
Executive Summary & Chemical Identity
This guide addresses the application of Butyl N-(3-nitrophenyl)carbamate and its structural analogs in peptide synthesis. It is critical to distinguish between two distinct chemical entities often confused in nomenclature:
Butyl N-(3-nitrophenyl)carbamate (The Literal Compound): A stable carbamate (Bu-O-CO-NH-Ar) primarily used as an intermediate for urea formation or as a pharmacological inhibitor (e.g., AChE inhibition). It is not a standard reagent for introducing the butyl carbamate protecting group due to the poor leaving group ability of the aniline moiety.
tert-Butyl p-nitrophenyl carbonate (The Functional Equivalent): The standard, activated reagent (t-Bu-O-CO-O-Ar) used to introduce the Boc (tert-butyloxycarbonyl) protecting group.
This protocol details the use of the literal compound for peptidomimetic urea synthesis and provides the standard industry protocol for Boc protection using the activated nitrophenyl carbonate analog, correcting the common methodological conflation.
Technical Background & Mechanistic Insight
Reactivity Divergence: Carbamates vs. Carbonates
The utility of nitrophenyl derivatives in peptide chemistry hinges on the nature of the leaving group during nucleophilic attack by an amino acid.
Pathway A (The Literal Compound):
In Butyl N-(3-nitrophenyl)carbamate, the carbonyl is flanked by an alkoxy group (Butyl-O-) and an anilino group (-NH-Ar). Upon attack by an amine (R-NH2), the alkoxide (BuO⁻) is generally a better leaving group (pKa ~16) than the anilide (ArNH⁻) (pKa ~18-20 for nitro-substituted). Consequently, this reaction tends to form a urea linkage (R-NH-CO-NH-Ar) rather than transferring the protecting group.
Pathway B (The Protecting Group Reagent):
In tert-Butyl p-nitrophenyl carbonate (Boc-ONp), the carbonyl is flanked by a tert-butoxy group and a p-nitrophenoxy group. The p-nitrophenoxide is an excellent leaving group (pKa ~7.1). Nucleophilic attack exclusively expels p-nitrophenol, transferring the Boc group to the amino acid.
Visualization of Reaction Pathways
Caption: Mechanistic divergence between N-aryl carbamates (yielding ureas) and O-aryl carbonates (yielding Boc-protected amines).
Protocol A: Synthesis of Urea-Linked Peptidomimetics
Application: Using Butyl N-(3-nitrophenyl)carbamate to install a 3-nitrophenyl urea moiety on a peptide N-terminus (e.g., for inhibitor design).
Reagents:
Substrate: Peptide-Resin or Free Amino Acid Ester (0.1 mmol)
Temperature: 60°C (Heat required to displace alkoxide)
Step-by-Step Procedure:
Preparation: Dissolve 0.15 mmol of Butyl N-(3-nitrophenyl)carbamate in 2 mL anhydrous DMF.
Coupling: Add the solution to the resin-bound peptide (0.1 mmol) pre-swollen in DMF. Add 35 µL DIPEA.
Incubation: Heat the reaction vessel to 60°C for 4–6 hours. Note: The leaving group is n-butanol; elevated temperature drives the equilibrium.
Washing: Filter the resin and wash with DMF (3x), DCM (3x), and MeOH (2x) to remove the displaced butanol and excess reagent.
Validation: Perform a Kaiser test. A negative result (no color) indicates successful conversion of the free amine to the urea.
Protocol B: Introduction of the Boc Group (The Standard Method)
Application: Using tert-Butyl p-nitrophenyl carbonate (Boc-ONp) to protect an amino acid. This addresses the likely intent of "using a nitrophenyl reagent for protection."
Dissolve amino acid in 20 mL THF/H2O (1:1). Add base to adjust pH to ~11.
Ensure complete dissolution. The solution must be basic to maintain the amine in its nucleophilic (unprotonated) state.
2. Addition
Add Boc-ONp (1.1 eq) slowly as a solid or dissolved in minimal THF.
The solution will turn yellow as p-nitrophenol is released. The intensity of yellow correlates with reaction progress.
3. Reaction
Stir at Room Temperature for 2–12 hours.
Monitor pH; maintain >9 by adding small aliquots of base if necessary.
4. Work-up
Evaporate THF. Extract aqueous layer with Ether (2x) to remove excess reagent and p-nitrophenol.
Do not acidify yet. The Boc-amino acid is in the aqueous phase as a salt.
5. Isolation
Acidify the aqueous phase to pH 2–3 with 1M KHSO4 or citric acid. Extract into Ethyl Acetate.[1]
The Boc-amino acid is now protonated and moves to the organic layer.
6. Purification
Wash ethyl acetate with brine, dry over MgSO4, and concentrate.
Yields Boc-amino acid as a white solid or oil.
Safety-Catch Considerations
While Butyl N-(3-nitrophenyl)carbamate is stable, o-nitro (2-nitro) and p-nitro (4-nitro) variants are often used as "Safety-Catch" protecting groups.
Mechanism: Reduction of the nitro group (-NO2) to an amine (-NH2) destabilizes the system.
3-Nitro Isomer: The 3-nitro isomer (present in the user's topic) does not undergo spontaneous 1,4- or 1,6-elimination upon reduction, making it a poor safety-catch group compared to the 4-nitro analog [1]. It is generally considered a "permanent" modification until harsh hydrolysis is applied.
References
Grokipedia . tert-Butyloxycarbonyl (Boc) protecting group in Organic Synthesis. Available at: [Link] (Accessed Oct 2025).
National Institutes of Health (PMC) . Mild Conditions for Pd-Catalyzed Carboamination of N-Protected Hex-4-enylamines. Available at: [Link] (Accessed Oct 2025).
ResearchGate . Synthesis and biological evaluation of new molecular entities with potential to overcome β-lactam antibiotics resistance. Available at: [Link] (Accessed Oct 2025).
Application Notes and Protocols for the Analytical Determination of Butyl N-(3-nitrophenyl)carbamate
Introduction Butyl N-(3-nitrophenyl)carbamate is a compound of interest in pharmaceutical and chemical research. As with any chemical entity intended for use in drug development or other regulated applications, the estab...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Butyl N-(3-nitrophenyl)carbamate is a compound of interest in pharmaceutical and chemical research. As with any chemical entity intended for use in drug development or other regulated applications, the establishment of robust, reliable, and validated analytical methods for its detection and quantification is of paramount importance. These methods are crucial for purity assessment, stability studies, and quality control of both the active substance and formulated products.
This document provides a comprehensive guide to the analytical methodologies for butyl N-(3-nitrophenyl)carbamate. It is intended for researchers, scientists, and drug development professionals. The protocols herein are designed with scientific integrity at their core, emphasizing the causality behind experimental choices to ensure method robustness and trustworthiness.
Key Analyte Characteristics and Challenges
Understanding the physicochemical properties of butyl N-(3-nitrophenyl)carbamate is fundamental to developing effective analytical methods. The molecule possesses a carbamate linkage, a nitroaromatic moiety, and a butyl chain. This combination of functional groups presents specific analytical challenges that must be addressed.
Hydrolytic Instability: The carbamate ester linkage is susceptible to hydrolysis, particularly under alkaline conditions, breaking down into 3-nitrophenol and butylamine.[1] This degradation can lead to an underestimation of the analyte's true concentration.[1] Therefore, strict pH control throughout the sample preparation and analysis is critical. Most carbamates exhibit maximum stability in a slightly acidic environment (pH 3-6).[1]
Thermal Lability: Carbamates can be thermally unstable, which poses a challenge for gas chromatography (GC) methods that require high temperatures for volatilization.[2] Thermal degradation can lead to inaccurate quantification and the appearance of artifact peaks.
Chromophoric Properties: The presence of the 3-nitrophenyl group provides a strong chromophore, making UV-Visible spectrophotometry a suitable detection method for High-Performance Liquid Chromatography (HPLC). The hydrolysis product, 3-nitrophenol, also has a distinct UV absorption profile, which can be useful for monitoring degradation.[3][4][5]
Primary Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
For routine analysis, purity assessment, and stability studies, a reversed-phase HPLC method with UV detection is the recommended primary technique. It offers a balance of specificity, precision, and accessibility.
Rationale for Method Selection
A C18 reversed-phase column is chosen for its versatility and proven efficacy in separating moderately polar compounds like butyl N-(3-nitrophenyl)carbamate. The mobile phase, consisting of acetonitrile and a slightly acidic aqueous buffer, is designed to achieve good peak shape and retention while minimizing on-column hydrolysis. UV detection is selected due to the strong absorbance of the nitroaromatic ring.[3][4][5]
Experimental Workflow Diagram
Caption: High-level workflow for the HPLC-UV analysis of Butyl N-(3-nitrophenyl)carbamate.
Detailed Protocol: HPLC-UV Method
1. Materials and Reagents
Butyl N-(3-nitrophenyl)carbamate reference standard
Acetonitrile (ACN), HPLC grade
Water, HPLC grade
Formic acid, 88% or higher purity
Methanol, HPLC grade
2. Instrumentation
HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis detector.
Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
3. Chromatographic Conditions
Parameter
Recommended Setting
Rationale
Mobile Phase A
0.1% Formic Acid in Water
Maintains an acidic pH to prevent hydrolysis.
Mobile Phase B
Acetonitrile (ACN)
Organic modifier for elution.
Elution Mode
Isocratic at 60% B
For simple mixtures and routine QC.
Flow Rate
1.0 mL/min
Standard flow for a 4.6 mm ID column.
Column Temperature
30 °C
Ensures reproducible retention times.
Injection Volume
10 µL
Adjustable based on concentration.
UV Detection
272 nm
Corresponds to an absorbance maximum of 3-nitrophenol, a key chromophore.[4]
Run Time
10 minutes
Sufficient for elution of the analyte and any early-eluting impurities.
4. Preparation of Solutions
Diluent: 50:50 (v/v) Acetonitrile:Water.
Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.
Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard solution with the diluent.
Sample Solution (approx. 50 µg/mL): Accurately weigh an appropriate amount of the sample, dissolve in the diluent, and dilute to the target concentration. Filter through a 0.45 µm syringe filter before injection.
5. System Suitability
Before sample analysis, inject a working standard solution (e.g., 25 µg/mL) five times. The system is deemed suitable for use if the following criteria are met:
Tailing Factor: ≤ 2.0
Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%
6. Data Analysis
Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions. Determine the concentration of butyl N-(3-nitrophenyl)carbamate in the sample solutions by interpolation from the calibration curve.
Confirmatory Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For higher sensitivity and specificity, particularly in complex matrices or for impurity profiling, LC-MS/MS is the method of choice. This technique provides structural information through fragmentation, enhancing confidence in analyte identification.
Rationale for Method Selection
Coupling the HPLC separation with tandem mass spectrometry allows for highly selective detection using Multiple Reaction Monitoring (MRM). Electrospray ionization (ESI) in positive mode is generally suitable for carbamates, often forming a protonated molecular ion [M+H]⁺. The fragmentation of this precursor ion will yield characteristic product ions, providing a unique signature for the analyte.
Mass Spectrometry Fragmentation Pathway
The fragmentation of butyl N-(3-nitrophenyl)carbamate in the mass spectrometer is expected to follow predictable pathways based on its structure.
Caption: Proposed ESI+ mass spectrometry fragmentation pathway for Butyl N-(3-nitrophenyl)carbamate.
Detailed Protocol: LC-MS/MS Method
1. Instrumentation
UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.
2. LC Conditions
Use the same column and mobile phases as the HPLC-UV method, but with a lower flow rate (e.g., 0.4 mL/min) suitable for the MS interface. A gradient elution may be preferred for complex samples.
3. MS/MS Parameters
Parameter
Recommended Setting
Rationale
Ionization Mode
ESI Positive
Carbamates readily form protonated molecules.
Capillary Voltage
3.5 kV
Typical voltage for stable spray.
Source Temperature
120 °C
To aid desolvation without thermal degradation.
Desolvation Temp.
350 °C
Efficiently removes solvent from droplets.
MRM Transition 1 (Quantifier)
239.1 -> 139.0
Precursor to a stable, specific product ion.
MRM Transition 2 (Qualifier)
239.1 -> 183.0
Confirmatory transition for identity verification.
Collision Energy
Optimized empirically
Typically 15-25 eV; tuned for maximum signal.
4. Sample Preparation and Analysis
Follow the same sample preparation as for the HPLC-UV method, ensuring the final concentration is within the linear range of the MS detector (typically ng/mL levels).
Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)
While HPLC is the preferred method, GC-MS can be employed, especially for identifying volatile or semi-volatile impurities. However, the thermal lability of carbamates necessitates careful method development, often involving derivatization.[2][6]
Considerations for GC-MS
Thermal Degradation: Direct injection of underivatized butyl N-(3-nitrophenyl)carbamate may lead to decomposition in the hot injector port, forming 3-nitrophenol and other byproducts.
Derivatization: To improve thermal stability and volatility, derivatization techniques such as silylation can be employed.[2] However, this adds complexity to the sample preparation.
Injector Temperature: A low injector temperature and a splitless injection mode should be optimized to minimize degradation.
Due to these complexities, a detailed GC-MS protocol is only recommended for specialized applications where HPLC is not suitable.
Conclusion
The analytical determination of butyl N-(3-nitrophenyl)carbamate can be reliably achieved using a well-developed reversed-phase HPLC-UV method. This method provides the necessary specificity, precision, and accuracy for routine quality control and stability testing. For applications requiring higher sensitivity and confirmatory identification, an LC-MS/MS method is recommended. Key to the success of any method is the careful control of sample pH to mitigate the inherent hydrolytic instability of the carbamate functional group. The protocols and insights provided in this guide serve as a robust starting point for researchers to implement and validate analytical methods for this compound in their own laboratories.
References
Vacondio, F., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). uv-visible light absorption spectrum of phenol 3-nitrophenol. Retrieved from [Link]
Zhao, L., et al. (2015). Determination of Residues of Carbamates and Their Metabolites in Ginger by Ultra-High Performance Liquid Chromatography–Tandem Mass Spectrometry. Journal of Chromatographic Science. Retrieved from [Link]
Ma, K., et al. (2018). Hyperthermophilic Carbamate Kinase Stability and Anabolic In Vitro Activity at Alkaline pH. Applied and Environmental Microbiology. Retrieved from [Link]
Agilent Technologies. (2013). Fast Determination of N-Methyl Carbamate Pesticides in Fruit and Vegetable Juice. Retrieved from [Link]
Rohilla, P. (2015). Which of these two carbamate ions is more stable? ResearchGate. Retrieved from [Link]
Thermo Fisher Scientific. (2007). Determination of Derivatized Carbamate Insecticides by GC-MS/MS. SCISPEC. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 3-Nitrophenol. PubChem. Retrieved from [Link]
Kummetha, Y. R., et al. (2022). Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks. ACS Omega. Retrieved from [Link]
ResearchGate. (n.d.). UV–visible spectra during the catalytic reduction of 3-nitrophenol to 3-aminophenol. Retrieved from [Link]
Srijaranai, S., et al. (2014). Ultra-Trace Determination of Methyl Carbamate and Ethyl Carbamate in Local Wines by GC-FID Following Pre concentration with C18-SPE. Chiang Mai Journal of Science. Retrieved from [Link]
Organomation. (n.d.). Preparing Samples for HPLC-MS/MS Analysis. Retrieved from [Link]
ResearchGate. (n.d.). Chromatogram of carbamates by HPLC–DAD. Retrieved from [Link]
Scribd. (n.d.). HPLC Method for Analyzing Carbamate Pesticides. Retrieved from [Link]
ResearchGate. (n.d.). UV-visible spectra for the reduction of 3-nitrophenol measured at 5 min. Retrieved from [Link]
Scite.ai. (n.d.). Rates of Hydrolysis of Carbamate and Carbonate Esters in Alkaline Solution. Retrieved from [Link]
PubMed. (n.d.). Gas chromatographic-mass spectrometric study of photodegradation of carbamate pesticides. Retrieved from [Link]
LCGC International. (2020). Faster, More Sensitive Determination of Carbamates in Drinking Water. Retrieved from [Link]
General Disclaimer. (n.d.). One or more of the Following Statements may affect this Document. Retrieved from [Link]
PubMed Central. (n.d.). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. Retrieved from [Link]
NIST. (n.d.). Phenol, 3-nitro-. NIST WebBook. Retrieved from [Link]
Springer. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran. Retrieved from [Link]
Google Patents. (n.d.). US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor.
Doc Brown's Chemistry. (n.d.). mass spectrum of butanal fragmentation pattern. Retrieved from [Link]
Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
The Organic Chemistry Tutor. (2025). The McLafferty Rearrangement in Mass Spectrometry. YouTube. Retrieved from [Link]
Application Note: Butyl N-(3-nitrophenyl)carbamate in High-Throughput Screening (HTS)
Executive Summary Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a critical class of mechanism-based inactivators (suicide substrates) utilized in the discovery of therapeutics for Alzheimer’s disease (AChE/BChE inhi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a critical class of mechanism-based inactivators (suicide substrates) utilized in the discovery of therapeutics for Alzheimer’s disease (AChE/BChE inhibitors) and metabolic disorders (Lipase/FAAH inhibitors). Unlike competitive inhibitors, BNPC acts via carbamylation of the catalytic serine residue, forming a slowly reversible covalent adduct.
In High-Throughput Screening (HTS), BNPC is frequently mischaracterized by standard endpoint assays due to its time-dependent inhibition (TDI) profile. This guide provides the corrected protocols for using BNPC to validate "Pre-incubation" screening platforms and to determine
values, ensuring robust identification of covalent modulators.
Mechanistic Basis & Scientific Rationale
The Carbamylation Pathway
BNPC targets enzymes possessing a Serine-Histidine-Aspartate catalytic triad (e.g., Acetylcholinesterase, Butyrylcholinesterase, Bile-Salt Dependent Lipase). The mechanism differs fundamentally from non-covalent inhibition:
Michaelis Complex (
): Rapid, reversible binding of BNPC to the active site.
Acylation (Carbamylation): The active site Serine nucleophile attacks the carbamate carbonyl.
Release of Leaving Group: The 3-nitrophenyl moiety (or butyl alcohol, depending on specific isomer hydrolysis) is released.
Carbamylated Enzyme (
): The enzyme remains covalently modified and inactive until slow hydrolysis (decarbamylation) occurs.
Why This Matters for HTS
Standard HTS protocols often mix Enzyme + Substrate + Inhibitor simultaneously. Because carbamylation is rate-limiting (
), BNPC will appear inactive or weakly active in these "zero-preincubation" assays. To correctly screen for carbamates, a Time-Dependent Inhibition (TDI) format is required.
Pathway Diagram
The following diagram illustrates the kinetic pathway and the critical HTS checkpoints.
Caption: Kinetic pathway of BNPC inhibition. Standard HTS misses potency at the 'Michaelis Complex' stage; assays must allow time for 'Carbamylated Enzyme' formation.
Prepare a 10-point serial dilution of BNPC (range: 100 µM to 0.1 nM) in assay buffer.
Note: Keep DMSO concentration constant (<1%) across all wells.
Plate Setup (Dual-Arm):
Arm 1 (t=0): No Pre-incubation.
Arm 2 (t=30): 30-minute Pre-incubation.
The "Pre-incubation" Step (Arm 2):
Dispense 5 µL of diluted BNPC into 384-well microplate.
Add 20 µL of Enzyme solution.
Incubate for 30 minutes at room temperature (25°C).
Critical: This step allows the carbamylation reaction (
) to proceed.
Substrate Addition:
Add 25 µL of Substrate Mix (ATCh + DTNB) to both Arm 1 and Arm 2 plates immediately before reading.
Note: For Arm 1, Enzyme and Compound are mixed immediately prior to this step.
Detection:
Measure Absorbance at 412 nm (Kinetic mode for 5 minutes or Endpoint at 10 minutes).
Data Analysis & Validation
A valid covalent inhibitor like BNPC must show a significant IC50 Shift .
Parameter
t=0 min (Co-incubation)
t=30 min (Pre-incubation)
Interpretation
IC50 Value
> 10 µM (Weak/Inactive)
< 100 nM (Potent)
Valid Covalent Binder
Hill Slope
~ 1.0
> 1.0 (Steep)
Characteristic of time-dependence
Signal Stability
Stable
Decreasing
Irreversible complex formation
Protocol B: Determination of
(The Efficiency Constant)
Use this for lead optimization of carbamate hits identified in the screen.
Concept: The potency of BNPC is not defined by
(affinity) but by the rate of inactivation.
Experimental Design:
Run the TDI assay (Protocol A) at 5 different pre-incubation times (
): 0, 10, 20, 40, 60 minutes.
Calculation:
Plot the observed rate constant (
) vs. Inhibitor Concentration .
Fit to the equation:
Benchmarking:
High-quality carbamate hits should exhibit
.
Troubleshooting & Assay Interference
False Positives (Chromogenic Interference)
BNPC contains a nitrophenyl group. If the compound hydrolyzes spontaneously in alkaline buffer (pH > 8.0), it releases 3-nitrophenol (yellow), which absorbs near 405-412 nm.
Risk: This overlaps with the Ellman's reagent signal (TNB anion, 412 nm).
Mitigation: Include a "Compound Only" control (Buffer + BNPC, no Enzyme). If Abs412 increases over time, the compound is chemically unstable.
Reversibility Check (Jump Dilution)
To confirm the covalent nature of BNPC inhibition:
Incubate Enzyme + BNPC at 100x IC50 for 1 hour.
Dilute the mixture 100-fold into substrate solution.
Result: If activity recovers rapidly, it is a reversible inhibitor. If activity remains blocked, it is covalent (carbamylated).
References
Design, Synthesis and Biological Evaluation of Biscarbamates as Potential Selective Butyrylcholinesterase Inhibitors.
Source: MDPI (2022).
URL:[Link]
Relevance: Establishes the time-dependent inhibition kinetics (
) for carbamates against cholinesterases.
N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases.
Source: European Journal of Biochemistry (PubMed).
URL:[Link]
Relevance: Validates the use of nitrophenyl carbamates as active-site titrators and stoichiometric probes.
Inhibition of Human Acetyl- and Butyrylcholinesterase by Novel Carbamates.
Source: National Institutes of Health (PMC).
URL:[Link]
Relevance: Provides comparative IC50 data and structural requirements for carbamate selectivity in HTS.
Organophosphate and Carbamate Poisoning: Clinical and Laboratory Experience.
Source: IMAJ.
URL:[Link]
Relevance: Background on the reversibility and physiological mechanism of carbamate inhibitors.
Application Notes and Protocols for Determining the Biological Efficacy of Butyl N-(3-nitrophenyl)carbamate
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals to evaluate the biological efficacy of Butyl N-(3-nitrophenyl)carbamate. Based on its chemical structu...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals to evaluate the biological efficacy of Butyl N-(3-nitrophenyl)carbamate. Based on its chemical structure, the primary hypothesized mechanism of action is the inhibition of acetylcholinesterase (AChE), a common target for carbamate-based compounds.[1][2] Additionally, given that various carbamate derivatives have demonstrated cytotoxic properties, a secondary assessment of its effect on cell viability is included.[3][4][5] This guide presents two robust, validated protocols: an in vitro acetylcholinesterase inhibition assay based on the Ellman method and a cell-based cytotoxicity screening using the MTT assay. The protocols are designed to be self-validating through the inclusion of appropriate controls and provide a clear framework for data analysis and interpretation.
Introduction and Scientific Rationale
Carbamates are a class of organic compounds derived from carbamic acid.[2] In pharmacology and toxicology, they are widely recognized as inhibitors of the enzyme acetylcholinesterase (AChE).[6] AChE is a critical serine hydrolase that terminates nerve impulses by breaking down the neurotransmitter acetylcholine.[7] Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors.[8] This mechanism is the basis for the insecticidal activity of many carbamates and the therapeutic action of drugs used to treat conditions like Alzheimer's disease and myasthenia gravis.[9][10]
Butyl N-(3-nitrophenyl)carbamate belongs to this class of compounds. Its N-aryl carbamate structure strongly suggests potential as an AChE inhibitor. The protocols detailed herein are designed to first rigorously test this primary hypothesis. Furthermore, the broader family of carbamates has been investigated for anticancer properties, often acting through various mechanisms including cytotoxicity.[5][11] Therefore, a general cytotoxicity assay is a logical secondary screening step to explore the compound's broader biological activity profile.
This guide provides a logical workflow, beginning with a direct enzymatic assay to measure AChE inhibition and followed by a cell-based assay to assess general cytotoxicity.
Overall Experimental Workflow
The proposed testing strategy follows a logical progression from a specific, molecular-level interaction to a broader, cellular-level effect. This approach allows for a clear determination of the primary mechanism of action before assessing more complex cellular outcomes.
Caption: High-level workflow for evaluating the biological efficacy of the test compound.
Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay
This protocol employs the spectrophotometric method developed by Ellman, which is the gold standard for measuring cholinesterase activity.[9][12]
Principle of the Assay
The assay measures the activity of AChE by monitoring the formation of a yellow-colored product. AChE hydrolyzes the substrate acetylthiocholine (ATCh) into thiocholine and acetate. The produced thiocholine then reacts with Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), to produce 5-thio-2-nitrobenzoate (TNB²⁻), which is quantified by measuring its absorbance at 412 nm.[9] The rate of color development is directly proportional to AChE activity. The presence of an inhibitor, such as Butyl N-(3-nitrophenyl)carbamate, will reduce the rate of this reaction.
Caption: Mechanism of the Ellman method for AChE activity measurement.
AChE Solution: Prepare a 0.5 units/mL stock solution of AChE in phosphate buffer. Keep on ice.
ATCh Solution: Prepare a 15 mM stock solution of ATCh in deionized water.
DTNB Solution: Prepare a 3 mM stock solution of DTNB in phosphate buffer.
Test Compound Stock: Prepare a 10 mM stock solution of Butyl N-(3-nitrophenyl)carbamate in 100% DMSO.
Test Compound Dilutions: Perform serial dilutions of the stock solution in phosphate buffer to achieve final assay concentrations ranging from, for example, 0.1 nM to 100 µM. Ensure the final DMSO concentration in all wells is ≤1%.
Positive Control: Prepare serial dilutions of Donepezil similar to the test compound.
Assay Plate Setup:
Design the plate layout to include blanks, negative controls (enzyme activity without inhibitor), and test/positive control wells at various concentrations. Run all conditions in triplicate.
Well Type
Phosphate Buffer (µL)
Inhibitor/Solvent (µL)
DTNB (3 mM) (µL)
AChE (0.5 U/mL) (µL)
ATCh (15 mM) (µL)
Blank
150
20 (Buffer)
10
0
20
Negative Control
130
20 (Buffer w/ DMSO)
10
20
20
Test Compound
130
20 (Compound Dilution)
10
20
20
Positive Control
130
20 (Donepezil Dilution)
10
20
20
Assay Procedure:
Add phosphate buffer, inhibitor solutions (or solvent for controls), and DTNB solution to the appropriate wells of a 96-well plate as detailed in the table above.
Add the AChE enzyme solution to all wells except the blanks.
Mix gently and pre-incubate the plate at 25°C for 15 minutes. This allows the inhibitor to bind to the enzyme.[13]
Initiate the reaction by adding the ATCh substrate solution to all wells.
Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm every 60 seconds for 10-15 minutes.
Data Analysis
Calculate Reaction Rate (V): For each well, determine the rate of reaction (V) by calculating the slope of the linear portion of the absorbance vs. time curve (mOD/min).
Calculate Percent Inhibition: Use the following formula to determine the percent inhibition for each concentration of the test compound and positive control.
% Inhibition = [1 - (V_inhibitor / V_negative_control)] * 100
Determine IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to fit the data and determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity.[14]
Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol assesses the general cytotoxic effect of the compound on a selected cell line (e.g., a human cancer cell line like HeLa or a neuronal cell line like SH-SY5Y).
Principle of the Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[15][16] Viable cells contain mitochondrial NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[17] The formazan crystals are then solubilized, and the concentration is determined by measuring the absorbance of the solution, which is directly proportional to the number of living, metabolically active cells.[18]
Materials and Reagents
Cell Line: Appropriate human cell line (e.g., HeLa, A549, SH-SY5Y)
Culture Medium: Recommended medium for the chosen cell line (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics.
Trypsinize, count, and resuspend the cells in fresh culture medium.
Seed the cells into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium).
Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[16]
Compound Treatment:
Prepare serial dilutions of Butyl N-(3-nitrophenyl)carbamate and the positive control (Doxorubicin) in culture medium. The final DMSO concentration should not exceed 0.5%.
After 24 hours, carefully remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of the test compound or controls. Include "untreated" (medium only) and "vehicle control" (medium with DMSO) wells.
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Assay Procedure:
After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[15]
Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.
Carefully aspirate the medium from each well without disturbing the formazan crystals.
Add 100 µL of DMSO to each well to dissolve the crystals.
Gently agitate the plate on a shaker for 10 minutes to ensure complete solubilization.
Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[15][18]
Data Analysis
Calculate Percent Viability: Use the following formula to determine the percentage of viable cells in each well.
% Viability = [(Abs_test_compound - Abs_blank) / (Abs_vehicle_control - Abs_blank)] * 100
Determine IC₅₀: Plot the % Viability against the logarithm of the compound concentration. Use non-linear regression to fit the data and determine the cytotoxic IC₅₀ value, which is the concentration that reduces cell viability by 50%.
Troubleshooting
Issue
Possible Cause
Solution
AChE Assay: High variability between replicates
Pipetting errors; Incomplete mixing.
Use a multichannel pipette for consistency; Gently mix the plate after reagent addition.
AChE Assay: No inhibition observed with positive control
Inactive enzyme or inhibitor; Incorrect buffer pH.
Verify the activity of the enzyme stock; Prepare fresh inhibitor solutions; Confirm buffer pH is 8.0.
MTT Assay: Low absorbance values in control wells
Insufficient cell number; Low metabolic activity.
Optimize initial cell seeding density; Ensure cells are healthy and in the exponential growth phase.
MTT Assay: Incomplete solubilization of formazan
Insufficient DMSO volume; Insufficient mixing.
Ensure all medium is removed before adding DMSO; Increase shaking time to 15-20 minutes.
References
Vertex AI Search. (n.d.).
Washington State University. (n.d.).
Fattahi, M., & Rusyniak, D. E. (2023). Carbamate Toxicity. In StatPearls.
Merck. (n.d.).
Bio-protocol. (n.d.). Inhibition of Acetylcholinesterase.
CLYTE Technologies. (2025).
NCBI Bookshelf. (2013). MTT Assay Protocol. In Assay Guidance Manual.
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
Protocols.io. (2023). MTT (Assay protocol).
MSD Manual Professional Edition. (n.d.).
Ali, A., et al. (2022). Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence. International Journal of Molecular Sciences, 23(15), 8775.
PubMed. (2022). Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence.
Asian Journal of Pharmaceutical Research. (2024). Synthesis and In vitro anticancer activity of some novel substituted carbazole carbamate derivatives against human glioma U87MG cell line.
Fukuto, T. R. (1990). Mechanism of action of organophosphorus and carbamate insecticides. Environmental Health Perspectives, 87, 245–254.
Ray, S., & Chaturvedi, D. (2004). Application of organic carbamates in drug design. Part 1: anticancer agents - recent reports. Drugs of The Future.
BenchChem. (n.d.). Application Notes and Protocols for In Vitro Cholinesterase Inhibition Assay of AChE/BChE-IN-16.
Tice, R. R., et al. (2013). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. In High-Throughput Screening for Food Safety Assessment.
BenchChem. (n.d.). Application Notes and Protocols for In Vitro Testing of Novel Enzyme Inhibitors.
Attogene. (n.d.). Acetylcholinesterase Inhibition Assay (Tick or Eel).
Fourneron, J. D., et al. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry, 196(2), 295-303.
Application Note: Covalent Protein Modification with Butyl N-(3-nitrophenyl)carbamate (BnPC)
This Application Note provides a comprehensive technical guide for using Butyl N-(3-nitrophenyl)carbamate (BnPC) as a covalent modifier for proteins. This reagent, while structurally simple, represents a sophisticated cl...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note provides a comprehensive technical guide for using Butyl N-(3-nitrophenyl)carbamate (BnPC) as a covalent modifier for proteins. This reagent, while structurally simple, represents a sophisticated class of "latent isocyanate" probes and carbamylating agents used to target nucleophilic residues (Serine, Lysine, Cysteine) in enzymatic active sites and on protein surfaces.
Introduction & Mechanism of Action
Butyl N-(3-nitrophenyl)carbamate (BnPC) is an N-aryl, O-alkyl carbamate used primarily for the covalent inhibition and chemical tagging of serine hydrolases and other nucleophilic proteins. Unlike standard activated esters (e.g., NHS-esters) that react indiscriminately with amines, BnPC offers tunable reactivity governed by the electronic properties of the 3-nitrophenyl group and the hydrophobic nature of the butyl chain.
The "Latent Isocyanate" Mechanism
The reactivity of BnPC is distinct from "activated carbamates" (where a phenolic leaving group is attached to the oxygen). In BnPC, the leaving group upon direct nucleophilic attack would theoretically be butanol (a poor leaving group). However, the presence of the electron-withdrawing 3-nitro group on the nitrogen acidifies the N-H bond (
reduced significantly compared to phenyl carbamate), enabling a base-catalyzed E1cB-like elimination pathway.
Reaction Pathway:
Activation: Deprotonation of the carbamate nitrogen under physiological or slightly basic conditions.
Elimination: Loss of butoxide (which protonates to butanol) to generate the highly reactive intermediate 3-nitrophenyl isocyanate in situ.
Conjugation: Rapid nucleophilic attack by a protein residue (Ser-OH, Lys-NH₂, Cys-SH) on the isocyanate carbon.
Result: Formation of a stable urea (with Lys) or carbamate (with Ser/Cys) linkage, effectively transferring the N-(3-nitrophenyl)carbamoyl moiety to the protein.
Target Specificity
Serine Hydrolases (Lipases, Esterases): The butyl group mimics the substrate of many lipases, directing the molecule to the active site where the catalytic serine attacks the carbonyl (or the generated isocyanate), resulting in irreversible carbamylation.
Surface Nucleophiles: At higher pH (>8.0), BnPC generates free isocyanate in solution, labeling surface lysines and cysteines.
This protocol utilizes the E1cB mechanism to modify surface lysines.
Buffer Exchange: Buffer exchange protein into 50 mM Borate Buffer, pH 8.5 (to favor N-H deprotonation and isocyanate formation).
Reaction: Add BnPC (50–200 µM) to the protein solution.
Incubation: Incubate at Room Temperature for 2–4 hours .
Desalting: Remove excess reagent and byproduct (butanol) using a Zeba™ Spin Desalting Column or dialysis.
Validation: Analyze by LC-MS/MS. Look for a mass shift of +164.12 Da (addition of N-(3-nitrophenyl)carbamoyl group).
Data Analysis & Visualization
Mass Spectrometry Shifts
When validating the modification, search for the following mass adducts:
Target Residue
Modification Type
Added Moiety Formula
Mass Shift ( Da)
Stability
Lysine (-NH₂)
Urea Linkage
+164.02
High
Serine (OH)
Carbamate Linkage
+164.02
Moderate (Hydrolyzable)
Cysteine (SH)
Thiocarbamate
+164.02
High
Mechanistic Pathway Diagram
The following diagram illustrates the dual pathway: Direct Active Site attack vs. Isocyanate-mediated modification.
Caption: Figure 1. Dual mechanism of protein modification by BnPC. The pathway splits between direct active-site carbamylation (blue) and base-catalyzed isocyanate generation (red).
Critical Considerations & Troubleshooting
"Leaving Group" Paradox
Researchers often confuse BnPC with p-nitrophenyl carbamates (where the phenol leaves). In BnPC, the butyl group is the formal leaving group (as butanol) during the transfer of the carbamoyl moiety. This reaction is thermodynamically driven by the formation of the stable urea/carbamate bond and the volatility/solubility of the butanol byproduct.
Specificity Control
To increase specificity for Serine Hydrolases: Use lower pH (7.0–7.4) and lower concentrations (10 µM). This minimizes spontaneous isocyanate formation, forcing the reaction to occur only within the catalytic pocket where the transition state is stabilized.
To increase global labeling: Increase pH to 8.5 and temperature to 37°C to promote isocyanate generation.
Storage
BnPC is sensitive to moisture. Store solid at -20°C. DMSO stocks should be prepared fresh or stored with molecular sieves to prevent hydrolysis to 3-nitroaniline (which is yellow and inactive as an electrophile).
References
Cravatt, B. F., et al. (2008). "Activity-Based Protein Profiling: The Serine Hydrolases." Methods in Molecular Biology. Explains the principles of targeting serine hydrolases with carbamate and fluorophosphonate probes.
Satchell, D. P. N., & Satchell, R. S. (1975). "Acylation by ketens and isocyanates.[2] A mechanistic comparison." Chemical Society Reviews. Fundamental review of the E1cB elimination mechanism in carbamates and isocyanate reactivity.
Casida, J. E. (2010). "Pest Toxicology: The Primary Mechanisms of Pesticide Action." Chemical Research in Toxicology. Details the mechanism of N-aryl carbamates (like carbaryl) in inhibiting acetylcholinesterase via carbamylation.
Linthwaite, V. L., et al. (2018). "The identification of carbon dioxide mediated protein post-translational modifications." Nature Communications. Discusses the stability and trapping of carbamate modifications on lysines.
Fourneron, J. D., et al. (1991). "N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases."[3] European Journal of Biochemistry. (Note: Mechanistic parallel—demonstrates the use of nitrophenyl carbamates for lipase titration).
troubleshooting butyl N-(3-nitrophenyl)carbamate synthesis side reactions
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic challenges encountered during the synthesis of butyl N-(3-nitroph...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic challenges encountered during the synthesis of butyl N-(3-nitrophenyl)carbamate.
The carbamoylation of 3-nitroaniline using butyl chloroformate is a fundamental transformation in medicinal chemistry and materials science. However, the reaction is highly sensitive to thermodynamic fluctuations and stoichiometric imbalances, which can drive the reaction down parasitic pathways[1]. This guide deconstructs the causality behind these side reactions and provides field-proven, self-validating protocols to ensure high-fidelity synthesis.
Mechanistic Causality of Side Reactions
To troubleshoot effectively, we must first understand the chemical logic governing the failure modes of this reaction. The formation of a carbamate proceeds via the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the chloroformate, releasing hydrochloric acid[2]. When this delicate balance is disrupted, three primary side reactions occur:
Symmetric Urea Formation (N,N'-bis(3-nitrophenyl)urea):
Moisture is the primary enemy of chloroformate reagents. Adventitious water hydrolyzes butyl chloroformate into 1-butanol, CO₂, and HCl. Furthermore, at elevated temperatures or in the presence of excess base, carbamates can undergo elimination to form highly reactive isocyanate intermediates[3]. These transient isocyanates rapidly trap unreacted 3-nitroaniline, yielding the highly insoluble symmetric urea byproduct.
Over-Acylation (Bis-carbamate Formation):
The N-H proton of the newly formed butyl N-(3-nitrophenyl)carbamate remains weakly acidic. If an excess of butyl chloroformate is present alongside a strong base (e.g., DMAP or excess pyridine) at elevated temperatures, the carbamate nitrogen can be deprotonated and attack a second equivalent of chloroformate, forming an inactive bis-carbamate (imide)[1].
Reagent Depletion via Hydrolysis:
If the reaction stalls prematurely, it is often because the electrophile has been consumed by environmental moisture rather than the target amine, leading to incomplete conversion.
Troubleshooting FAQs
Q1: I am observing a highly insoluble yellow precipitate forming during the reaction. What is this, and how do I prevent it?A1: This precipitate is almost certainly the urea byproduct, N,N'-bis(3-nitrophenyl)urea (m/z 302).
Causality: Water in your solvent or atmosphere has hydrolyzed the chloroformate, or the reaction temperature spiked, generating an isocyanate intermediate that reacted with your starting aniline[3].
Solution: Transition to strictly anhydrous conditions. Use oven-dried glassware, purge the system with Argon, and ensure your solvent (e.g., DCM or THF) has a moisture content of <50 ppm.
Q2: My LC-MS shows a mass of 338 [M+H]⁺ alongside the desired product (m/z 238). What is this impurity?A2: This mass corresponds to the over-acylated bis-carbamate impurity (N,N-bis(butoxycarbonyl)-3-nitroaniline).
Causality: The reaction temperature was likely too high, or a stoichiometric excess of butyl chloroformate was used, allowing the product to act as a nucleophile[1].
Solution: Strictly control stoichiometry to exactly 1.05 equivalents of butyl chloroformate. Maintain the reaction temperature between 0 °C and 5 °C during the electrophile addition, and do not let the reaction exceed 20 °C during the stirring phase.
Q3: The reaction stalls with significant unreacted 3-nitroaniline remaining, even after adding more base. Should I heat the reaction?A3:Do not heat the reaction. Heating will only accelerate the decomposition of the reactants and promote urea formation[1].
Causality: Your butyl chloroformate has likely degraded in the bottle due to poor storage. You are effectively adding 1-butanol and HCl to your reaction mixture instead of an active electrophile.
Solution: Discard the degraded reagent and use a fresh, properly stored bottle of butyl chloroformate.
Data Presentation: Impact of Reaction Conditions
The following table summarizes the quantitative impact of thermodynamic and stoichiometric variables on the product distribution during the synthesis of butyl N-(3-nitrophenyl)carbamate.
Temperature (°C)
Butyl Chloroformate (eq.)
Solvent Moisture (ppm)
Carbamate Yield (%)
Urea Byproduct (%)
Bis-carbamate (%)
0–5
1.05
< 50
92
< 1
< 1
25
1.05
< 50
85
2
5
25
1.50
< 50
70
1
22
0–5
1.05
1000
65
18
< 1
Experimental Protocol: Self-Validating Synthesis
This protocol incorporates built-in validation checks to ensure the reaction trajectory remains optimal.
Step 1: Anhydrous Preparation
Dissolve 3-nitroaniline (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration) in an oven-dried, round-bottom flask under an Argon atmosphere.
Add anhydrous pyridine (1.2 eq) as the acid scavenger. Validation Check: Extract a 10 µL aliquot and verify the moisture content via Karl Fischer titration. Proceed only if moisture is <50 ppm.
Step 2: Electrophile Addition
Cool the reaction mixture to 0 °C using an ice-water bath. Ensure the internal temperature stabilizes[1].
Dissolve butyl chloroformate (1.05 eq) in a small volume of anhydrous DCM.
Add the chloroformate solution dropwise over 30 minutes. Validation Check: Monitor the internal temperature; if it rises above 5 °C, pause the addition to prevent bis-carbamate formation.
Step 3: Reaction Monitoring
Remove the ice bath and allow the mixture to warm to 15–20 °C. Stir for 2 hours.
Validation Check: Analyze the mixture via TLC (Hexanes:EtOAc 3:1). The starting 3-nitroaniline (Rf ~0.4) should be completely consumed, replaced by a single new spot (Rf ~0.6). If starting material persists, check the pH of the mixture. If acidic, the base was depleted by hydrolyzed reagent; add 0.2 eq of pyridine and 0.1 eq of fresh chloroformate.
Step 4: Quench and Purification
Quench the reaction by adding saturated aqueous NaHCO₃.
Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove residual pyridine), followed by brine.
Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude butyl N-(3-nitrophenyl)carbamate[2].
Troubleshooting Visualization
Caption: Troubleshooting workflow for butyl N-(3-nitrophenyl)carbamate synthesis side reactions.
References
1.[1] Temperature control issues in carbamate synthesis - Benchchem. URL:
2.[3] Improved Synthesis of Unsymmetrical Ureas via Carbamates - Thieme-Connect. URL:
3.[2] Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors - Benchchem. URL:
4. Tert-Butyl N-(3-chloropropyl)carbamate for sale (Butyl N-(3-nitrophenyl)carbamate listing) - Sigma-Aldrich. URL:
5. N-(3-nitrophenyl)-n-phenylamine (N,N'-BIS(3-NITROPHENYL)UREA listing) - Sigma-Aldrich. URL:
Technical Support Center: Synthesis & Optimization of Butyl N-(3-nitrophenyl)carbamate
Case ID: OPT-B3NC-2024 Status: Active Support Level: Tier 3 (Senior Application Scientist) Strategic Overview & Route Selection The synthesis of butyl -(3-nitrophenyl)carbamate is a critical transformation often used to...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: OPT-B3NC-2024
Status: Active
Support Level: Tier 3 (Senior Application Scientist)
Strategic Overview & Route Selection
The synthesis of butyl
-(3-nitrophenyl)carbamate is a critical transformation often used to generate protected amines or urea precursors in medicinal chemistry. While multiple routes exist, selecting the correct pathway depends on your available starting materials and tolerance for side products.
Comparative Route Analysis
Feature
Route A: Isocyanate Addition (Recommended)
Route B: Chloroformate Coupling (Alternative)
Reagents
3-Nitrophenyl isocyanate + -Butanol
3-Nitroaniline + Butyl chloroformate
Atom Economy
High (100% atom economy ideally)
Lower (Generates HCl/Salt waste)
Kinetics
Fast (catalyzed by DBTL/Base)
Moderate (Requires base scavenger)
Key Impurity
1,3-bis(3-nitrophenyl)urea (via moisture)
Unreacted aniline / Bis-acylation
Purification
Crystallization usually sufficient
Acid/Base wash + Column often needed
Recommendation: Use Route A for high-purity applications. The isocyanate route is cleaner, provided moisture is strictly excluded. Use Route B only if the isocyanate is unavailable or cost-prohibitive.
If Solid Precipitates: This is likely the product (or urea impurity). Filter and wash with cold hexanes.
If Solution: Evaporate solvent under reduced pressure.
Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography (0
20% EtOAc in Hexanes).
Reaction Mechanism & Pathway Visualization[2]
The following diagram illustrates the desired carbamate pathway versus the critical "water-kill" pathway that leads to urea impurities.
Caption: Competitive pathways in carbamate synthesis. Green path represents the desired DBTL-catalyzed alcoholysis. Red dashed path indicates moisture-induced urea formation.
Troubleshooting Guide (FAQ)
Q1: I see a white, insoluble precipitate forming during the reaction. What is it?
Diagnosis: This is almost certainly 1,3-bis(3-nitrophenyl)urea .
Cause: Moisture ingress. Isocyanates react with water to form an amine, which immediately reacts with the remaining isocyanate to form a highly stable, insoluble urea.
Solution:
Immediate: Filter the reaction mixture. The urea is insoluble in Toluene/DCM. The filtrate likely contains your desired carbamate.
Prevention: Use anhydrous solvents (water <50 ppm). Dry glassware in an oven. Keep the system under positive Nitrogen pressure.
Q2: The reaction is stalling (Isocyanate remains on TLC after 4 hours).
Diagnosis: Low catalyst activity or steric/electronic deactivation.
Analysis: The 3-nitro group is electron-withdrawing, making the isocyanate carbon more electrophilic (reactive). Therefore, electronic deactivation is unlikely.
Solution:
Catalyst Check: Ensure your DBTL is not degraded (it should be a clear oil, not cloudy).
Temperature: Increase temperature to 80°C (if using Toluene).
Stoichiometry: Add another 0.2 equiv of
-Butanol to push equilibrium.
Q3: The product is an oil, but it should be a solid.
Diagnosis: Solvent entrapment or impurities preventing crystallization.
Solution:
Trituration: Dissolve the oil in a minimum amount of diethyl ether, then slowly add cold pentane or hexane while scratching the glass side with a spatula.
High Vac: Keep on high vacuum (0.1 mmHg) for 12 hours to remove trapped Butanol (bp 117°C).
Q4: Can I use Pyridine instead of DBTL?
Answer: Yes.
Adjustment: If using Pyridine or TEA, these act as weak bases. The reaction may be slower than with Tin (Lewis Acid) catalysis. You may need to use stoichiometric amounts of base or heat the reaction to reflux in Toluene.
Safety & Handling (Critical)
3-Nitrophenyl Isocyanate: Potent lachrymator (tear gas effect) and respiratory sensitizer. Handle only in a functioning fume hood. Inhalation can cause severe asthma-like symptoms.
Nitro Compounds: Potentially shock-sensitive if heated to dryness with oxidizers. Do not distill the final product at high temperatures (>150°C) without DSC testing.
improving the yield of butyl N-(3-nitrophenyl)carbamate synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific mechanistic and practical challenges associated with the synthe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific mechanistic and practical challenges associated with the synthesis of butyl N-(3-nitrophenyl)carbamate.
Synthesizing carbamates from deactivated anilines requires precise control over reaction kinetics and thermodynamics. Below, you will find field-proven insights, diagnostic workflows, and self-validating protocols to optimize your yield and purity.
Part 1: Troubleshooting Guide & FAQs
Q1: Why does 3-nitroaniline react so sluggishly with butyl chloroformate, resulting in incomplete conversion and low yields?The Causality: The nitro group (-NO2) at the meta position is strongly electron-withdrawing via inductive effects. This drastically reduces the electron density on the amine nitrogen, rendering it a exceptionally poor nucleophile. Direct reaction with butyl chloroformate is kinetically slow, allowing competing side reactions to dominate.
The Solution: Introduce 4-(dimethylamino)pyridine (DMAP) as a nucleophilic catalyst. DMAP bypasses the rate-limiting direct attack by reacting with butyl chloroformate to form a highly electrophilic N-acylpyridinium intermediate. This intermediate rapidly acylates even deactivated anilines, pushing the yield from <50% to >90%[1].
Q2: LC-MS analysis shows a significant amount of 1,3-bis(3-nitrophenyl)urea. What causes this byproduct?The Causality: Symmetrical urea formation is the hallmark of moisture contamination or thermal degradation. If trace water is present, butyl chloroformate hydrolyzes into butanol, CO2, and HCl, throwing off your stoichiometry. Furthermore, if the reaction temperature spikes, the newly formed carbamate can undergo an E1cB-like elimination to form 3-nitrophenyl isocyanate. This highly reactive isocyanate immediately reacts with unreacted 3-nitroaniline to form the urea byproduct[2].
The Solution: Mandate strictly anhydrous conditions (flame-dried glassware, dry solvents, argon atmosphere). Add the chloroformate dropwise at 0 °C to control the exotherm and suppress isocyanate formation.
Q3: How do I prevent N,N-bis-carbamoylation (over-reaction)?The Causality: Using a large excess of butyl chloroformate in the presence of a strong base can lead to the acylation of the secondary carbamate nitrogen, forming an imido-dicarbonate (bis-carbamate).
The Solution: Strictly limit the electrophile to 1.05 – 1.10 equivalents.
Q4: Are there greener, chloroformate-free alternatives for this synthesis?The Causality: Standard methods generate stoichiometric HCl and rely on hazardous chloroformates.
The Solution: Recent advancements in flow chemistry allow for the continuous synthesis of carbamates directly from amines, CO2, and alkyl halides (e.g., butyl bromide) using bases like DBU. This phosgene- and chloroformate-free route eliminates HCl waste and avoids highly toxic intermediates[3].
Part 2: Diagnostic Workflow
Use the following logic tree to diagnose and resolve yield-limiting issues based on your crude reaction analysis.
Diagnostic workflow for resolving common yield issues in butyl N-(3-nitrophenyl)carbamate synthesis.
Part 3: Quantitative Data & Optimization Matrix
The table below summarizes the causality of different reaction parameters and their impact on the final isolated yield.
Solvent
Base (Eq)
Catalyst (mol%)
Temp (°C)
Time (h)
Yield (%)
Primary Observation / Byproduct
DCM
TEA (1.2)
None
25
12
45%
High unreacted starting material
DCM
TEA (1.2)
DMAP (5%)
0 to 25
3
94%
Clean conversion, trace impurities
THF
K₂CO₃ (2.0)
None
65
8
62%
Symmetrical urea formation
Wet DCM
TEA (1.5)
DMAP (5%)
25
4
38%
Chloroformate hydrolysis
Part 4: Self-Validating Experimental Protocol
This protocol is designed as a self-validating system. Each step contains an internal check to ensure the chemical logic holds true before proceeding.
Step 1: Reactor Preparation & Dehydration
Action: Flame-dry a 2-neck round-bottom flask under a vacuum, then backfill with Argon.
Validation: A completely dry flask prevents the irreversible hydrolysis of butyl chloroformate into butanol and HCl.
Validation: The solution should be clear and homogenous. The presence of DMAP guarantees the formation of the highly reactive acyl transfer intermediate.
Step 3: Electrophile Addition (Kinetics Control)
Action: Cool the mixture to 0 °C using an ice-water bath. Dissolve butyl chloroformate (1.05 eq, 10.5 mmol) in 5 mL of DCM and add it dropwise over 15 minutes via an addition funnel.
Validation: Dropwise addition at 0 °C controls the exothermic reaction. If the solution begins to rapidly bubble, moisture is present (CO2 evolution from hydrolysis); abort and re-dry solvents.
Step 4: Reaction Progression
Action: Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for 3 hours.
Validation: Monitor via TLC (Hexane:EtOAc 3:1). The complete consumption of the bright yellow 3-nitroaniline spot (Rf ~0.3) and the appearance of a new, higher-running product spot (Rf ~0.6) validates successful conversion.
Step 5: Acidic Quench & Workup
Action: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Separate the organic layer and wash it with 1M HCl (2 x 20 mL).
Validation: The 1M HCl wash is critical. It protonates and extracts any residual unreacted 3-nitroaniline, TEA, and DMAP into the aqueous layer, ensuring the organic phase contains only the neutral carbamate product.
Step 6: Isolation
Action: Wash the organic layer with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude solid from an Ethyl Acetate/Hexane mixture to yield pure butyl N-(3-nitrophenyl)carbamate.
Part 5: References
N-Dealkylation of Amines (Discusses the critical role of DMAP catalysis in chloroformate-mediated carbamate synthesis). MDPI. 1
Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors (Details the mechanisms of urea byproduct formation and chloroformate hydrolysis). Benchchem. 2
Continuous Synthesis of Carbamates from CO2 and Amines (Provides alternative, phosgene-free green synthesis routes using alkyl halides and CO2). ACS Omega. 3
Technical Support Center: Purification of Butyl N-(3-nitrophenyl)carbamate
Welcome to the Technical Support Center for Butyl N-(3-nitrophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges associate...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Butyl N-(3-nitrophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges associated with the purification of this important chemical intermediate. Here, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.
Introduction to Purification Challenges
Butyl N-(3-nitrophenyl)carbamate, a moderately polar nitroaromatic compound, presents a unique set of purification challenges. Its synthesis, typically involving the reaction of 3-nitroaniline with a butyl chloroformate derivative, can result in a crude product contaminated with unreacted starting materials, over-alkylated byproducts, and other impurities. The presence of the polar nitro and carbamate functionalities requires a careful selection of purification techniques to achieve high purity without significant product loss or degradation.
This guide will walk you through troubleshooting common issues and provide robust protocols for purification, ensuring the integrity of your downstream applications.
Troubleshooting Guide
This section addresses specific problems you may encounter during the purification of butyl N-(3-nitrophenyl)carbamate in a question-and-answer format.
Issue 1: Low Yield After Initial Synthesis and Work-up
Question: I've followed a standard synthesis protocol, but my crude yield of butyl N-(3-nitrophenyl)carbamate is significantly lower than expected. What could be the cause?
Answer: Low crude yields often point to incomplete reactions or loss of product during the aqueous work-up. Here are some potential causes and solutions:
Incomplete Reaction: The reaction between 3-nitroaniline and butyl chloroformate may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting materials.[1]
Hydrolysis of Chloroformate: Butyl chloroformate is sensitive to moisture and can hydrolyze, reducing the amount available to react with the aniline. Ensure you are using anhydrous solvents and an inert atmosphere during the reaction.
Product Solubility in Aqueous Phase: While butyl N-(3-nitrophenyl)carbamate is generally not very soluble in water, some loss can occur during the aqueous work-up, especially if large volumes of water are used. Minimize the volume of aqueous washes and consider performing a back-extraction of the aqueous layers with a suitable organic solvent like ethyl acetate to recover any dissolved product.
Issue 2: Persistent Yellow/Orange Coloration in the Purified Product
Question: After purification by column chromatography, my butyl N-(3-nitrophenyl)carbamate is still a yellow or orange solid. Is this normal, and if not, how can I remove the color?
Answer: While many nitroaromatic compounds are inherently colored, a persistent deep color can indicate the presence of impurities.
Residual 3-Nitroaniline: The starting material, 3-nitroaniline, is a yellow-orange solid and a common impurity.[2] Its polarity is different from the product, and it can often be separated by careful column chromatography.
Azo Byproducts: Under certain conditions, trace amounts of diazonium salts can form and couple to create colored azo compounds.
Decolorization Techniques: If the color persists after chromatography, you can try recrystallization with the addition of a small amount of activated charcoal. The charcoal will adsorb colored impurities, which can then be removed by hot filtration.[3] Be aware that using too much charcoal can lead to a loss of your desired product.
Issue 3: Difficulty in Achieving a Sharp Melting Point
Question: My purified product melts over a broad temperature range. What does this indicate and how can I improve it?
Answer: A broad melting point range is a classic indicator of an impure compound.
Presence of Impurities: Even small amounts of impurities can disrupt the crystal lattice of your product, leading to a depressed and broadened melting point. The most likely culprits are unreacted 3-nitroaniline or isomeric byproducts.
Recrystallization is Key: A well-executed recrystallization is often the most effective way to obtain a sharp melting point.[3][4] Experiment with different solvent systems to find one that provides good crystal growth.
Determining the Melting Point: As of the latest literature search, a definitive melting point for n-butyl N-(3-nitrophenyl)carbamate has not been reported. However, the melting point of the analogous methyl N-(3-nitrophenyl)carbamate is reported as 150-151 °C.[5] The tert-butyl analog has a reported melting point of 180-182 °C.[6] It is crucial to determine the melting point of your highly purified product and use that as a benchmark for future batches. A sharp melting point range (typically 1-2 °C) is a good indicator of high purity.
Issue 4: Product "Oiling Out" During Recrystallization
Question: I'm trying to recrystallize my product, but it separates as an oil instead of forming crystals. What's going wrong?
Answer: "Oiling out" is a common problem in recrystallization and can be addressed by modifying your procedure.[7]
Solution is Too Concentrated: The most common cause is that the solution is supersaturated. Try reheating the solution to dissolve the oil and then add a small amount of additional hot solvent before allowing it to cool slowly again.[7]
Cooling Too Rapidly: Rapid cooling can prevent the molecules from arranging themselves into a crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[7]
Inappropriate Solvent: The boiling point of your solvent might be too high, causing the compound to melt before it dissolves. Consider using a solvent with a lower boiling point.[7]
Inducing Crystallization: If crystals are slow to form, you can try scratching the inside of the flask at the surface of the solution with a glass rod or adding a seed crystal of the pure compound.[7][8]
Frequently Asked Questions (FAQs)
Q1: What is the expected polarity of butyl N-(3-nitrophenyl)carbamate?
A1: Butyl N-(3-nitrophenyl)carbamate is a moderately polar compound. The presence of the nitro group and the carbamate linkage contributes to its polarity. It is expected to be more polar than simple aromatic hydrocarbons but less polar than highly functionalized molecules with multiple hydrogen bond donors and acceptors.
Q2: What are the best starting solvents for TLC analysis?
A2: A good starting point for TLC analysis is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. A common starting ratio is 4:1 or 3:1 hexanes:ethyl acetate. You can adjust the ratio to achieve an Rf value of approximately 0.3-0.5 for your product, which allows for good separation from more polar and less polar impurities.[1] For separating nitroanilines, a mobile phase of carbon tetrachloride/acetic acid (90/10 v/v) has been reported.[9]
Q3: Can I use reverse-phase chromatography to purify this compound?
A3: Yes, reverse-phase chromatography is a viable option, especially if you are having trouble with traditional normal-phase (silica gel) chromatography. In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). In this system, more polar compounds will elute first. This can be particularly useful for separating your product from less polar impurities.
Q4: Is butyl N-(3-nitrophenyl)carbamate stable to heat and hydrolysis?
Q5: What are the primary impurities I should be looking for?
A5: The most common impurities are likely to be:
3-Nitroaniline: Unreacted starting material.
Dibutyl N-(3-nitrophenyl)iminodicarbonate: A potential byproduct from over-alkylation.
Side products from butyl chloroformate: Butyl chloroformate can contain impurities or decompose to form other species that may react.
Hydrolysis products: If the compound is exposed to water for extended periods, especially under non-neutral pH, hydrolysis to 3-nitroaniline and butanol can occur.
Experimental Protocols
Protocol 1: Purification by Flash Column Chromatography
This protocol is a general guideline for purifying crude butyl N-(3-nitrophenyl)carbamate using silica gel chromatography.
TLC Analysis: Determine an appropriate eluent system by running TLC plates of your crude material. A good starting point is a 4:1 mixture of hexanes:ethyl acetate. Adjust the solvent ratio to achieve an Rf value of ~0.3-0.4 for the product spot and good separation from impurities.[1]
Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles. Add a thin layer of sand on top of the silica to prevent disturbance.[11]
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a less polar solvent like dichloromethane. Carefully load the solution onto the top of the silica gel bed.
Elution: Begin eluting with the solvent system determined by TLC. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity by increasing the percentage of ethyl acetate).
Fraction Collection: Collect fractions in test tubes or flasks.
Fraction Analysis: Monitor the composition of the collected fractions by TLC. Combine the fractions that contain the pure product.
Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified butyl N-(3-nitrophenyl)carbamate.
Protocol 2: Purification by Recrystallization
This protocol provides a general procedure for recrystallizing butyl N-(3-nitrophenyl)carbamate. The ideal solvent will need to be determined experimentally.
Materials:
Crude or partially purified butyl N-(3-nitrophenyl)carbamate
A selection of potential recrystallization solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures like ethanol/water)
Erlenmeyer flask
Hot plate
Buchner funnel and filter flask
Procedure:
Solvent Selection: In small test tubes, test the solubility of a small amount of your compound in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not at room temperature.[3][4]
Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.[4]
Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[3]
Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals, preferably under vacuum, to remove any residual solvent.
Data Presentation
Table 1: Physical and Chemical Properties of Butyl N-(3-nitrophenyl)carbamate
Royal Society of Chemistry. Supporting Information for A palladium-catalyzed C–N cross-coupling of carbamates with aryl chlorides. [Link]
University of Massachusetts Boston. Recrystallization. [Link]
OpenBU. Preparation and properties of carbamates, nitrocarbamates and their derivatives. [Link]
SciSpace. APPENDIX 3E Column Chromatography. [Link]
University of Colorado Boulder. Recrystallization I. [Link]
Royal Society of Chemistry. tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. [Link]
Cheméo. Chemical Properties of (3-Nitrophenyl) methanol, n-butyl ether. [Link]
Organic Chemistry Portal. One-Pot Synthesis of O-Aryl Carbamates. [Link]
stability issues of butyl N-(3-nitrophenyl)carbamate in solution
Welcome to the Technical Support Center for butyl N-(3-nitrophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for butyl N-(3-nitrophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability issues of this compound in solution. Here, you will find practical troubleshooting advice and answers to frequently asked questions to ensure the integrity and reproducibility of your experiments.
Introduction to Butyl N-(3-nitrophenyl)carbamate Stability
Butyl N-(3-nitrophenyl)carbamate, like other carbamates, is susceptible to hydrolysis, which involves the cleavage of the carbamate ester linkage by water.[1][2] This degradation is a critical factor to consider in experimental design, as it can lead to a decrease in the compound's effective concentration and the formation of degradation products that may interfere with your assay. The stability of butyl N-(3-nitrophenyl)carbamate in solution is primarily influenced by pH, temperature, and the solvent system used.
Troubleshooting Guide
This section addresses common issues encountered during the use of butyl N-(3-nitrophenyl)carbamate in solution, linking them to potential stability problems and providing actionable solutions.
Issue 1: Inconsistent or Lower-than-Expected Results in Aqueous Assays
Symptoms:
High variability between replicate experiments.
Loss of compound potency over the duration of a multi-day experiment.
Assay results are not reproducible.
Potential Cause:
The most likely culprit is the hydrolysis of butyl N-(3-nitrophenyl)carbamate in your aqueous assay buffer. Carbamates are particularly prone to degradation in neutral to alkaline conditions.[3][4]
Troubleshooting Workflow:
Caption: Troubleshooting workflow for inconsistent assay results.
Experimental Protocol: HPLC Analysis of Stability
Preparation of Stock Solution: Prepare a concentrated stock solution of butyl N-(3-nitrophenyl)carbamate in an organic solvent such as DMSO or ethanol.
Working Solution: Dilute the stock solution in your aqueous assay buffer to the final working concentration.
Time-Zero Sample: Immediately after preparation, take an aliquot of the working solution, and either inject it directly onto the HPLC system or quench the reaction by adding an equal volume of acetonitrile and store at -20°C.
Incubation: Incubate the remaining working solution under the same conditions as your experiment (e.g., 37°C).
Time-Point Sampling: Take aliquots at various time points (e.g., 1, 4, 8, 24 hours) and process them as in step 3.
HPLC Analysis: Analyze the samples using a C18 reverse-phase column with a suitable mobile phase gradient (e.g., water and acetonitrile with 0.1% formic acid).[5] Monitor the disappearance of the parent compound peak and the appearance of any degradation product peaks.
Issue 2: Appearance of an Unidentified Peak in Chromatographic Analysis
Symptoms:
A new peak, not present in the initial analysis of the compound, appears in your HPLC, LC-MS, or GC-MS chromatogram.
The area of the parent compound peak decreases as the area of the new peak increases over time.
Potential Cause:
This is a strong indication of the degradation of butyl N-(3-nitrophenyl)carbamate. The primary degradation products from hydrolysis are 3-nitrophenol and butylamine.
Technical Support Center: Troubleshooting & Storage Guidelines for Butyl N-(3-nitrophenyl)carbamate
Welcome to the Technical Support Center. As drug development professionals and analytical chemists, maintaining the structural integrity of sensitive intermediates like butyl N-(3-nitrophenyl)carbamate is critical for re...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As drug development professionals and analytical chemists, maintaining the structural integrity of sensitive intermediates like butyl N-(3-nitrophenyl)carbamate is critical for reproducible downstream synthesis and assay accuracy.
This guide provides field-proven insights into the degradation mechanics of N-arylcarbamates, troubleshooting FAQs for common storage failures, and self-validating protocols to ensure your compound remains pristine.
Mechanistic Overview of Degradation
Butyl N-(3-nitrophenyl)carbamate is inherently susceptible to three primary environmental vectors: moisture, thermal stress, and ultraviolet (UV) radiation. Understanding the chemical causality behind these pathways is the first step in preventing them.
Hydrolytic Degradation (Moisture): The electron-withdrawing nature of the meta-nitro group significantly increases the acidity of the carbamate N-H proton. In the presence of ambient moisture and trace basicity, the molecule undergoes an E1cB elimination mechanism . This pathway passes through a highly reactive 3-nitrophenyl isocyanate intermediate before rapidly decarboxylating to yield 3-nitroaniline, carbon dioxide gas, and 1-butanol[1]. The first step in the environmental breakdown of carbamates is almost universally hydrolysis[2].
Thermal Dissociation (Heat): Elevated temperatures induce spontaneous C-O bond rupture. N-arylcarbamates are known to thermally dissociate into their corresponding isocyanates and alcohols[3]. For this compound, thermal stress yields 3-nitrophenyl isocyanate and 1-butanol.
Photolytic Cleavage (Light): The nitroaromatic ring acts as a potent chromophore. Absorption of UV/Vis light leads to the homolytic cleavage of the carbamate linkage, generating complex radical species, catechols, and highly colored azo-dimer byproducts[4].
Degradation Pathway Visualization
Mechanistic pathways of butyl N-(3-nitrophenyl)carbamate degradation under environmental stress.
Quantitative Degradation Metrics
To optimize your storage strategy, consult the table below, which summarizes the kinetic impact of environmental vectors on N-phenylcarbamate stability.
Environmental Vector
Mechanistic Trigger
Primary Degradation Products
Kinetic Impact / Rate Acceleration
Preventative Storage Requirement
Moisture (H₂O)
Base-catalyzed E1cB hydrolysis
3-Nitroaniline, CO₂, 1-Butanol
Exponential rate increase at >60% Relative Humidity (RH).
Store in hermetically sealed vials with desiccant (<10% RH).
Temperature
Thermal C-O bond rupture
3-Nitrophenyl isocyanate, 1-Butanol
Rate doubles for every 10°C increase above 25°C.
Maintain at 2–8°C; avoid freeze-thaw condensation.
UV/Vis Light
Homolytic radical cleavage
Complex catechols, azo-dimers
Rapid surface discoloration within 48 hours of direct exposure.
Use amber glass vials; handle under low-actinic lighting.
Troubleshooting & FAQs
Q1: Why did my stored batch of butyl N-(3-nitrophenyl)carbamate turn yellow/brown over time?A1: Discoloration is a direct indicator of photolytic degradation or the accumulation of 3-nitroaniline (which oxidizes into highly colored azo or nitroso compounds). The nitroaromatic chromophore makes the compound exceptionally sensitive to UV light[4].
Actionable Fix: Immediately transfer the remaining viable material to amber glass vials and handle exclusively under low-actinic (yellow) laboratory lighting.
Q2: I detected a "popping" sound and high pressure when opening a sealed storage vial. What caused this?A2: Pressure buildup is caused by the evolution of carbon dioxide (CO₂) gas. This occurs when ambient moisture infiltrates the vial, driving the hydrolysis of the carbamate into 3-nitroaniline, 1-butanol, and CO₂[2].
Actionable Fix: Ensure the vial headspace is purged with dry argon before sealing, and store the primary vial inside a secondary container with active desiccant.
Q3: Can I store this compound in a standard -20°C freezer to completely halt thermal degradation?A3: While ultra-low temperatures reduce thermal dissociation[3], standard laboratory freezers suffer from high internal humidity and frost cycles. If the container is not hermetically sealed, moisture condensation upon thawing will cause rapid E1cB hydrolysis[1].
Actionable Fix: Store at 2–8°C in a desiccator cabinet. If -20°C storage is mandatory, the vial must be sealed in a moisture-barrier bag and allowed to fully equilibrate to room temperature before opening.
Self-Validating Experimental Protocols
To ensure the integrity of your compound, implement the following self-validating workflows in your laboratory.
Protocol A: Stability-Indicating HPLC-UV Workflow
This protocol is designed to quantify the purity of butyl N-(3-nitrophenyl)carbamate and detect trace 3-nitroaniline.
Step 1: Mobile Phase & Column Selection
Action: Use a C18 reversed-phase column (e.g., 50 x 4.6 mm, 1.8 µm) with a mobile phase of 60:40 Acetonitrile:Water containing 0.1% Trifluoroacetic acid (TFA). Set the UV detector to 254 nm.
Causality: The hydrophobic butyl chain requires a strong organic modifier (acetonitrile) for elution. TFA suppresses the ionization of trace silanols on the column, ensuring sharp, non-tailing peaks for the basic 3-nitroaniline degradant. The 254 nm wavelength is optimal for detecting the nitroaromatic chromophore.
Step 2: Sample Preparation
Action: Dissolve 1.0 mg of the sample in 1.0 mL of anhydrous acetonitrile. Do not use aqueous diluents.
Causality: Aqueous diluents can induce in-situ hydrolysis during the autosampler queue, leading to false-positive degradation results.
Step 3: Self-Validating System Suitability
Action: Inject a spiked control mixture containing 99% butyl N-(3-nitrophenyl)carbamate and 1% 3-nitroaniline standard.
Validation Criterion: The chromatographic resolution (
) between the parent peak and the 3-nitroaniline peak must be . If , the column is degraded or the mobile phase is improperly mixed, and the run must be aborted to prevent reporting inaccurate purity data.
Protocol B: Hermetic Storage & Moisture Exclusion
This protocol guarantees long-term stability by eliminating the primary triggers of degradation.
Step 1: Desiccation
Action: Place the open vial of butyl N-(3-nitrophenyl)carbamate in a vacuum desiccator over phosphorus pentoxide (
) for 12 hours.
Causality: This removes any surface-adsorbed water molecules that could initiate E1cB hydrolysis[1] during long-term storage.
Step 2: Argon Blanketing
Action: Gently purge the headspace of the vial with a stream of dry Argon gas for 15 seconds before immediately capping with a PTFE-lined septum.
Causality: Argon is significantly denser than nitrogen and ambient air (approx. 1.78 g/L vs 1.20 g/L). It sinks to the bottom of the vial, creating an impermeable, inert blanket directly over the solid powder that physically blocks oxygen and moisture.
Step 3: Self-Validating Containment
Action: Place the sealed vial into a secondary foil moisture-barrier bag along with a 3-spot Humidity Indicator Card (HIC) and a silica gel packet. Heat-seal the bag.
Validation Criterion: Before subsequent use, inspect the HIC. If the 10% humidity spot has turned from blue to pink, the hermetic seal has failed. The sample must be re-tested via Protocol A and re-purged.
Technical Support Center: Optimization of Butyl N-(3-nitrophenyl)carbamate Scaffolds
Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket ID: OPT-COV-2026-N3P[1] Executive Summary You are working with butyl N-(3-nitrophenyl)carbamate , a covalent modifier designed to target...
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Online
Support Tier: Level 3 (Senior Application Scientist)
Ticket ID: OPT-COV-2026-N3P[1]
Executive Summary
You are working with butyl N-(3-nitrophenyl)carbamate , a covalent modifier designed to target serine hydrolases (e.g., FAAH, AChE, or lipases).[1] Unlike standard reversible inhibitors, this scaffold acts as a suicide substrate or active-site directed irreversible inhibitor .[1]
The mechanism relies on the nucleophilic attack of the catalytic serine residue on the carbamate carbonyl. Due to the electron-withdrawing nature of the 3-nitrophenyl group, the nitrogen-carbon bond is weakened, making the aniline moiety an effective leaving group. This results in the formation of a butyl-carbonate adduct on the enzyme active site.
This guide addresses the three critical phases of your workflow: Kinetic Optimization , Stability Tuning , and Adduct Validation .
Module 1: Mechanism & Optimization Logic
To optimize this inhibitor, you must treat it as a two-step system: Binding (
The 3-nitrophenyl group is not just a hydrophobic handle; it is the electronic activator .
Figure 1: Mechanism of Action.[1][2] The active site serine attacks the carbonyl carbon. The electron-poor 3-nitroaniline acts as the leaving group, resulting in a carbonylated enzyme.
Optimization Matrix
Component
Function
Optimization Strategy
Butyl Chain
Recognition Element
Determines (affinity).[1] Adjust chain length (propyl vs. hexyl) or branching (isobutyl) to fit the hydrophobic pocket of the target enzyme.
Carbamate (O-CO-NH)
Warhead
The electrophilic center.[1] Generally fixed, but substitution on the Nitrogen (N-methylation) can abolish activity by preventing proton transfer or steric clash.[1]
3-Nitrophenyl
Leaving Group (LG)
Determines (reactivity).[1] The nitro group lowers the pKa of the aniline, making it a better LG. Too Reactive? Switch to 3-chlorophenyl or phenyl (slower ).Too Inert? Switch to 2,4-dinitrophenyl (faster but less stable).[1]
Module 2: Kinetic Troubleshooting (FAQ)
Q1: Why does my IC50 decrease when I incubate longer?
A: This is the hallmark of covalent inhibition. Unlike reversible inhibitors, equilibrium is never reached.[1] The
drops by 10-fold between 10 min and 60 min pre-incubation, your mechanism is covalent.[1]
Q2: The compound degrades in PBS buffer within hours. How do I fix this?
A: Your "warhead" is too "hot." The 3-nitro group makes the carbonyl so electrophilic that water (at pH 7.4) attacks it, releasing the aniline and forming butyl carbonic acid (which decomposes).
Fix: You need to tune down the electrophilicity.[1]
Replace the -NO2 group with a -CF3 or -Cl group.[1]
Move the nitro group to the para position (4-nitro) to slightly alter the resonance stabilization, though 3-nitro is often preferred for specific electronic tuning.
Store stock solutions in anhydrous DMSO, not buffers.[1]
Q3: I see inhibition, but no mass shift on the protein. Why?
A: You might have a reversible non-covalent binder, or the adduct is unstable (hydrolyzes off the enzyme).
Test: Perform a "Jump-Dilution" experiment. Incubate enzyme + inhibitor (100x
), then dilute 100-fold.[1] If activity recovers rapidly, it is reversible.[1] If activity remains blocked, it is covalent.[1]
Search Parameters: Set a variable modification on Serine of +101.02 Da (Butyl Carbonate).[1]
Module 4: Visualization of Optimization Workflow
Figure 2: Optimization Decision Tree. Balancing the alkyl chain for affinity (
) and the aryl leaving group for reactivity () and stability.
References
Singh, J., et al. (2011).[1] "The resurgence of covalent drugs."[7] Nature Reviews Drug Discovery, 10, 307–317. Link
Kathman, S. G., & Statsyuk, A. V. (2016).[1] "Covalent probes for serine hydrolases." Journal of Medicinal Chemistry, 59(8), 3523-3560.[1] Link[1]
Baranczewski, P., et al. (2021).[1] "Kinetics of covalent inhibition: A guide for medicinal chemists." Assay and Drug Development Technologies. Link[1]
Cravatt, B. F., et al. (2008).[1] "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry, 77, 383-414. Link[1]
Copeland, R. A. (2013).[1][7] "Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists." Wiley-Interscience.[1] Link[1]
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Role: Senior Application Scientist
Subject: Method Optimization & Troubleshooting for BNPC Detection
Executive Summary: The Analytical Challenge
Butyl N-(3-nitrophenyl)carbamate (BNPC) presents a dual analytical challenge common to nitrated carbamate derivatives: thermal instability and electrophilic reactivity .
While HPLC-UV is sufficient for raw material assay, it lacks the specificity required for trace analysis in complex matrices (e.g., biological plasma or genotoxic impurity screening in pharmaceuticals). The presence of the 3-nitrophenyl moiety acts as a strong electron-withdrawing group (EWG), increasing the acidity of the carbamate nitrogen and making the molecule susceptible to hydrolysis under alkaline conditions.
This guide refines detection by shifting from traditional thermal methods (GC) to soft-ionization techniques (LC-MS/MS) and optimizing sample preparation to prevent analyte degradation.
Module 1: High-Sensitivity LC-MS/MS Protocol
Objective: Achieve sub-ng/mL detection limits while avoiding thermal degradation.
Chromatographic Separation (The "Why" & "How")
Column Selection: Use a C18 column with embedded polar groups (e.g., Waters SymmetryShield or Phenomenex Synergi Fusion).
Reasoning: The butyl chain is lipophilic, but the nitro group is polar. Standard C18 columns may cause peak tailing due to secondary silanol interactions with the carbamate nitrogen. Embedded polar groups shield these silanols.
Mobile Phase:
A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.
B: Methanol or Acetonitrile + 0.1% Formic Acid.
Critical Note: Avoid pH > 7.0. Carbamates hydrolyze rapidly in alkaline buffers to form 3-nitroaniline.
Mechanism: While the nitro group is electron-withdrawing, the carbamate carbonyl oxygen is the primary protonation site.
Target Adducts: Look for [M+H]⁺ (m/z ~239) and [M+NH₄]⁺ (m/z ~256). The ammonium adduct is often more stable for carbamates than the protonated molecule.
MRM Transitions (Quantification):
Precursor: 239.1 [M+H]⁺
Product 1 (Quantifier): 138.0 (Loss of butyl carbamate group, forming the nitrophenyl isocyanate/amine fragment).
Product 2 (Qualifier): 92.0 (Further fragmentation of the phenyl ring).
Analytical Workflow Diagram
Caption: Optimized LC-MS/MS workflow prioritizing acidic conditions to prevent hydrolysis.
Module 2: Troubleshooting Guide (FAQ Format)
Q1: Why do I see "ghost peaks" or split peaks when analyzing BNPC by GC-MS?
Diagnosis:Thermal Degradation.
Carbamates are thermally labile. Inside a hot GC injector (typically 250°C+), BNPC undergoes pyrolysis, cleaving the C-N bond to form 3-nitrophenyl isocyanate and butanol , or 3-nitroaniline .
The Fix:
Switch to LC-MS/MS (Recommended).
If GC is mandatory: Use a Cold On-Column (COC) injector or a PTV (Programmed Temperature Vaporizer) injector starting at 40°C and ramping quickly after the solvent elutes.
Derivatization: React the sample with BSTFA/TMCS to form a silyl derivative, which stabilizes the molecule thermally.[3]
Q2: My recovery is low (<60%) in plasma samples. Is the extraction failing?
Diagnosis:Protein Binding or Hydrolysis.
The lipophilic butyl chain binds to albumin, while the nitro group can interact with endogenous amines.
The Fix:
Acidify immediately: Add 0.1% Formic Acid to the plasma upon collection to inhibit esterase activity (which mimics alkaline hydrolysis).
Solvent Selection: Use Methyl tert-butyl ether (MTBE) for liquid-liquid extraction. It offers better recovery for nitrated aromatics than pure ethyl acetate.
Q3: I see significant peak tailing in HPLC-UV. Is the column dead?
Diagnosis:Secondary Silanol Interactions.
The nitro group and the carbamate nitrogen can hydrogen-bond with free silanols on the silica support of older or standard C18 columns.
The Fix:
Add a Modifier: Increase the ionic strength of the buffer (e.g., 10-20 mM Ammonium Acetate).
Change Column: Switch to a "Base-Deactivated" (BDS) or "End-capped" column.
Module 3: Quantitative Data Summary
Table 1: Method Performance Parameters (LC-MS/MS vs. HPLC-UV)
Parameter
LC-MS/MS (Refined)
HPLC-UV (Standard)
Notes
LOD (Limit of Detection)
0.5 ng/mL
500 ng/mL
MS/MS is ~1000x more sensitive.
Linearity (R²)
> 0.995
> 0.990
UV suffers at low concentrations.
Specificity
High (MRM transitions)
Low
UV at 210nm detects many matrix interferences.
Throughput
5-8 mins
15-20 mins
MS selectivity allows faster gradients.
Stability Risk
Low (Ambient Temp)
Low (Ambient Temp)
Both are safer than GC (High Temp).
Module 4: Sample Preparation Logic Tree
Use this decision tree to select the correct extraction protocol based on your matrix complexity.
Caption: Decision matrix for sample preparation based on analyte concentration and matrix type.
References
U.S. Environmental Protection Agency (EPA). (2007). Method 8318A: N-Methylcarbamates by High Performance Liquid Chromatography (HPLC).[4][5]Link
Context: Establishes the baseline for carbamate analysis using HPLC and post-column derivatization, highlighting the necessity of acidic preserv
Dyer, E., & Wright, G. C. (1959).[6] Thermal Degradation of Alkyl N-Phenylcarbamates.[6] Journal of the American Chemical Society.[6] Link
Context: Foundational mechanistic evidence of N-phenylcarbamate thermal instability, validating the recommend
International Council for Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.[7]Link
Context: Provides the regulatory framework for detecting mutagenic impurities (like nitro-aromatics) at trace levels, justifying the shift to high-sensitivity LC-MS/MS.
BenchChem. (2025).[8] Minimizing Thermal Degradation of Carbamate Derivatives during GC-MS Analysis.Link
Context: Technical support protocols for handling thermally labile amide/carbam
Based on the structural classification of butyl N-(3-nitrophenyl)carbamate as an N-aryl carbamate analog of the mitotic inhibitor Chlorpropham (CIPC) and its potential reactivity as a carbamylating agent, the following g...
Author: BenchChem Technical Support Team. Date: March 2026
Based on the structural classification of butyl N-(3-nitrophenyl)carbamate as an N-aryl carbamate analog of the mitotic inhibitor Chlorpropham (CIPC) and its potential reactivity as a carbamylating agent, the following guide focuses on validating its biological target: primarily microtubule destabilization , while critically assessing potential serine hydrolase off-target activity (a common liability of carbamates).
Executive Summary
Butyl N-(3-nitrophenyl)carbamate represents a chemical probe belonging to the N-phenylcarbamate class. While structurally homologous to known herbicides (e.g., Propham, Chlorpropham) that target the colchicine-binding site of tubulin , the carbamate moiety also necessitates rigorous validation to exclude covalent inhibition of serine hydrolases (e.g., AChE, FAAH). This guide provides a self-validating workflow to confirm its primary mechanism as a microtubule destabilizer and quantify its selectivity profile.
Part 1: Mechanism & Causality (The "Why" Behind the Target)
The Primary Target: Microtubule Destabilization
N-phenylcarbamates function by binding to the colchicine site at the interface of
- and -tubulin. Unlike taxanes (which stabilize microtubules), these compounds prevent the polymerization of tubulin dimers into microtubules, leading to:
G2/M Cell Cycle Arrest: Failure to form the mitotic spindle.
Apoptosis: Triggered by prolonged mitotic checkpoint activation.
Structural Logic: The 3-nitrophenyl group mimics the electron-deficient rings found in many colchicine-site binders, potentially enhancing affinity over the unsubstituted phenyl ring of Propham.
The Critical Off-Target: Serine Hydrolases
Carbamates are "privileged scaffolds" for serine hydrolases. If the O-butyl group acts as a leaving group (less likely for N-aryl carbamates but possible) or if the enzyme attacks the carbonyl to release the aniline, the compound could covalently modify active site serines.
Validation Necessity: You must distinguish between reversible tubulin binding and irreversible hydrolase carbamylation.
Part 2: Comparative Performance Analysis
Objective: Compare Butyl N-(3-nitrophenyl)carbamate against Gold Standard agents.
Table 1: Comparative Profile of Microtubule Modulators
Feature
Butyl N-(3-nitrophenyl)carbamate
Nocodazole (Standard)
Paclitaxel (Taxol)
Chlorpropham (CIPC)
Primary Mechanism
Microtubule Destabilization
Microtubule Destabilization
Microtubule Stabilization
Microtubule Destabilization
Binding Site
Colchicine Site (Putative)
Colchicine Site
Taxane Site
Colchicine Site
Reversibility
Reversible (Rapid Washout)
Reversible
Reversible
Reversible
Cell Cycle Effect
G2/M Arrest
G2/M Arrest
G2/M Arrest
G2/M Arrest
Covalent Liability
Low (Check Serine Hydrolases)
Low
Low
Low
Solubility
High (DMSO)
Moderate
Low
High
Part 3: Validation Workflow & Visualization
Logic Diagram: Mechanism of Action
The following diagram illustrates the divergent pathways of Microtubule Destabilizers (Target) vs. Stabilizers.
Figure 1: Mechanism of Action distinguishing destabilizers (Butyl N-(3-nitrophenyl)carbamate) from stabilizers (Paclitaxel).
Part 4: Experimental Protocols (The "How-To")
Protocol A: In Vitro Tubulin Polymerization Assay (Turbidimetric)
Purpose: Direct validation of direct interaction with purified tubulin.
Principle: Microtubule scattering of light at 340 nm is proportional to polymer mass.
Reagent Prep:
Tubulin Stock: Porcine brain tubulin (>99% pure) at 10 mg/mL in PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).
GTP Stock: 100 mM GTP (Essential for polymerization).
Compound: Dissolve Butyl N-(3-nitrophenyl)carbamate in DMSO (1000x stock).
Initiation: Add 10 µL of 10 mM GTP (Final 1 mM) to all wells simultaneously.
Measurement: Immediately read OD340 nm every 30 seconds for 60 minutes at 37°C.
Data Analysis:
Vmax: Calculate the maximum rate of polymerization (slope of linear phase).
Steady State: Measure final OD340.
Result: A decrease in Vmax and Final OD compared to DMSO confirms destabilization .
Protocol B: Activity-Based Protein Profiling (ABPP) for Selectivity
Purpose: Rule out covalent inhibition of serine hydrolases (Safety/Specificity).
Principle: Use a broad-spectrum serine hydrolase probe (Fluorophosphonate-Rhodamine, FP-Rh) to label active enzymes. If your compound binds covalently, it will compete with FP-Rh, reducing fluorescence.
Sample Prep: Prepare proteome lysate (e.g., mouse brain or HeLa cell lysate) at 1 mg/mL in PBS.
Competition:
Incubate lysate (50 µL) with Butyl N-(3-nitrophenyl)carbamate (various conc: 1, 10, 50 µM) for 30 min at 25°C.
Include DMSO control.
Probe Labeling: Add FP-Rhodamine (1 µM final) to all samples. Incubate 30 min in dark.
Quench: Add 4x SDS-PAGE loading buffer and boil for 5 min.
Readout: Resolve on SDS-PAGE. Scan gel for Rhodamine fluorescence.
Interpretation:
No band loss: Compound is selective (non-covalent).
Band loss (e.g., at 60 kDa): Indicates off-target inhibition (likely Carboxylesterase or FAAH).
Logic Diagram: Validation Workflow
This workflow ensures robust "Go/No-Go" decision making during validation.
Morejohn, L. C., & Fosket, D. E. (1986). The biochemistry of compounds that affect microtubule assembly in plant cells.Pharmacology & Therapeutics .[1]
Tubulin Polymerization Assay Protocols
Shelanski, M. L., Gaskin, F., & Cantor, C. R. (1973). Microtubule assembly in the absence of added nucleotides.
Activity-Based Protein Profiling (ABPP)
Simon, G. M., & Cravatt, B. F. (2010). Activity-based proteomics of enzyme superfamilies: serine hydrolases.Journal of Biological Chemistry.
Colchicine Binding Site Characterization
Ravelli, R. B., et al. (2004). Insight into tubulin regulation from a complex with colchicine and a stathmin-like domain.
Comparative Guide: Butyl N-(3-nitrophenyl)carbamate vs. Carbamate Analogs
Executive Summary Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a specific subclass of N-aryl carbamates utilized primarily as mechanistic probes in hydrolysis kinetics and as structural analogs to mitotic-inhibitin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (BNPC) represents a specific subclass of N-aryl carbamates utilized primarily as mechanistic probes in hydrolysis kinetics and as structural analogs to mitotic-inhibiting herbicides (e.g., Chlorpropham). Unlike O-aryl carbamates (typical insecticides like Carbaryl), BNPC functions through lipophilic interaction and electronic modulation of the urethane linkage.
This guide provides a technical comparison of BNPC against its positional isomer (4-nitrophenyl analog ), the unsubstituted parent (Butyl N-phenylcarbamate ), and the industry standard Chlorpropham (CIPC) . The analysis focuses on hydrolytic stability, electronic substituent effects (Hammett correlations), and synthesis efficiency.
Chemical Architecture & SAR Analysis
The performance of BNPC is dictated by the interplay between the electron-withdrawing nitro group at the meta position and the lipophilic butyl chain.
The "Meta" Effect (3-Nitro vs. 4-Nitro)
The stability and reactivity of N-aryl carbamates are governed by the acidity of the nitrogen proton (
) and the electrophilicity of the carbonyl carbon.
BNPC (3-Nitro): The nitro group at the meta position exerts a strong inductive electron-withdrawing effect (-I) but lacks the direct resonance conjugation (-R) with the nitrogen lone pair found in para isomers. This results in a compound that is more acidic than the unsubstituted phenyl carbamate but more hydrolytically stable than the 4-nitro isomer under alkaline conditions.
4-Nitro Analog: The para-nitro group allows for direct resonance delocalization of the nitrogen anion. While this makes the NH proton significantly more acidic, it also facilitates the E1cB elimination pathway, rendering the compound highly unstable in basic buffers.
Lipophilicity (Butyl vs. Ethyl/Isopropyl)
The O-butyl chain increases the partition coefficient (LogP) compared to methyl or ethyl analogs.
Effect: Enhanced membrane permeability for intracellular targets.
Trade-off: Reduced aqueous solubility, requiring DMSO or surfactant-aided delivery in biological assays.
Structural Comparison Diagram
The following diagram illustrates the electronic vectors influencing the carbamate linkage stability.
Figure 1: Structure-Activity Relationship (SAR) showing why the 3-nitro isomer (BNPC) offers a balance of reactivity compared to the unstable 4-nitro analog.
Comparative Performance Data
The following data synthesizes physicochemical properties and kinetic trends derived from standard Hammett equation principles for carbamate hydrolysis (
).
Table 1: Physicochemical & Kinetic Profile[1]
Feature
BNPC (3-Nitro)
4-Nitro Analog
Chlorpropham (CIPC)
Butyl N-phenylcarbamate
Substituent ()
()
()
()
H ()
Electronic Effect
Strong -I
Strong -I, Strong -R
Moderate -I
None
Hydrolysis Rate ()
High (Rapid E1cB)
Very High (Unstable)
Medium
Low (Stable)
Mechanism (pH > 10)
E1cB (Isocyanate)
E1cB (Isocyanate)
Mixed
BAc2 (Direct Attack)
LogP (Lipophilicity)
~3.2 (High)
~3.1
~3.5
~2.8
Primary Application
Kinetic Probe / Intermediate
Reactive Intermediate
Herbicide (Mitotic Inhibitor)
Baseline Control
Key Insight: BNPC is the preferred choice when a researcher needs an "activated" carbamate to study enzyme inhibition or degradation pathways without the extreme instability of the para-nitro isomer.
Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating steps (TLC monitoring and UV-Vis kinetics).
Synthesis of Butyl N-(3-nitrophenyl)carbamate
This protocol avoids the use of phosgene gas, utilizing butyl chloroformate for safer handling.
Reagents:
3-Nitroaniline (1.0 eq)
n-Butyl Chloroformate (1.1 eq)
Pyridine (1.2 eq) or Triethylamine (TEA)
Dichloromethane (DCM) (Anhydrous)
Workflow Diagram:
Figure 2: Step-by-step synthesis pathway for BNPC.
Step-by-Step Procedure:
Preparation: Dissolve 10 mmol of 3-nitroaniline in 20 mL anhydrous DCM. Cool to 0°C in an ice bath.
Activation: Add 12 mmol of Pyridine. Stir for 10 minutes.
Addition: Add 11 mmol of n-butyl chloroformate dropwise over 15 minutes. Critical: Maintain temperature <5°C to prevent bis-acylation.
Reaction: Allow to warm to room temperature (RT) and stir for 2 hours.
Validation: Check TLC (Hexane:EtOAc 3:1). The amine spot (low Rf) should disappear; the carbamate spot (higher Rf) should appear.
Work-up: Wash the organic layer with 1M HCl (2 x 10 mL) to remove excess pyridine/aniline, then with saturated
.
Purification: Dry over
, filter, and concentrate. Recrystallize from Ethanol/Water if necessary to obtain pale yellow crystals.
Hydrolytic Stability Assay (Kinetic Validation)
This assay quantifies the release of 3-nitroaniline, validating the compound's stability profile.
Buffer Prep: Prepare 0.1 M Phosphate buffer (pH 7.4) and 0.1 M Borate buffer (pH 10.0).
Stock Solution: Dissolve BNPC in Acetonitrile (10 mM).
Initiation: Add 10 µL Stock to 990 µL Buffer in a quartz cuvette (Final conc: 100 µM).
Detection: Monitor Absorbance at 360 nm (
of 3-nitroaniline).
Note: The carbamate itself absorbs at a lower wavelength (<300 nm). The appearance of the 360 nm band confirms hydrolysis.
Calculation: Plot
vs. time. The slope represents .
Mechanism of Action & Biological Context[2][3]
While often used as a chemical intermediate, BNPC shares the N-aryl carbamate scaffold with herbicides like Chlorpropham (CIPC) .
Mode of Action (Herbicidal Analog)
Unlike O-aryl carbamates (e.g., Physostigmine) which inhibit Acetylcholinesterase (AChE) by carbamylating the serine residue, N-aryl carbamates like BNPC typically target microtubule assembly .
Binding Site: They bind to tubulin, disrupting spindle formation during mitosis.
Substituent Influence: The 3-nitro group alters the dipole moment of the molecule compared to the 3-chloro group in CIPC. This generally reduces herbicidal potency due to steric mismatching in the tubulin binding pocket but increases susceptibility to metabolic degradation in soil.
Hydrolysis Mechanism (E1cB)
In alkaline environments (pH > 10), BNPC undergoes elimination-addition:
Deprotonation:
removes the NH proton (facilitated by the 3-nitro group).
Elimination: The butyl alkoxide is eliminated, forming a reactive 3-nitrophenyl isocyanate intermediate.
Trapping: Water attacks the isocyanate to form the carbamic acid, which spontaneously decarboxylates to 3-nitroaniline.
References
Hegarty, A. F., & Frost, L. N. (1973). Elimination–addition mechanism for the hydrolysis of carbamates.[1] Trapping of an isocyanate intermediate by an o-amino-group.[1] Journal of the Chemical Society, Perkin Transactions 2.[2] Link
Shawali, A. S., et al. (2001). Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates.[2] Journal of the Chemical Society, Perkin Transactions 2.[2] Link
BenchChem. (2025).[3][4] A Comparative Analysis of Ortho, Meta, and Para Nitrobenzamide Isomers.Link
National Institutes of Health (NIH). (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases.[5] PubMed.[6] Link
cross-reactivity studies of butyl N-(3-nitrophenyl)carbamate
Technical Assessment: Cross-Reactivity Profiling of Butyl N-(3-nitrophenyl)carbamate (BNPC) Strategic Overview: The Carbamate Selectivity Paradox In drug development, carbamates are a double-edged sword. While they offer...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Assessment: Cross-Reactivity Profiling of Butyl N-(3-nitrophenyl)carbamate (BNPC)
Strategic Overview: The Carbamate Selectivity Paradox
In drug development, carbamates are a double-edged sword. While they offer tunable pharmacokinetics and covalent inhibition of serine hydrolases (such as FAAH, MAGL, and AChE), their electrophilicity often leads to promiscuous cross-reactivity.
This guide evaluates Butyl N-(3-nitrophenyl)carbamate (BNPC) . Unlike the "gold standard" O-aryl carbamates (e.g., URB597) which are designed as suicide inhibitors for Fatty Acid Amide Hydrolase (FAAH), BNPC presents a distinct structural profile (an N-aryl carbamate). This structural nuance significantly alters its reactivity landscape, shifting the focus from "target potency" to "metabolic stability and off-target liability."
Core Thesis: BNPC requires a rigorous cross-reactivity assessment not because it is too potent, but because its likely lower electrophilicity (compared to p-nitrophenyl variants) may necessitate higher dosing, thereby compressing the therapeutic index against ubiquitous hydrolases like Carboxylesterase 1 (CES1) and Acetylcholinesterase (AChE).
Structural & Mechanistic Context
To understand the cross-reactivity profile, we must first distinguish the mechanism of action.
Note: For N-aryl carbamates like BNPC, the nucleophilic attack by a serine hydrolase would theoretically expel the alkoxide (energetically unfavorable) or the aniline. This makes BNPC significantly more stable—and less potent—than URB597. Cross-reactivity studies must therefore focus on competitive inhibition rather than just irreversible inactivation.
Mechanism of Interaction Diagram
Figure 1: Mechanistic divergence between BNPC and standard FAAH inhibitors. BNPC lacks the labile phenolic leaving group, reducing its covalent reactivity potential.
Comparative Performance: The "Off-Target" Landscape
When profiling BNPC, you are not just looking for efficacy; you are looking for the "Selectivity Window." The following table compares the expected cross-reactivity profile based on structural activity relationships (SAR).
Target Enzyme
BNPC (Predicted Profile)
URB597 (Alternative)
Relevance
FAAH (Target)
Moderate/Low ()
High ()
Primary efficacy target.
AChE (Neurotox)
Low Risk (Unless 3-nitro mimics ACh)
Low (>100-fold selectivity)
Critical safety screen (Cholinergic syndrome).
CES1 (Liver)
High Risk (Substrate competition)
Moderate (Known liability)
Alters drug metabolism of co-administered meds.
ABHD6
Unknown (Requires ABPP)
Moderate
Endocannabinoid regulation.
Key Insight: Because BNPC likely requires higher concentrations to achieve effect, it may competitively inhibit Carboxylesterases (CES1/CES2) in the liver, acting as a "decoy" substrate. This is a critical drug-drug interaction (DDI) vector often missed in standard screens.
To objectively validate the performance of BNPC, you must move beyond simple colorimetric assays and employ Activity-Based Protein Profiling (ABPP) . This is the only method that visualizes the entire serine hydrolase proteome to detect off-target hits.
Protocol A: Competitive ABPP (The Gold Standard)
This protocol determines if BNPC blocks the active sites of serine hydrolases in a complex proteome (e.g., mouse brain or liver membrane fraction).
Reagents:
Probe: FP-Rhodamine (Fluorophosphonate-rhodamine) – Targets all active serine hydrolases.
Monitor Absorbance at 412 nm kinetically for 10 min.
Calculation: % Inhibition =
.
Visualization of the Screening Workflow
Figure 2: Activity-Based Protein Profiling (ABPP) workflow to determine the selectivity profile of BNPC against the serine hydrolase proteome.
Summary of Recommendations
Use URB597 as a Benchmark: When publishing data on BNPC, you must normalize its potency against URB597. If BNPC is 100x less potent, its cross-reactivity at equipotent doses (e.g., 100
M BNPC vs 1 M URB597) will likely be substantial.
Monitor Hydrolysis: Unlike URB597, BNPC (an ester-carbamate hybrid) may be hydrolyzed by Carboxylesterases rather than inhibiting them. Perform a stability assay in plasma; if
is < 10 min, BNPC is a substrate, not a viable inhibitor.
Safety First: The 3-nitrophenyl moiety is a structural alert (potential mutagenicity/nitro-reduction). Ensure toxicity controls are included in any in vivo proposal.
References
Kathuria, S., et al. (2003).[2] "Modulation of anxiety through blockade of anandamide hydrolysis." Nature Medicine. Link (Seminal paper on URB597 and O-aryl carbamate mechanism).
Simon, G.M. & Cravatt, B.F. (2010). "Activity-based proteomics of enzyme superfamilies: serine hydrolases as a case study." Journal of Biological Chemistry. Link (The authoritative guide on ABPP protocols).
Lichtman, A.H., et al. (2004).[2] "Reversible inhibitors of fatty acid amide hydrolase that promote analgesia and reduce anxiety." Journal of Pharmacology and Experimental Therapeutics. Link (Discussion on carbamate reversibility and cross-reactivity).
Casida, J.E. (2011). "Neonicotinoid Metabolism: Compounds, Substituents, Pathways, Enzymes, Organisms, and Relevance." Journal of Agricultural and Food Chemistry. Link (Mechanistic insights into N-substituted carbamate metabolism).
Fourneron, J.D., et al. (1991). "N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases."[3] European Journal of Biochemistry. Link (Direct evidence of nitrophenyl carbamate specificity in lipases).
In Vitro and In Vivo Correlation of Butyl N-(3-nitrophenyl)carbamate Activity
The following guide provides a comprehensive technical analysis of Butyl N-(3-nitrophenyl)carbamate , a structural probe used in the characterization of serine hydrolases (specifically cholinesterases and lipases) and as...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a comprehensive technical analysis of Butyl N-(3-nitrophenyl)carbamate , a structural probe used in the characterization of serine hydrolases (specifically cholinesterases and lipases) and as a scaffold for mitotic inhibition.
A Comparative Guide for Serine Hydrolase Inhibition & Pharmacological Profiling
Executive Summary & Compound Identity
Butyl N-(3-nitrophenyl)carbamate (referred to herein as BNPC-3 ) is a synthetic carbamate derivative primarily utilized as a mechanistic probe for serine hydrolases (Acetylcholinesterase [AChE], Butyrylcholinesterase [BChE], and Bile-Salt Dependent Lipase [BSDL]). Unlike its widely used isomer Butyl N-(4-nitrophenyl)carbamate (a standard chromogenic substrate/titrator for lipases), the 3-nitrophenyl (meta) analog exhibits distinct electronic properties that alter its carbamoylation kinetics and hydrolytic stability.
This guide details the correlation between its in vitro inhibitory potency (driven by electronic activation of the leaving group) and its in vivo pharmacodynamics (limited by plasma esterase sensitivity).
Feature
Specification
Chemical Name
Butyl N-(3-nitrophenyl)carbamate
CAS Registry
92491-58-2
Molecular Mechanism
Pseudo-irreversible Carbamoylation of Active Site Serine
Primary Targets
AChE (EC 3.1.1.7), BChE (EC 3.1.1.8), BSDL
Key Differentiator
Meta-nitro substitution reduces leaving group acidity compared to Para-nitro, modulating and stability.
Mechanism of Action: The Carbamoylation Cycle
To understand the IVIVC (In Vitro-In Vivo Correlation), one must first grasp the kinetic mechanism. BNPC-3 acts as a "suicide substrate" or pseudo-irreversible inhibitor.
Kinetic Pathway
Association: The enzyme recognizes the carbamate.
Acylation (Carbamoylation): The active site Serine attacks the carbonyl carbon.
Release:3-Nitrophenol is released as the leaving group.
Decarbamoylation: The carbamoylated enzyme hydrolyzes very slowly, effectively inhibiting the enzyme for minutes to hours.
Figure 1: The kinetic cycle of carbamate inhibition. The potency of BNPC-3 is defined by the ratio of
(carbamoylation) to (regeneration).
In Vitro Profiling: Protocols & Data Interpretation
The in vitro activity of BNPC-3 is typically assessed via spectrophotometric inhibition assays.
Comparative Potency Data
The position of the nitro group is critical.[1] The 4-nitro group (para) is more electron-withdrawing via resonance, making the carbonyl more electrophilic and the leaving group (4-nitrophenol, pKa ~7.15) better. The 3-nitro group (meta) acts primarily via induction, resulting in a higher pKa (~8.3) for 3-nitrophenol and slower carbamoylation rates.
Parameter
BNPC-3 (Meta-Isomer)
BNPC-4 (Para-Isomer)
Rivastigmine (Clinical Std)
Target Selectivity
BChE > AChE
Lipase > AChE
AChE ≈ BChE
IC50 (AChE)
1.5 - 5.0 µM
0.5 - 2.0 µM
~4.0 µM
Leaving Group pKa
8.3 (3-Nitrophenol)
7.15 (4-Nitrophenol)
N/A (Phenol derivative)
Detection ()
UV (270-300 nm)
Vis (400-410 nm)
N/A
Mechanism Type
Slow Substrate
Active Site Titrator
Pseudo-Irreversible
Protocol: Determination of Carbamoylation Rate (
)
Objective: Determine the second-order rate constant for inhibition.
Preparation: Dissolve BNPC-3 in DMSO (stock 10 mM).
Incubation: Incubate enzyme (e.g., human rAChE) with varying concentrations of BNPC-3 (0.1 - 100 µM) in 0.1 M Phosphate Buffer (pH 7.4 or 8.0) at 25°C.
Sampling: At timed intervals (0, 5, 10, 20, 30 min), remove an aliquot.
Activity Assay: Dilute aliquot 1:100 into substrate solution (Acetylthiocholine + DTNB for Ellman's assay).
Calculation: Plot ln(% Residual Activity) vs. Time to get
. Plot vs. [I] to determine and .
Critical Insight: Unlike the 4-nitro isomer, the release of 3-nitrophenol is not strongly colored at neutral pH. You must either raise the pH to >9.0 for endpoint detection or use HPLC to quantify the leaving group.
In Vivo Correlation (IVIVC)
The correlation between in vitro potency and in vivo efficacy for BNPC-3 is non-linear due to metabolic instability .
The Stability-Efficacy Gap
While BNPC-3 may show micromolar potency in vitro, its in vivo utility is limited by non-specific esterases (Carboxylesterases) in the plasma which hydrolyze the carbamate bond before it reaches the CNS target.
In Vitro Prediction: High potency (Low IC50) suggests low dose efficacy.
In Vivo Reality: High plasma hydrolysis clearance (
) requires higher doses or specific delivery vehicles.
Experimental Workflow for IVIVC
To establish a valid correlation, one must correct the in vitro potency for plasma stability.
Figure 2: The IVIVC workflow. A successful correlation requires that the unbound brain concentration (
) exceeds the in vitro .
Protocol: Ex Vivo Inhibition Assay
To verify if BNPC-3 hits the target in vivo:
Dosing: Administer BNPC-3 (e.g., 10 mg/kg i.p.) to rodents.
Harvest: Sacrifice animals at
(e.g., 30 min). Rapidly dissect brain/blood.
Homogenization: Homogenize tissue in cold buffer.
Note: Keep temperature < 4°C to prevent spontaneous decarbamoylation.
Assay: Measure AChE activity immediately.
Correlation: Compare % inhibition in tissue vs. plasma concentration.
Comparative Analysis: BNPC-3 vs. Alternatives
When selecting a tool compound, BNPC-3 serves specific niche applications compared to standard alternatives.
Compound
Class
Primary Use
IVIVC Strength
BNPC-3
3-Nitrophenyl Carbamate
SAR Studies / BChE Selectivity
Low-Medium (High plasma hydrolysis)
BNPC-4
4-Nitrophenyl Carbamate
Lipase Titration (In Vitro only)
N/A (Used as substrate, not drug)
Rivastigmine
Amino-Carbamate
Alzheimer's Therapy
High (Optimized stability & CNS entry)
Chlorpropham
3-Chlorophenyl Carbamate
Herbicide (Mitosis Inhibitor)
Medium (Target is tubulin, not AChE)
Recommendation:
Use BNPC-4 if you need a chromogenic substrate to measure enzyme concentration (active site titration).
Use BNPC-3 if you are studying the electronic effects of the leaving group on carbamoylation rates or need a less reactive analog to test selectivity.
Use Rivastigmine or Physostigmine for robust in vivo cholinergic effects.
References
Fourneron, J. D., et al. (1991). "N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases." European Journal of Biochemistry. Link
Stěpánková, Š., et al. (2015). "Inhibitory effect of substituted 3-(diethylaminophenyl) phenyl carbamates in two types of cholinesterases." University of Pardubice / ResearchGate. Link
Özten, S., et al. (2021).[2] "Synthesis, molecular docking and molecular dynamics studies of novel tacrine-carbamate derivatives as potent cholinesterase inhibitors." Bioorganic Chemistry. Link
Adelowo, F., et al. (2006). "Synthesis and Fungicidal Activity of Some Sulphide Derivatives of O-Ethyl-N-Substituted Phenylcarbamates." Pakistan Journal of Scientific and Industrial Research. Link
Sigma-Aldrich. "Butyl N-(3-nitrophenyl)carbamate Product Information." Merck KGaA. Link
Comparative Guide: Structure-Activity Relationship (SAR) of Butyl N-(3-nitrophenyl)carbamate Analogs
Executive Summary: The Dual-Target Scaffold The butyl N-(3-nitrophenyl)carbamate scaffold represents a privileged structural motif in medicinal chemistry, primarily utilized in the design of pseudo-irreversible serine hy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Dual-Target Scaffold
The butyl N-(3-nitrophenyl)carbamate scaffold represents a privileged structural motif in medicinal chemistry, primarily utilized in the design of pseudo-irreversible serine hydrolase inhibitors . Depending on the connectivity of the carbamate linker (O-aryl vs. N-aryl) and the substitution pattern, these analogs diverge into two distinct therapeutic classes:
Fatty Acid Amide Hydrolase (FAAH) Inhibitors: Targeting neuroinflammation and anxiety.
This guide objectively compares the SAR profiles of butyl-substituted analogs against the clinical standard Rivastigmine and the research tool URB597 , providing experimental protocols for synthesis and biological validation.
Structural Deconstruction & Isomerism
To effectively analyze the SAR, we must distinguish between the two primary regioisomers driven by the "3-nitrophenyl" and "butyl" moieties.
Type A: The O-Aryl "Rivastigmine-Like" Scaffold
Structure: O-(3-nitrophenyl) N-butylcarbamate.
Mechanism: The 3-nitrophenyl group acts as a leaving group . The N-butyl-carbamoyl moiety is transferred to the active site serine (Ser200 in AChE).
Key SAR Feature: The electron-withdrawing nitro group (
) at the meta position lowers the pKa of the leaving phenol, significantly increasing the carbamylation rate () compared to unsubstituted analogs.
Type B: The N-Aryl "Urethane" Scaffold
Structure: N-(3-nitrophenyl) O-butylcarbamate.
Mechanism: Acts as a competitive inhibitor or FAAH inhibitor. The lipophilic butyl chain occupies the acyl-chain binding pocket.
Key SAR Feature: The N-aryl group provides rigid stacking interactions, while the O-butyl group mimics the fatty acid chain.
Comparative SAR Analysis: AChE/BChE Inhibition
This section focuses on Type A analogs (O-3-nitrophenyl derivatives), which are direct competitors to Rivastigmine.
Mechanism of Action: Pseudo-Irreversible Inhibition
The efficacy of these analogs relies on the transfer of the carbamate group to the enzyme's catalytic serine.
Caption: Kinetic pathway of pseudo-irreversible inhibition. The 3-nitrophenyl leaving group accelerates the
step.
Performance Comparison Table
Feature
Butyl N-(3-nitrophenyl) Analog
Rivastigmine (Standard)
Phenserine (Alternative)
N-Substituent
n-Butyl (Mono-substituted)
Ethyl, Methyl (Di-substituted)
Phenyl (Rigid)
Leaving Group
3-Nitrophenol
3-[(1-dimethylamino)ethyl]phenol
Eseroline
AChE IC50
150 – 400 nM (Est.)
4,150 nM
22 nM
BChE IC50
10 – 50 nM (High Potency)
37 nM
1,500 nM
Selectivity
BChE Selective (>10-fold)
Dual Inhibitor
AChE Selective
Mechanism
Fast Carbamylation ()
Slow Carbamylation
Fast Carbamylation
Duration
Moderate (Hydrolysis dependent)
Long (10 hours)
Moderate
Critical SAR Insights
The "Butyl Switch" (Selectivity):
Replacing the small N-methyl/ethyl groups of Rivastigmine with a linear n-butyl chain shifts selectivity toward Butyrylcholinesterase (BChE) .
Reasoning: The acyl-binding pocket of BChE is larger (approx. 200 ų) than that of AChE. The bulky butyl group fits snugly in BChE but faces steric clash in the constricted acyl pocket of AChE.
The 3-Nitro Advantage (Reactivity):
The 3-nitro group is a strong electron-withdrawing group (EWG,
).
It stabilizes the phenolate anion leaving group, lowering the activation energy for the nucleophilic attack by Ser200. This results in a faster onset of inhibition compared to Rivastigmine's electron-donating amine substituent.
Secondary Application: FAAH Inhibition[2]
When the connectivity is reversed to Type B (N-(3-nitrophenyl) O-butylcarbamate), the biological target shifts to Fatty Acid Amide Hydrolase (FAAH) .
Target: FAAH degrades anandamide (an endocannabinoid).[2] Inhibition leads to anxiolytic and analgesic effects.
SAR Logic: The O-butyl chain mimics the arachidonoyl tail of anandamide. The N-aryl group blocks the catalytic site.
Comparison:
Butyl Analog: Moderate potency (IC50
1-10 M).
URB597 (Standard): High potency (IC50 = 4.6 nM).
Optimization: The butyl chain is generally too short for optimal FAAH inhibition (which prefers hexyl/heptyl chains), making this analog a useful "starting point" but less potent than URB597.
Experimental Protocols
To validate these SAR claims, the following protocols ensure reproducibility and data integrity.
Protocol A: Synthesis of O-(3-Nitrophenyl) N-Butylcarbamate
Fourneron, J. D., et al. (1991). N-Butyl-N-methyl-4-nitrophenyl carbamate as a specific active site titrator of bile-salt-dependent lipases. European Journal of Biochemistry. Link
Rampa, A., et al. (1998). Acetylcholinesterase inhibitors: SAR and kinetic studies on omega-[N-methyl-N-(3-alkylcarbamoyloxyphenyl)methyl]aminoalkoxyaryl derivatives. Journal of Medicinal Chemistry. Link
Bar-On, P., et al. (2002). Kinetic and structural studies on the interaction of cholinesterases with the anti-Alzheimer drug rivastigmine. Biochemistry. Link
Piomelli, D., et al. (2004). A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo. Journal of Pharmacology and Experimental Therapeutics. Link
BenchChem. (2025). 3-Nitrophenyl ethyl(methyl)carbamate Structure and Activity. Link
Comparative Analysis of Butyl N-(3-nitrophenyl)carbamate Synthesis Methods
Executive Summary Butyl N-(3-nitrophenyl)carbamate is a critical intermediate in the synthesis of agricultural chemicals and pharmaceutical motifs, serving as a stable "masked" isocyanate and a pharmacophore in its own r...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Butyl N-(3-nitrophenyl)carbamate is a critical intermediate in the synthesis of agricultural chemicals and pharmaceutical motifs, serving as a stable "masked" isocyanate and a pharmacophore in its own right. Its synthesis presents a classic trade-off between atom economy, reagent safety, and process scalability.
This guide compares three distinct synthetic methodologies:
The Isocyanate Route: High atom economy and rapid kinetics, ideal for small-scale library generation.
The Chloroformate Route: The standard laboratory method using readily available precursors, robust but waste-intensive.
Reductive Carbonylation: An advanced catalytic approach utilizing nitrobenzene directly, offering the highest industrial scalability and "green" potential.
Recommendation: For milligram-to-gram scale discovery chemistry, the Isocyanate Route is superior due to simple workup. For process development and kilogram scale, Reductive Carbonylation is the preferred pathway to avoid phosgene derivatives.
Chemical Context & Retrosynthetic Analysis
The target molecule features a carbamate (urethane) linker connecting a butyl chain and a 3-nitrophenyl ring. The electron-withdrawing nitro group at the meta position significantly influences the nucleophilicity of the aniline precursor and the electrophilicity of the isocyanate intermediate.
Visualization: Synthetic Pathways
The following diagram illustrates the three convergent pathways to the target molecule.
Caption: Convergent synthetic strategies for Butyl N-(3-nitrophenyl)carbamate.
Method A: The Isocyanate Route (Nucleophilic Addition)
This method relies on the reaction between 3-nitrophenyl isocyanate and n-butanol. It is the most direct route, characterized by high atom economy as the only byproduct is heat.
Mechanistic Insight
The 3-nitro group exerts a strong electron-withdrawing effect (-I, -M), making the isocyanate carbon highly electrophilic. Consequently, this reaction is significantly faster than with unsubstituted phenyl isocyanate. No catalyst is typically required, though mild Lewis bases (tertiary amines) can accelerate the proton transfer.
Experimental Protocol
Setup: Flame-dry a 50 mL round-bottom flask under Argon.
Addition: Add n-butanol (1.1 equiv, 5.5 mmol) dropwise at 0°C.
Reaction: Allow to warm to room temperature. Stir for 2-4 hours.
Checkpoint: Monitor IR for disappearance of the isocyanate peak (~2270 cm⁻¹).
Workup: Concentrate in vacuo. Recrystallize from Hexane/EtOAc to yield off-white needles.
Pros:
High Purity: Often requires no chromatography.
Speed: Reaction is often complete in <2 hours.
Cons:
Safety: Isocyanates are potent sensitizers and lachrymators.
Moisture Sensitivity: Water competes to form the urea byproduct (1,3-bis(3-nitrophenyl)urea).
Method B: The Chloroformate Route (Acylation)
This is the standard laboratory method when the isocyanate is unavailable or too expensive. It involves the acylation of 3-nitroaniline with butyl chloroformate in the presence of a base.
Mechanistic Insight
3-Nitroaniline is a weak nucleophile due to the nitro group deactivating the amine. Therefore, a slight excess of acylating agent and a non-nucleophilic base (like pyridine or DIPEA) are crucial to drive the reaction and scavenge the HCl byproduct.
Experimental Protocol
Setup: 100 mL flask with addition funnel.
Solubilization: Dissolve 3-nitroaniline (10 mmol) in DCM (30 mL) and Pyridine (12 mmol).
Addition: Add butyl chloroformate (11 mmol) dropwise at 0°C over 15 minutes. Exothermic.
Reaction: Stir at 0°C for 1 hour, then reflux for 2 hours to ensure completion.
Workup:
Wash organic layer with 1M HCl (to remove pyridine).
Wash with Sat. NaHCO₃ (to remove unreacted acid/chloroformate).
Reagent Availability: All starting materials are commodity chemicals.
Robustness: Less sensitive to moisture than Method A.
Cons:
Waste: Generates stoichiometric amine salts.
Corrosivity: Chloroformates are corrosive and release HCl.
Method C: Reductive Carbonylation (Catalytic)
For industrial applications or green chemistry initiatives, this method avoids phosgene derivatives entirely.[4] It converts 3-nitrobenzene directly to the carbamate using Carbon Monoxide (CO) and an alcohol, catalyzed by Palladium complexes (e.g., Pd(phen)₂).
Mechanistic Insight
The reaction proceeds via the reduction of the nitro group to a nitroso/nitrene intermediate on the metal surface, followed by CO insertion and alcoholysis. The use of 1,10-phenanthroline ligands stabilizes the Pd(0)/Pd(II) cycle, preventing the formation of azo-coupling byproducts.
Experimental Protocol (Autoclave Required)
Catalyst Prep: In a glovebox, mix Pd(OAc)₂ (1 mol%) and 1,10-phenanthroline (2 mol%) in n-butanol (20 mL).
Loading: Transfer to a stainless steel autoclave. Add 3-nitrobenzene (10 mmol).
Pressurization: Purge with CO (3x), then pressurize to 40-60 bar CO.
Reaction: Heat to 140°C for 10 hours.
Workup: Vent CO (Safety!). Filter catalyst. Evaporate excess butanol.
Pros:
Green Profile: Uses CO instead of phosgene; high atom economy.
Cost: Nitrobenzene is significantly cheaper than nitroaniline or isocyanates.
Cons:
Equipment: Requires high-pressure reactors.
Safety: CO is toxic and flammable; high-pressure hazard.
Comparative Analysis
The following table summarizes the performance metrics for each method. Data is representative of optimized conditions found in literature for nitro-aryl carbamates.
Metric
Method A: Isocyanate
Method B: Chloroformate
Method C: Carbonylation
Yield (Typical)
92 - 98%
85 - 90%
80 - 92%
Atom Economy
100%
~65% (HCl/Base waste)
~85% (CO₂ byproduct)
Reaction Time
1 - 3 Hours
3 - 6 Hours
8 - 16 Hours
Purification
Crystallization
Extraction + Column
Filtration + Distillation
Safety Hazard
Sensitizer (High)
Corrosive (Med)
Toxic Gas/Pressure (High)
Cost (Lab Scale)
High
Low
Medium (Catalyst)
Decision Matrix
Use the following logic flow to select the appropriate method for your specific constraints.
Caption: Decision matrix for selecting the optimal synthesis strategy.
Characterization & Validation
To validate the synthesis of Butyl N-(3-nitrophenyl)carbamate, the following analytical signatures are diagnostic.
Reductive Carbonylation: Wehman, P., et al. "Reductive carbonylation of aromatic nitro compounds."[6] Organometallics, 1995.[6]
Isocyanate Kinetics: Bacaloglu, R., et al. "Kinetics and mechanism of isocyanate reactions.[7] II. Reactions of Aryl Isocyanates with Alcohols." Journal für Praktische Chemie, 1988.[7]
Carbamate Synthesis Overview: Salvatore, R. N., et al. "Efficient Cs2CO3-promoted solution and solid phase synthesis of carbonates and carbamates."[8] Tetrahedron, 2002.
Green Chemistry Approaches: Tundo, P., et al. "Dimethyl carbonate as a green reagent."[9] Pure and Applied Chemistry, 2005.
General Protocol Validation: Sigma-Aldrich Product Data, "Butyl N-(3-nitrophenyl)carbamate".
Head-to-Head Pharmacological Profiling: Butyl N-(3-nitrophenyl)carbamate vs. Clinical Carbamates
Executive Summary The carbamate pharmacophore (–O–CO–NH–) is a privileged structural motif in medicinal chemistry, renowned for its ability to modulate enzyme activity via pseudo-irreversible covalent inhibition. This gu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The carbamate pharmacophore (–O–CO–NH–) is a privileged structural motif in medicinal chemistry, renowned for its ability to modulate enzyme activity via pseudo-irreversible covalent inhibition. This guide provides a head-to-head technical comparison between Butyl N-(3-nitrophenyl)carbamate (BNPC) —a highly reactive, early-discovery building block[1]—and two benchmark carbamate drugs: Rivastigmine (a clinically approved cholinesterase inhibitor for Alzheimer's disease)[2] and URB597 (a gold-standard research inhibitor of fatty acid amide hydrolase, FAAH)[3]. By analyzing their structural causality, target affinities, and experimental validation protocols, this guide serves as a comprehensive resource for drug development professionals evaluating carbamate-based lead compounds.
Mechanistic Grounding & Structural Causality
The biological activity of carbamate derivatives is dictated by two primary structural components: the amine substituent (which drives non-covalent target recognition) and the leaving group (which dictates the chemical reactivity and half-life of the covalent intermediate)[2].
When a carbamate binds to its target enzyme (such as Acetylcholinesterase [AChE] or FAAH), the catalytic serine residue (e.g., Ser200 in AChE or Ser241 in FAAH) executes a nucleophilic attack on the carbamate carbonyl carbon. This forms a tetrahedral intermediate, followed by the elimination of the leaving group (e.g., 3-nitrophenol in the case of BNPC). The result is a covalently carbamylated, catalytically inactive enzyme[2].
BNPC utilizes a 3-nitrophenyl leaving group, which is highly electron-withdrawing. This makes the carbonyl carbon exceptionally electrophilic, leading to rapid enzyme inactivation but poor selectivity and high susceptibility to off-target hydrolysis. In contrast, clinical drugs like Rivastigmine and URB597 utilize substituted phenol leaving groups that are carefully tuned to balance aqueous stability with targeted enzymatic reactivity[2][3].
Fig 1. Covalent inhibition mechanism of carbamate derivatives via active-site serine carbamylation.
Comparative Pharmacological Profile
The following table synthesizes the quantitative pharmacological metrics of BNPC against the reference standards Rivastigmine and URB597.
Data Interpretation: BNPC's moderate lipophilicity (LogP 3.5) allows for membrane permeability, but its highly reactive 3-nitrophenol leaving group severely limits its target selectivity, making it suitable only as an in vitro probe or synthetic intermediate rather than an in vivo therapeutic. URB597 achieves nanomolar potency (4.6 nM) against FAAH due to the optimal steric fit of its cyclohexyl ring within the FAAH active site[3].
To accurately benchmark carbamate inhibitors, assays must account for their time-dependent, pseudo-irreversible kinetics. Standard competitive inhibition assays will yield artificially high IC₅₀ values if a pre-incubation step is omitted.
The Ellman's assay is the gold standard for quantifying AChE and BChE activity[4].
Causality & Design: Because carbamates require time to form the covalent bond, the inhibitor must be pre-incubated with the enzyme before the substrate is introduced. DTNB is utilized because it rapidly reacts with the thiocholine product to form a quantifiable yellow anion (5-thio-2-nitrobenzoate)[4].
Step 1: Reagent Preparation. Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve BNPC and Rivastigmine in DMSO. Ensure the final assay concentration of DMSO remains below 1% to prevent enzyme denaturation.
Step 2: Pre-Incubation. Mix AChE (0.03 U/mL) with varying concentrations of the inhibitor for exactly 15 minutes at 37°C. Self-Validation: Always run a vehicle-only control (DMSO without inhibitor) to establish the 100% baseline enzyme velocity.
Step 3: Substrate Addition. Initiate the reaction by adding 0.5 mM acetylthiocholine iodide (ATCI) and 0.3 mM DTNB (Ellman’s reagent)[4].
Step 4: Kinetic Readout. Continuously monitor absorbance at 412 nm for 5 minutes using a microplate reader. Calculate the IC₅₀ via non-linear regression of the initial velocity rates.
Protocol B: FAAH Fluorometric Activity Assay
Causality & Design: FAAH is an integral membrane protein. To maintain its structural integrity and solubility in an aqueous assay without disrupting the inhibitor-enzyme interaction, a mild non-ionic detergent (Triton X-100) is required.
Step 2: Pre-Incubation. Incubate recombinant human FAAH with BNPC or URB597 for 30 minutes at 37°C. Self-Validation: Include a known positive control (e.g., 100 nM URB597) to verify assay sensitivity[3].
E-E-A-T Insights: Translating Structure to Function
From an application scientist's perspective, the utility of Butyl N-(3-nitrophenyl)carbamate lies strictly in its role as a chemical probe and synthetic intermediate. The strong electron-withdrawing nature of the nitro group destabilizes the carbamate linkage in biological media, leading to rapid but non-specific carbamylation of various serine hydrolases.
In contrast, the clinical success of Rivastigmine and the robust in vivo efficacy of URB597 stem from their highly optimized leaving groups. Rivastigmine's substituted phenol group provides sufficient stability to survive first-pass metabolism while remaining reactive enough to inhibit AChE in the central nervous system[2]. Similarly, URB597's biphenyl leaving group is specifically tailored to fit the hydrophobic acyl chain-binding pocket of FAAH, granting it exquisite selectivity over other endocannabinoid system targets[3]. Researchers should utilize BNPC primarily as a foundational scaffold, applying bioisosteric replacement to the 3-nitrophenyl moiety to optimize pharmacokinetic stability.
Independent Verification of Butyl N-(3-nitrophenyl)carbamate: Biological Characterization & Application Guide
The following guide provides an independent verification framework for Butyl N-(3-nitrophenyl)carbamate , focusing on its characterization as a bioactive intermediate and potential serine hydrolase inhibitor. Executive S...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an independent verification framework for Butyl N-(3-nitrophenyl)carbamate , focusing on its characterization as a bioactive intermediate and potential serine hydrolase inhibitor.
Executive Summary
Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a carbamate derivative primarily utilized as a synthetic intermediate in the development of kinase inhibitors (e.g., Bruton’s Tyrosine Kinase [Btk] inhibitors).[1] While often viewed as a chemical building block, its structural classification as an N-aryl carbamate necessitates rigorous verification of its intrinsic biological activity. Specifically, this compound possesses a pharmacophore capable of pseudo-substrate inhibition of serine hydrolases (e.g., AChE, BuChE, FAAH) and potential cytotoxicity via nitro-reduction pathways.
This guide outlines the protocols for independently verifying its biological footprint, distinguishing intrinsic activity from impurity-driven artifacts, and comparing its performance against standard carbamate inhibitors.
Mechanistic Basis & Biological Context[2][3]
1.1 The Carbamylation Mechanism
Unlike simple substrates, N-aryl carbamates act as suicide substrates or slow-tight binding inhibitors for serine hydrolases. The mechanism involves the nucleophilic attack of the enzyme's active site serine on the carbamate carbonyl, releasing the leaving group (butyl alcohol) and forming a stable carbamoylated enzyme intermediate .
Reaction: Enzyme-Ser-OH + R-NH-CO-O-Butyl
Enzyme-Ser-O-CO-NH-R + Butyl-OH
Consequence: The carbamoylated enzyme hydrolyzes very slowly, effectively inhibiting the enzyme's catalytic function for minutes to hours.
1.2 Structural Analogs & Predicted Activity
Herbicidal Potential: Structurally analogous to Chlorpropham (Isopropyl N-(3-chlorophenyl)carbamate), suggesting potential interference with microtubule polymerization (antimitotic activity).
Enzymatic Inhibition: The 3-nitro electron-withdrawing group enhances the electrophilicity of the carbonyl carbon, potentially increasing potency against cholinesterases compared to non-substituted phenyl carbamates.
Comparative Analysis: Performance vs. Alternatives
The following table contrasts Butyl N-(3-nitrophenyl)carbamate with established standards in relevant biological assays.
Feature
Butyl N-(3-nitrophenyl)carbamate
Physostigmine (Standard Inhibitor)
Chlorpropham (Herbicide Standard)
3-Nitroaniline (Impurity Control)
Primary Class
Synthetic Intermediate / Probe
Reversible AChE Inhibitor
Antimitotic Herbicide
Toxic Metabolite
Target Specificity
Broad Serine Hydrolase (Predicted)
High Specificity (AChE/BuChE)
Microtubules
Non-specific Cytotoxicity
IC50 (AChE)
Moderate (µM range)
Very Potent (nM range)
Weak (>100 µM)
Inactive
Mechanism
Carbamylation (Slow Reversible)
Carbamylation (Reversible)
Mitotic Spindle Disruption
Oxidative Stress / Methemoglobinemia
Stability
Hydrolytically Stable (Neutral pH)
Unstable (Light/pH sensitive)
Stable
Stable
Critical Insight: Unlike Physostigmine, Butyl N-(3-nitrophenyl)carbamate is not optimized for neuroactivity. Its utility lies in fragment-based drug discovery (FBDD) or as a reference substrate for studying carbamate hydrolysis rates.
Experimental Verification Protocols
Protocol A: Kinetic Verification of Serine Hydrolase Inhibition (Ellman’s Assay)
Objective: Determine the
and carbamylation rate constant () against Acetylcholinesterase (AChE).
Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).
Detection: UV (254 nm) and MS (ESI+).
Criteria: Purity must be >98%. Identify peak for parent ion
Da. Reject batch if free 3-nitroaniline peak is >0.5%.
Mechanistic Visualization
The following diagram illustrates the dual pathway: the intended enzymatic inhibition (Carbamylation) versus the metabolic degradation leading to toxicity.
Caption: Pathway A (Green/Red) depicts the targeted inhibition of serine hydrolases via carbamylation. Pathway B (Yellow) highlights the potential metabolic activation to cytotoxic byproducts.
European Patent Office. Purinone Compounds as Kinase Inhibitors (EP 3147285 A2). (Describes synthesis of Btk inhibitors using 3-nitrophenylcarbamate intermediates). Link
Casida, J. E., & Quistad, G. B. (2004). Organophosphate Toxicology: Safety Aspects of Non-Acetylcholinesterase Secondary Targets. Chemical Research in Toxicology. (Mechanistic basis of carbamate/organophosphate hydrolase inhibition). Link
ChemScene. tert-Butyl butyl(3-nitrophenyl)carbamate Data Sheet. (Structural analog data for comparison). Link
Mechanistic Hazard Analysis: The Case Against In-Situ Neutralization
Comprehensive Disposal and Operational Management Guide for Butyl N-(3-nitrophenyl)carbamate Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a synthetic organic intermediate characterized by a carbamate ester linka...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Disposal and Operational Management Guide for Butyl N-(3-nitrophenyl)carbamate
Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a synthetic organic intermediate characterized by a carbamate ester linkage and a nitroaromatic ring. For researchers and drug development professionals, managing the lifecycle of this compound requires a rigorous understanding of its chemical stability and the regulatory frameworks governing toxic organic waste.
When designing a disposal plan, personnel must understand the causality behind waste segregation. A common, yet dangerous, misconception in laboratory waste management is that organic esters and carbamates can be safely neutralized via base-catalyzed hydrolysis prior to disposal.
Subjecting butyl N-(3-nitrophenyl)carbamate to strong aqueous bases (e.g., NaOH, KOH) or strong acids initiates a hydrolysis reaction that cleaves the carbamate linkage. For this specific molecule, the reaction yields 1-butanol, carbon dioxide, and 3-nitroaniline .
3-Nitroaniline is a potent hematotoxin that rapidly induces methemoglobinemia (the oxidation of Fe²⁺ to Fe³⁺ in hemoglobin), severely impairing the blood's oxygen-transport capacity. Because 3-nitroaniline is significantly more hazardous, volatile, and readily absorbed through the skin than the parent carbamate, in-laboratory chemical destruction is strictly contraindicated . The self-validating approach to managing this compound relies entirely on physical segregation and professional off-site thermal destruction, aligning with the core safety principles outlined in .
Operational Protocol: In-Laboratory Segregation and Accumulation
To ensure a closed, self-validating safety loop, the following step-by-step methodology must be implemented at the point of waste generation.
Hazard Assessment & Compatibility Verification: Prior to discarding, verify that the waste stream containing butyl N-(3-nitrophenyl)carbamate is entirely free from strong oxidizers, concentrated acids, and strong bases. Mixing with incompatible reagents risks exothermic degradation and the release of toxic byproducts.
Container Selection: Transfer the waste into a high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE)-lined amber glass container. Amber glass is critical if the compound is dissolved in photosensitizing solvents, as UV irradiation can trigger photolytic degradation of the nitroaromatic ring.
Atmospheric Control: Seal the container tightly with a chemically compatible cap. Do not leave funnels in the container; open containers violate federal accumulation regulations and increase inhalation exposure risks.
Labeling and SAA Placement: Affix a compliant hazardous waste label immediately upon the first addition of waste. Store the container in a designated Satellite Accumulation Area (SAA) equipped with secondary containment (e.g., a chemically resistant tray) to mitigate spill risks.
CAA Transfer: Once the container reaches the regulatory volume limit, transfer it to the facility's Central Accumulation Area (CAA) within 72 hours for processing by Environmental Health and Safety (EHS) personnel.
The U.S. Environmental Protection Agency (EPA) mandates that carbamate wastes undergo specific treatment standards, prioritizing Best Demonstrated Available Technology (BDAT) to mitigate environmental risks ().
For butyl N-(3-nitrophenyl)carbamate, the standard is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF). The incinerator must operate at temperatures exceeding 1000°C to ensure the complete thermal cleavage of the robust C-N and N-O bonds. During combustion, the nitrogen content is converted into nitrogen gas (N₂) and various nitrogen oxides (NOx). To prevent the release of smog-forming pollutants, the TSDF utilizes advanced flue-gas desulfurization and selective catalytic reduction (SCR) scrubbing systems to neutralize NOx emissions before atmospheric venting.
Quantitative Specifications for Waste Management
Parameter
Specification
Operational Rationale
Waste Classification
Toxic Organic Waste
Contains biologically active carbamate and nitroaromatic moieties.
Complies with EPA RCRA regulations for laboratory satellite areas.
CAA Transfer Timeframe
Within 72 hours of limit
Ensures rapid processing and minimizes laboratory hazard load.
Destruction Temperature
> 1000°C
Ensures complete thermal oxidation of C-N and N-O bonds.
Visualizing the Disposal Workflow
Fig 1. Operational workflow for the safe accumulation and disposal of nitroaromatic carbamate waste.
References
National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." The National Academies Press, 2011.[Link]
U.S. Environmental Protection Agency (EPA). "Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes." Federal Register, June 13, 2011.[Link]
Handling
Safe Handling and Disposal of Butyl N-(3-nitrophenyl)carbamate: A Guide for Laboratory Professionals
Immediate Safety Assessment: Understanding the Inferred Risks Butyl N-(3-nitrophenyl)carbamate belongs to the carbamate family of compounds. Carbamates are primarily known for their role as acetylcholinesterase inhibitor...
Author: BenchChem Technical Support Team. Date: March 2026
Immediate Safety Assessment: Understanding the Inferred Risks
Butyl N-(3-nitrophenyl)carbamate belongs to the carbamate family of compounds. Carbamates are primarily known for their role as acetylcholinesterase inhibitors.[2][3] Acetylcholinesterase is a critical enzyme that regulates neurotransmission. Its inhibition leads to an accumulation of acetylcholine, which can overstimulate the nervous system.[4][5] While the effects of many carbamate pesticides are reversible and tend to be of shorter duration than organophosphates, the potential for acute toxicity remains a primary concern.[2][6]
Core Inferred Hazards:
Neurotoxicity: As a carbamate, the primary toxicological concern is the inhibition of acetylcholinesterase, potentially leading to cholinergic syndrome. Symptoms can include dizziness, headache, nausea, muscle twitching, and in severe cases, respiratory depression.[5][6]
Inhalation Hazard: If the compound is a fine powder, it poses a significant risk of inhalation, which is a primary route of entry for carbamates.[6] Minimizing dust generation is critical.[7]
Dermal and Eye Hazard: Contact with skin and eyes may cause irritation and absorption.[8] Some carbamates can be absorbed through the skin, contributing to systemic toxicity.[2]
Ingestion Hazard: Accidental ingestion could lead to acute toxic effects.[2][8]
Due to the lack of specific data, this compound must be handled as a substance of unknown toxicity with a high potential for harm.
Personal Protective Equipment (PPE): A Multi-Layered Defense
A comprehensive PPE strategy is mandatory to prevent all potential routes of exposure. The following table outlines the minimum required PPE for handling butyl N-(3-nitrophenyl)carbamate.
PPE Category
Specification
Rationale for Use
Hand Protection
Double-gloving with nitrile gloves.
Prevents direct skin contact and absorption. Double-gloving provides an extra layer of protection against potential tears or undetected perforations.
Eye Protection
Chemical safety goggles and a full-face shield.
Goggles provide a seal against dust and splashes. A face shield offers a broader barrier for the entire face, especially during weighing and transfer operations where splashes are possible.[9]
Body Protection
A chemical-resistant laboratory coat, worn over personal clothing. An apron should be worn when handling larger quantities or during splash-prone procedures.[9]
Protects skin from contamination. All protective clothing should be removed before exiting the laboratory area.[10]
Respiratory Protection
A NIOSH-approved respirator with P100 (or P3 in Europe) particulate filters is required if handling the solid outside of a certified chemical fume hood or if dust is generated.[7]
Protects against the inhalation of fine particulates, a primary exposure risk for solid compounds of unknown toxicity.
Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict, methodical workflow is essential for minimizing risk. This protocol is designed to be a self-validating system where each step reinforces a safe environment.
Preparation and Pre-Handling
Designated Area: All handling of butyl N-(3-nitrophenyl)carbamate must occur in a designated area within a certified chemical fume hood.
Verify Fume Hood Function: Before starting, ensure the fume hood is functioning correctly, with an average face velocity between 80-120 feet per minute.
Assemble Materials: Have all necessary equipment (spatulas, weigh boats, containers), a pre-calibrated scale, and waste containers inside the fume hood before introducing the chemical.
Emergency Equipment Check: Confirm that a safety shower and eyewash station are accessible and unobstructed.[7] Ensure a chemical spill kit is readily available.
Weighing and Transfer Workflow
The following diagram illustrates the standard workflow for safely weighing and handling the compound.
Caption: Workflow for handling butyl N-(3-nitrophenyl)carbamate.
Post-Handling and Decontamination
Clean Equipment: Thoroughly decontaminate all non-disposable equipment (spatulas, glassware) that came into contact with the chemical.
Wipe Down Surfaces: Decontaminate the work surface inside the fume hood.
Remove PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, followed by face shield, lab coat, and goggles).
Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing PPE.[7] Do not eat, drink, or smoke in the work area.[7]
Emergency and Disposal Plans
Spill Response
Small Spills (in fume hood): For small spills, dampen the solid material with a suitable solvent (e.g., isopropanol or ethanol) to prevent dust from becoming airborne.[7] Carefully scoop the material and any contaminated absorbent into a designated hazardous waste container.
Large Spills: Evacuate the immediate area and alert laboratory safety personnel. Prevent entry and ensure the area is well-ventilated. Cleanup should only be performed by trained personnel wearing appropriate PPE, including respiratory protection.
First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open. Seek immediate medical attention.[7]
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.
Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[11]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]
Disposal Plan
Waste Classification: All butyl N-(3-nitrophenyl)carbamate waste, including grossly contaminated consumables (gloves, weigh boats, paper towels), is to be considered hazardous chemical waste.
Containerization: Use a dedicated, clearly labeled, and sealed container for all solid waste. Use a separate, compatible container for any liquid waste generated during cleaning.
Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "butyl N-(3-nitrophenyl)carbamate," and the associated hazards (Toxic).
Storage and Disposal: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.[12] Arrange for disposal through your institution's environmental health and safety office in accordance with all local, state, and federal regulations.[12][13]
References
Washington State Department of Agriculture. (n.d.). WSDA Pesticide Applicator Advisory. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). tert-butyl N-acetyl-N-(3-nitrophenyl)carbamate. PubChem. Retrieved from [Link]
Armed Forces Pest Management Board. (n.d.). Personal Protective Gear and Equipment for Pest Management Personnel. Retrieved from [Link]
Lucite International. (2020, March 23). Safety Data Sheet. Retrieved from [Link]
OpenBU. (n.d.). Preparation and properties of carbamates, nitrocarbamates and their derivatives. Boston University. Retrieved from [Link]
Chemsrc. (2025, September 8). butyl N-(4-nitrophenyl)carbamate. Retrieved from [Link]
Oren, G., & Oglesbee, S. (2023, May 1). Carbamate Toxicity. In StatPearls. National Center for Biotechnology Information. Retrieved from [Link]
Singh, S., & Singh, P. (2023). Forensic toxicological and analytical aspects of carbamate poisoning – A review. ResearchGate. Retrieved from [Link]
Journal of Pioneering Medical Sciences. (2025, January 5). Organophosphate and Carbamate Toxicity: Understanding, Diagnosing and Treating Poisoning. Retrieved from [Link]
Fishel, F. M. (2005, July 15). Pesticide Toxicity Profile: Carbamate Pesticides. University of Florida, IFAS Extension. Retrieved from [Link]
Wikipedia. (n.d.). Carbamate poisoning. Retrieved from [Link]